Metabromsalan

• CAS: 2577-72-2

Core Science & Biosynthesis

An In-Depth Technical Guide to Metabromsalan: Structure, Properties, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metabromsalan (3,5-dibromosalicylanilide) is a halogenated salicylanilide that has garnered scientific interest due to its notable biological activities, including antimicrobial properties and its function as an uncoupler of oxidative phosphorylation. However, its clinical and commercial use has been significantly curtailed due to concerns regarding photosensitivity. This technical guide provides a comprehensive overview of Metabromsalan, detailing its chemical structure, physicochemical properties, synthesis, and analytical methodologies. Furthermore, it delves into its mechanisms of action, biological effects, and the regulatory landscape that has shaped its application. This document is intended to serve as a thorough resource for researchers and professionals in the fields of chemistry, pharmacology, and drug development.

Chemical Identity and Structure

Metabromsalan is chemically known as 3,5-dibromo-2-hydroxy-N-phenylbenzamide. Its structure is characterized by a salicylanilide core, which consists of a salicylic acid moiety linked to an aniline molecule via an amide bond. The salicylic acid ring is substituted with two bromine atoms at positions 3 and 5.

Molecular Formula: C₁₃H₉Br₂NO₂[1]

Molecular Weight: 371.02 g/mol [1]

CAS Registry Number: 2577-72-2[1]

IUPAC Name: 3,5-dibromo-2-hydroxy-N-phenylbenzamide

Synonyms: 3,5-Dibromosalicylanilide, Metabromsalan[1]

Chemical Structure:

Caption: Chemical structure of Metabromsalan.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for its application in research and development. These properties influence its solubility, absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Value	Source
Melting Point	137-138 °C	CAS Common Chemistry
Physical State	Solid	-
Solubility	Data not readily available in cited sources. Generally, salicylanilides have low aqueous solubility.	-
pKa	Data not readily available in a cited source. The phenolic hydroxyl group is weakly acidic.	-
LogP	Data not readily available in a cited source. The presence of bromine atoms and two aromatic rings suggests a high octanol-water partition coefficient.	-

Synthesis of Metabromsalan

The synthesis of Metabromsalan typically involves a two-step process: the bromination of salicylic acid followed by the amidation with aniline.

Step 1: Synthesis of 3,5-Dibromosalicylic Acid

The key intermediate, 3,5-dibromosalicylic acid, is synthesized by the bromination of salicylic acid. A known method involves reacting salicylic acid with bromine in a suitable solvent. One patented process describes the use of aqueous p-dioxane as the reaction medium, which provides high-quality 3,5-dibromosalicylic acid with good yields[2].

Experimental Protocol: Synthesis of 3,5-Dibromosalicylic Acid[2]

• Prepare a slurry of salicylic acid in 50% aqueous p-dioxane.

• Stir the mixture at room temperature and begin the dropwise addition of liquid bromine.

• The reaction is exothermic, and the temperature will rise. Maintain the reaction temperature, with most of the reaction occurring between 60-84°C.

• After the addition of bromine is complete, heat the mixture at reflux temperature for approximately 30 minutes.

• Cool the reaction mixture and work up to isolate the white crystalline product of 3,5-dibromosalicylic acid.

Caption: Synthesis of 3,5-Dibromosalicylic Acid.

Step 2: Amidation to form Metabromsalan

The second step involves the conversion of 3,5-dibromosalicylic acid to its anilide, Metabromsalan. This is a standard amidation reaction, which can be achieved by first converting the carboxylic acid to a more reactive species, such as an acid chloride, followed by reaction with aniline.

Generalized Experimental Protocol: Synthesis of Metabromsalan

• Convert 3,5-dibromosalicylic acid to its acid chloride using a suitable chlorinating agent (e.g., thionyl chloride or oxalyl chloride).

• In a separate flask, dissolve aniline in an appropriate solvent containing a base to neutralize the HCl byproduct.

• Slowly add the 3,5-dibromosalicyloyl chloride to the aniline solution with stirring.

• Allow the reaction to proceed to completion.

• Isolate and purify the crude Metabromsalan product, typically by recrystallization.

Caption: Synthesis of Metabromsalan from 3,5-Dibromosalicylic Acid.

Analytical Methods

The accurate quantification and identification of Metabromsalan in various matrices are crucial for research and quality control. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most common analytical techniques employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation and quantification of non-volatile and thermally labile compounds like Metabromsalan. A reversed-phase HPLC method with UV detection is generally suitable.

Illustrative HPLC Method Parameters

• Column: C18, 5 µm particle size (e.g., 250 mm x 4.6 mm)

• Mobile Phase: A gradient of acetonitrile and water (with a possible acid modifier like formic acid for better peak shape).

• Flow Rate: 1.0 mL/min

• Detection: UV at a wavelength corresponding to the absorbance maximum of Metabromsalan (to be determined empirically).

• Injection Volume: 10-20 µL

• Column Temperature: 25-30 °C

Sample Preparation for HPLC Analysis

• Accurately weigh the sample containing Metabromsalan.

• Dissolve the sample in a suitable solvent (e.g., acetonitrile or methanol).

• Use sonication if necessary to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and thermally stable compounds. For a compound like Metabromsalan, derivatization may be necessary to increase its volatility and thermal stability for GC analysis.

Illustrative GC-MS Method Parameters

• Derivatization: Silylation of the phenolic hydroxyl and amide proton with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) may be required.

• GC Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5).

• Injector Temperature: 250-280 °C

• Oven Temperature Program: A temperature gradient starting from a lower temperature (e.g., 100 °C) and ramping up to a higher temperature (e.g., 300 °C) to ensure good separation.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Electron ionization (EI) at 70 eV.

• Scan Range: A mass range suitable to detect the molecular ion and characteristic fragment ions of the derivatized Metabromsalan.

Sample Preparation for GC-MS Analysis[3][4]

• Extract Metabromsalan from the sample matrix using a suitable organic solvent.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Add the derivatizing agent and a suitable solvent (e.g., pyridine or acetonitrile) to the dried residue.

• Heat the mixture at a specific temperature (e.g., 60-70 °C) for a defined period to complete the derivatization reaction.

• The resulting solution can then be injected into the GC-MS system.

Mechanism of Action and Biological Activities

Metabromsalan exhibits a range of biological activities, primarily stemming from its ability to disrupt cellular energy metabolism and its antimicrobial properties.

Uncoupling of Oxidative Phosphorylation

One of the most significant biological activities of Metabromsalan and other salicylanilides is their ability to act as uncouplers of oxidative phosphorylation in mitochondria[5][6][7][8][9].

Mechanism of Uncoupling

Uncouplers are lipophilic weak acids that can transport protons across the inner mitochondrial membrane, dissipating the proton gradient that is essential for ATP synthesis. The process can be visualized as a cyclical transport of protons[6][9]. The uncoupler, in its protonated form, diffuses across the inner mitochondrial membrane into the matrix. In the higher pH of the matrix, it deprotonates. The resulting anion then diffuses back to the intermembrane space, where it picks up a proton and repeats the cycle. This effectively short-circuits the proton motive force, leading to an increase in the rate of electron transport and oxygen consumption, but a decrease in ATP synthesis. The energy that would have been used for ATP production is instead dissipated as heat.

Caption: Mechanism of mitochondrial uncoupling by Metabromsalan.

Antimicrobial Activity

Metabromsalan and other halogenated salicylanilides have been recognized for their antimicrobial properties, exhibiting activity against a range of bacteria and fungi[10]. The exact mechanism of their antimicrobial action is not fully elucidated but is likely multifaceted, potentially involving the disruption of cell membranes and the inhibition of essential enzymatic processes, in addition to their uncoupling activity which would deplete cellular energy reserves.

Photosensitization and Phototoxicity

A major drawback of Metabromsalan and other halogenated salicylanilides is their potential to cause photosensitivity and phototoxic reactions upon exposure to ultraviolet (UV) light[11][12][13][14].

Mechanism of Photosensitization

The phototoxicity of these compounds is initiated by the absorption of UV radiation, which excites the molecule to a higher energy state[14][15]. This excited molecule can then follow several pathways that lead to cellular damage:

• Formation of Reactive Oxygen Species (ROS): The excited photosensitizer can transfer its energy to molecular oxygen, generating highly reactive singlet oxygen and other ROS. These species can then oxidize cellular components such as lipids, proteins, and nucleic acids, leading to cell damage and inflammation.

• Free Radical Formation: The excited molecule can also undergo photochemical reactions to form free radicals, which can directly damage cellular structures[14].

• Covalent Binding: The activated photosensitizer can form covalent bonds with biological macromolecules, altering their function and potentially triggering an immune response in the case of photoallergy.

The clinical manifestation of phototoxicity is often an exaggerated sunburn-like reaction, with erythema, edema, and in severe cases, blistering[12].

Regulatory Status and Safety Considerations

The use of Metabromsalan in consumer products, particularly in drugs and cosmetics, has been significantly restricted due to its photosensitizing potential.

In the United States, the Food and Drug Administration (FDA) has classified certain halogenated salicylanilides, including Metabromsalan (3, 5-dibromosalicylanilide), as new drugs[16][17][18][19][20]. This means that an approved new drug application is required for their marketing[16][19]. Specifically, under 21 CFR 310.502, these compounds are listed as ingredients in drug products that are accorded new drug status, reflecting the agency's concerns about their safety and effectiveness[16][17][18][19][20].

The European Medicines Agency (EMA) also has stringent regulations regarding the safety of ingredients in medicinal products, and substances with known significant adverse effects like photosensitivity are subject to rigorous evaluation and potential restrictions[21][22][23][24][25].

The primary safety concern with Metabromsalan is its ability to induce phototoxicity. Therefore, any research or handling of this compound should be conducted with appropriate safety precautions to avoid skin contact and exposure to UV light.

Conclusion

Metabromsalan is a compound with interesting biological activities, particularly as an uncoupler of oxidative phosphorylation and an antimicrobial agent. However, its significant potential to cause photosensitivity has led to its withdrawal from many applications and stringent regulatory oversight. For researchers, a thorough understanding of its chemical properties, synthesis, and mechanisms of action is essential for its safe handling and for exploring any potential future applications where its biological activities might be harnessed in a controlled and safe manner. This guide provides a foundational body of knowledge to support such endeavors.

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A Guide to the Synthesis and Purification of 3,5-Dibromosalicylanilide: A Methodological Deep Dive

This technical guide provides a comprehensive overview of the synthesis and purification of 3,5-dibromosalicylanilide, a member of the pharmacologically significant salicylanilide class of compounds. Salicylanilides have garnered substantial interest in medicinal chemistry for their broad spectrum of biological activities.[1][2] This document is intended for researchers and drug development professionals, offering a narrative built on established chemical principles and field-proven insights. We will explore the strategic synthesis via a two-step process, starting from salicylic acid, and detail the critical purification methodologies required to obtain a high-purity final product.

Strategic Approach to Synthesis

The synthesis of 3,5-dibromosalicylanilide is most logically approached as a two-part sequence. First, the salicylic acid starting material must be selectively halogenated to produce the key intermediate, 3,5-dibromosalicylic acid. Second, this intermediate undergoes an amidation reaction with aniline to form the target salicylanilide. This strategic division allows for greater control over each transformation and facilitates the purification of the intermediate before proceeding to the final, more complex molecule.

Workflow of 3,5-Dibromosalicylanilide Synthesis

Caption: Overall synthetic workflow from starting materials to the final pure product.

Part A: Synthesis of 3,5-Dibromosalicylic Acid Intermediate

The foundational step in this process is the efficient and high-purity synthesis of 3,5-dibromosalicylic acid. Traditional methods using glacial acetic acid as a solvent often result in a crude product contaminated with mono-brominated species and tribromophenol, necessitating arduous purification.[3]

An improved process, which yields an essentially pure product directly from the reaction mixture, utilizes an aqueous p-dioxane solvent system.[3] This choice is critical as it enhances the selectivity of the bromination and simplifies product isolation, providing a superior starting material for the subsequent amidation.

Physicochemical Properties of Key Reagents

Compound	Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Key Hazards
Salicylic Acid	C₇H₆O₃	138.12	158-161	Harmful if swallowed, Eye irritation
Bromine	Br₂	159.81	-7.2	Fatal if inhaled, Severe skin burns, Toxic to aquatic life
p-Dioxane	C₄H₈O₂	88.11	11.8	Flammable, Eye irritation, Suspected carcinogen
3,5-Dibromosalicylic Acid	C₇H₄Br₂O₃	295.91	224-227	Skin and serious eye irritation.[4][5][6]

Experimental Protocol: Bromination of Salicylic Acid

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, prepare a slurry of salicylic acid (1.0 mole equivalent) in aqueous p-dioxane (50% water by volume, ~4-5 mL per gram of salicylic acid).[3]

• Bromine Addition: While stirring the slurry at room temperature, begin the dropwise addition of liquid bromine (2.1 mole equivalents) from the dropping funnel. The reaction is exothermic, and the temperature will rise. Maintain the reaction temperature between 60-85°C during the addition.[3]

• Reaction Completion: After the addition is complete, heat the mixture to reflux for approximately 30-60 minutes to ensure all the bromine has reacted.[3]

• Crystallization: Cool the reaction mixture to room temperature (around 25°C). The product, 3,5-dibromosalicylic acid, will crystallize out of the solution as a white solid.[3]

• Isolation: Collect the crystalline product by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected crystals with cold water to remove any residual p-dioxane and hydrobromic acid. Dry the product under vacuum to obtain fine white crystals of high purity (>99%).[3]

Part B: Synthesis of 3,5-Dibromosalicylanilide

The core transformation is the formation of an amide bond between the carboxylic acid of the dibrominated intermediate and the amino group of aniline. This acylation is effectively achieved by activating the carboxylic acid, often with a reagent like phosphorus trichloride (PCl₃), in an inert solvent.[7][8]

Experimental Protocol: Amide Coupling

• Reagent Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), suspend 3,5-dibromosalicylic acid (1.0 mole equivalent) in a dry, inert solvent such as chlorobenzene or toluene (~10 mL per gram of acid).[8]

• Activation: To the stirred suspension, slowly add phosphorus trichloride (PCl₃) (approximately 0.4 mole equivalents).

• Aniline Addition: Add aniline (1.0 mole equivalent) to the reaction mixture.

• Reaction: Heat the mixture to reflux (typically 125-135°C for chlorobenzene) for 3-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[8]

• Quenching: After the reaction is complete, cool the mixture to approximately 90°C. Cautiously wash the reaction mixture with several portions of hot water to remove phosphorous acid and any unreacted starting materials.[8]

• Initial Isolation: The crude product will either precipitate upon cooling or can be isolated by removing the organic solvent under reduced pressure. The resulting solid is the crude 3,5-dibromosalicylanilide.

Part C: Purification by Recrystallization

Crude 3,5-dibromosalicylanilide will contain unreacted starting materials and side products. Recrystallization is a highly effective method for purifying such solid organic compounds.[9][10] The principle relies on the differential solubility of the target compound and impurities in a chosen solvent system at varying temperatures.[9] The ideal solvent will dissolve the compound completely when hot but very poorly when cold.[9] For halogenated salicylanilides, alcohols (like ethanol) or an ethanol/water mixture are often effective.[11]

Logical Flow of the Recrystallization Process

Caption: Step-by-step workflow for the purification of the final product via recrystallization.

Experimental Protocol: Recrystallization

• Solvent Selection: Place a small amount of the crude product in a test tube and add a few drops of a potential solvent (e.g., 95% ethanol). Heat the mixture. If the solid dissolves when hot and reappears upon cooling, it is a suitable solvent.

• Dissolution: Transfer the crude solid to an Erlenmeyer flask and add the minimum amount of hot solvent required to fully dissolve it.[12] Keeping the volume minimal is crucial for maximizing recovery.

• Decolorization (Optional): If the solution is colored by impurities, add a small amount of activated charcoal and perform a hot gravity filtration to remove it.[12]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Subsequently, place the flask in an ice bath to maximize the precipitation of the product.[12]

• Isolation and Washing: Collect the purified crystals by vacuum filtration. Wash the crystals with a small portion of ice-cold solvent to rinse away any remaining soluble impurities on the crystal surfaces.[12]

• Drying: Dry the crystals in a vacuum oven to remove all traces of solvent.

• Analysis: Characterize the final product by determining its melting point and obtaining spectroscopic data (e.g., IR, NMR) to confirm its identity and purity.

Safety and Handling

The synthesis of 3,5-dibromosalicylanilide involves several hazardous chemicals. All procedures must be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Aniline: Toxic if swallowed, inhaled, or in contact with skin. It is readily absorbed through the skin and is a suspected carcinogen and mutagen.[13]

• 3,5-Dibromosalicylic Acid: Causes skin and serious eye irritation.[5][6] Avoid inhalation of dust.[6]

• Phosphorus Trichloride: Highly corrosive and reacts violently with water. Handle with extreme caution.

• Bromine: Acutely toxic and corrosive. Causes severe skin burns and eye damage. All handling should be done in a fume hood.

• Halogenated Salicylanilides: This class of compounds can be potent photosensitizers.[14] Avoid exposure of the final product to skin and UV light.

This guide outlines a robust and reproducible pathway for the synthesis and purification of 3,5-dibromosalicylanilide. By employing a high-purity intermediate and a rigorous purification protocol, researchers can obtain a final product suitable for further scientific investigation.

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An In-Depth Technical Guide to Metabromsalan as a Mitochondrial Uncoupling Agent

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Metabromsalan, a halogenated salicylanilide, and its function as a mitochondrial uncoupling agent. It delves into the core mechanism of action, provides detailed experimental protocols for its characterization, and discusses its applications and limitations in scientific research.

Section 1: Introduction to Metabromsalan and Mitochondrial Uncoupling

Metabromsalan, with the CAS Registry Number 2577-72-2, is a synthetic compound belonging to the class of halogenated salicylanilides.[1][2] Historically, these compounds have been utilized for their antimicrobial properties. However, their potent biological activity extends to the fundamental processes of cellular energy metabolism, specifically as mitochondrial uncoupling agents.[3]

Mitochondrial uncoupling is the dissociation of fuel oxidation from ATP synthesis.[4] In normal cellular respiration, the electron transport chain (ETC) pumps protons across the inner mitochondrial membrane, creating an electrochemical gradient known as the mitochondrial membrane potential (ΔΨm).[4][5] This proton-motive force is then used by ATP synthase to produce ATP. Uncoupling agents, like Metabromsalan, disrupt this process by providing an alternative pathway for protons to re-enter the mitochondrial matrix, thereby dissipating the proton gradient.[4] This leads to an increase in oxygen consumption as the ETC works to re-establish the gradient, but without the concurrent production of ATP. The energy stored in the proton gradient is instead released as heat.[4][6]

While this process can be detrimental if uncontrolled, controlled mitochondrial uncoupling has emerged as a potential therapeutic strategy for various conditions, including metabolic diseases and cancer.[4][7]

Section 2: Core Mechanism of Action of Metabromsalan

Metabromsalan acts as a protonophore, a lipid-soluble molecule that can bind and transport protons across the inner mitochondrial membrane. Its efficacy as an uncoupler is attributed to its chemical structure, which includes a dissociable proton on the hydroxyl group and a delocalized charge distribution that allows it to diffuse across the lipid bilayer in both its protonated and deprotonated forms.

The uncoupling mechanism can be visualized as a cyclical process:

• Protonation: In the acidic intermembrane space, the anionic form of Metabromsalan picks up a proton.

• Translocation: The now neutral, protonated molecule diffuses across the inner mitochondrial membrane into the more alkaline matrix.

• Deprotonation: Inside the matrix, the molecule releases its proton.

• Return: The anionic form of Metabromsalan then returns to the intermembrane space to repeat the cycle.

This continuous shuttling of protons effectively short-circuits the mitochondrial proton circuit, leading to a decrease in the mitochondrial membrane potential and a stimulation of the respiratory rate.[7]

Caption: The protonophoric cycle of Metabromsalan across the inner mitochondrial membrane.

Section 3: Experimental Characterization of Metabromsalan's Uncoupling Activity

The uncoupling properties of Metabromsalan can be rigorously assessed through a series of well-defined experiments. Below are protocols for two fundamental assays.

This protocol details the use of high-resolution respirometry to measure the effect of Metabromsalan on oxygen consumption in isolated mitochondria or intact cells.

Experimental Protocol: High-Resolution Respirometry

• Preparation of Mitochondria or Cells: Isolate mitochondria from tissue or culture cells of interest using standard differential centrifugation protocols. Ensure high-quality preparations with a respiratory control ratio (RCR) of at least 4. For intact cells, harvest and resuspend in an appropriate respiration buffer.

• Respirometer Setup: Calibrate the oxygen electrodes of the high-resolution respirometer (e.g., Oroboros O2k) according to the manufacturer's instructions. Set the chamber temperature to 37°C.

• Baseline Respiration: Add a known quantity of isolated mitochondria (approx. 0.1-0.2 mg/mL) or cells (approx. 1-2 million cells/mL) to the respirometer chambers containing respiration buffer.

• Substrate Addition: Initiate respiration by adding substrates for Complex I (e.g., glutamate and malate) or Complex II (e.g., succinate in the presence of rotenone).

• State 3 Respiration: Induce ATP synthesis-coupled respiration (State 3) by adding a saturating amount of ADP.

• State 4 Respiration: After the ADP is phosphorylated to ATP, the respiration rate will decrease to State 4 (resting state).

• Metabromsalan Titration: Perform a stepwise titration of Metabromsalan (e.g., in DMSO) into the chambers, starting from a low nanomolar concentration. Record the oxygen consumption rate after each addition.

• Data Analysis: Plot the oxygen consumption rate as a function of the Metabromsalan concentration. A potent uncoupler will cause a significant increase in the respiration rate after the transition to State 4.

Data Presentation: Expected Respiratory Effects of Metabromsalan

Respiratory State	Condition	Expected Oxygen Consumption Rate
Baseline	Substrates only	Low
State 3	+ ADP	High
State 4	ADP consumed	Low
Uncoupled	+ Metabromsalan	Maximal, exceeding State 3

This protocol describes the use of a fluorescent, potentiometric dye to measure changes in ΔΨm in response to Metabromsalan treatment.

Experimental Protocol: Fluorometric Measurement of ΔΨm

• Cell Culture and Treatment: Plate cells in a multi-well plate (e.g., 96-well black, clear-bottom plate) and allow them to adhere overnight. Treat the cells with varying concentrations of Metabromsalan for a defined period. Include a positive control for depolarization, such as FCCP (carbonyl cyanide p-trifluoromethoxyphenylhydrazone), and a vehicle control (DMSO).[8]

• Dye Loading: Prepare a working solution of a potentiometric dye such as TMRM (Tetramethylrhodamine, Methyl Ester) in an appropriate buffer. Remove the treatment media from the cells and add the dye-loading solution. Incubate under conditions that prevent photobleaching.

• Fluorescence Measurement: After incubation, wash the cells to remove excess dye. Measure the fluorescence intensity using a plate reader with appropriate excitation and emission wavelengths (e.g., 549 nm excitation and 579 nm emission for TMRM).

• Data Analysis: Normalize the fluorescence intensity of the Metabromsalan-treated cells to the vehicle control. A decrease in fluorescence indicates mitochondrial depolarization.[9][10][11]

Caption: Workflow for assessing mitochondrial membrane potential changes.

Section 4: Applications, Limitations, and Safety Considerations

Applications in Research:

• Metabolic Research: Metabromsalan can be used to study the cellular consequences of mitochondrial uncoupling, including its effects on substrate metabolism, redox signaling, and thermogenesis.[4]

• Cancer Biology: The induction of mitochondrial dysfunction is a potential anti-cancer strategy. Metabromsalan can be used to investigate the sensitivity of cancer cells to metabolic stress.[7]

• Toxicology: As a known mitochondrial toxicant, Metabromsalan can serve as a positive control in screening assays designed to identify compounds that disrupt mitochondrial function.[12]

Limitations and Safety:

Metabromsalan and other halogenated salicylanilides are prohibited from use in cosmetic products by the U.S. Food and Drug Administration (FDA) due to their potential to cause serious skin disorders.[13][14][15] Their use is restricted to in vitro research and non-human in vivo studies. When handling Metabromsalan, appropriate personal protective equipment should be worn, and all work should be conducted in a well-ventilated area.

Section 5: Conclusion

Metabromsalan is a potent mitochondrial uncoupling agent that serves as a valuable tool for researchers investigating cellular bioenergetics and mitochondrial function. Its well-characterized mechanism of action and pronounced effects on mitochondrial respiration and membrane potential make it a reliable positive control and a useful probe for exploring the physiological and pathological consequences of mitochondrial uncoupling. However, its use is strictly limited to a research context due to established toxicity.

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A Technical Guide to the Solubility of Metabromsalan in Common Laboratory Solvents

Foreword: Navigating the Solubility Landscape of a Complex Molecule

Metabromsalan (3,5-dibromo-2-hydroxy-N-phenylbenzamide) is a halogenated salicylanilide with a history of use as an antimicrobial agent. Its complex aromatic structure, characterized by the presence of both hydrogen bond donor and acceptor groups, as well as lipophilic bromine and phenyl moieties, presents a unique challenge in predicting and understanding its solubility. For researchers, scientists, and drug development professionals, a comprehensive grasp of Metabromsalan's solubility profile is not merely academic; it is a critical determinant for a wide array of applications, from in vitro assay design and formulation development to toxicological studies.

This in-depth technical guide moves beyond a simple tabulation of solubility data. Instead, it aims to provide a foundational understanding of the physicochemical principles governing the dissolution of Metabromsalan. We will delve into the theoretical underpinnings of solubility, present what is known about the solubility of Metabromsalan and related compounds, and, most critically, provide a detailed, field-proven experimental protocol for the precise determination of its solubility in a variety of common laboratory solvents. This guide is structured to empower the researcher with not just data, but with the methodology and the scientific rationale to confidently and accurately assess the solubility of this and other challenging compounds.

Physicochemical Profile of Metabromsalan

A molecule's structure is the primary determinant of its solubility. Metabromsalan is a multifaceted molecule, and understanding its key structural features is paramount to interpreting its behavior in different solvent environments.

Chemical Structure:

Caption: Chemical structure of Metabromsalan.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₃H₉Br₂NO₂
Molecular Weight	371.02 g/mol
Appearance	White to off-white crystalline solid	Inferred from related compounds
XLogP3	5.4
Hydrogen Bond Donors	2 (hydroxyl and amide groups)	Calculated
Hydrogen Bond Acceptors	3 (carbonyl oxygen, hydroxyl oxygen, and amide nitrogen)	Calculated

The high XLogP3 value indicates a significant lipophilic character, suggesting poor aqueous solubility. Conversely, the presence of hydrogen bond donor and acceptor sites implies that Metabromsalan can interact with polar solvents. This duality is central to its solubility behavior.

Theoretical Framework of Solubility

The principle of "like dissolves like" provides a fundamental, albeit simplified, framework for predicting solubility. A solute's dissolution is a thermodynamic process governed by the change in Gibbs free energy (ΔG). For dissolution to occur spontaneously, ΔG must be negative. This is influenced by both enthalpy (ΔH), the energy change associated with breaking solute-solute and solvent-solvent interactions and forming solute-solvent interactions, and entropy (ΔS), the change in disorder of the system.

The solubility of a crystalline solid like Metabromsalan is also significantly impacted by its crystal lattice energy. A high lattice energy, indicative of strong intermolecular forces in the solid state, must be overcome by favorable solute-solvent interactions for dissolution to occur.

Solvent Classification and Expected Interactions with Metabromsalan:

• Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents possess O-H or N-H bonds, making them excellent hydrogen bond donors and acceptors. While the polar nature of these solvents can interact with Metabromsalan's hydroxyl and amide groups, the large, nonpolar regions of the molecule will be poorly solvated, likely leading to low solubility.

• Polar Aprotic Solvents (e.g., DMSO, acetone, acetonitrile): These solvents have significant dipole moments but lack O-H or N-H bonds. They are effective at solvating polar functional groups through dipole-dipole interactions. Given Metabromsalan's polarity and lipophilicity, it is anticipated to exhibit higher solubility in these solvents compared to polar protic ones.

• Nonpolar Solvents (e.g., hexane, toluene): These solvents lack significant dipole moments and primarily interact through weak van der Waals forces. Due to Metabromsalan's polar functional groups, its solubility in nonpolar solvents is expected to be very low.

Known Solubility of Metabromsalan and Related Salicylanilides

Published quantitative solubility data for Metabromsalan is scarce in publicly available literature. However, the general class of halogenated salicylanilides is known for its poor aqueous solubility. For instance, the structurally related compound 3,5,4'-Tribromosalicylanilide has a reported solubility of 8 mg/mL in dimethyl sulfoxide (DMSO). Another related compound, 3,5-Dibromosalicylaldehyde, is soluble in methanol at 25 mg/mL.

This information, while not directly applicable to Metabromsalan, provides a valuable point of reference and suggests that polar aprotic and some polar protic solvents are likely to be the most effective for solubilizing this compound. The following table summarizes the available qualitative and quantitative data for related compounds.

Compound	Solvent	Solubility	Source
3,5,4'-Tribromosalicylanilide	Dimethyl Sulfoxide (DMSO)	8 mg/mL
3,5-Dibromosalicylaldehyde	Methanol	25 mg/mL
Halogenated Salicylanilides (general)	Water	Very low

Given the lack of comprehensive data, experimental determination of Metabromsalan's solubility is essential for any research or development application.

Experimental Protocol for Thermodynamic Solubility Determination

The following protocol details the "gold standard" shake-flask method for determining the thermodynamic (equilibrium) solubility of Metabromsalan. This method is designed to be self-validating by ensuring that a true equilibrium between the dissolved and undissolved compound is reached.

Materials and Equipment

• Metabromsalan (high purity, >98%)

• Selected laboratory solvents (HPLC grade or equivalent)

• Analytical balance (readable to at least 0.1 mg)

• Glass vials with PTFE-lined screw caps

• Orbital shaker or rotator capable of maintaining a constant temperature

• Temperature-controlled incubator or water bath

• Centrifuge

• Syringe filters (0.22 µm, compatible with the chosen solvents)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Experimental Workflow

An In-depth Technical Guide to Metabromsalan (CAS 2577-72-2): Properties, Safety, and Handling

This guide provides a comprehensive technical overview of Metabromsalan (CAS 2577-72-2), a compound of interest for researchers, scientists, and drug development professionals. We will delve into its core chemical and physical properties, outline critical safety and handling protocols, and discuss its known applications and regulatory context. This document is designed to equip you with the foundational knowledge necessary for the safe and effective use of Metabromsalan in a laboratory and research setting.

Core Properties of Metabromsalan

Metabromsalan, systematically named 3,5-dibromo-2-hydroxy-N-phenylbenzamide, is a brominated salicylanilide.[1][2] Understanding its fundamental properties is the first step in its proficient handling and application.

Chemical and Physical Data Summary

The key physicochemical properties of Metabromsalan are summarized in the table below for quick reference. This data is essential for experimental design, solubility testing, and storage considerations.

Property	Value	Source(s)
CAS Number	2577-72-2	[1][2][3]
Molecular Formula	C₁₃H₉Br₂NO₂	[1][3]
Molecular Weight	371.02 g/mol	[1][3]
IUPAC Name	3,5-dibromo-2-hydroxy-N-phenylbenzamide	[1]
Synonyms	3,5-Dibromosalicylanilide, Metabromsalan, NSC-526280	[1][2]
Appearance	Not explicitly stated in search results, but related compounds are solids.
Melting Point	No data available	[2]
Solubility	No data available

Safety and Hazard Profile

Metabromsalan is classified as a hazardous substance, and a thorough understanding of its safety profile is paramount for anyone handling this chemical. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear framework for its hazards.

GHS Hazard Classification

The following table outlines the GHS hazard statements and corresponding pictograms for Metabromsalan. This information should be prominently displayed in any area where this chemical is stored or used.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement	Source(s)
Acute toxicity, Oral		Warning	H302 : Harmful if swallowed	[3]
Skin Corrosion/Irritation		Warning	H315 : Causes skin irritation	[3]
Serious Eye Damage/Eye Irritation		Warning	H319 : Causes serious eye irritation	[3]
Specific target organ toxicity — single exposure		Warning	H335 : May cause respiratory irritation	[3]

Precautionary Statements and Safe Handling

Adherence to the following precautionary statements is mandatory to minimize risk of exposure and ensure a safe working environment.

Prevention:

• P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

• P264: Wash skin thoroughly after handling.

• P271: Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

Response:

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

• P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor if you feel unwell.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

Experimental Protocols and Workflows

The following protocols are designed to provide a framework for the safe handling and use of Metabromsalan in a research context.

Personal Protective Equipment (PPE) Workflow

The selection and use of appropriate PPE is the most critical line of defense against exposure. The following workflow should be followed every time Metabromsalan is handled.

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An In-Depth Technical Guide to the Early Studies on the Biological Activity of Metabromsalan

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabromsalan, a brominated salicylanilide, emerged from the intensive post-war research into halogenated aromatic compounds for therapeutic and antimicrobial applications. This guide provides a detailed exploration of the foundational studies that characterized the biological activities of Metabromsalan, with a focus on its early development as an antimicrobial and anthelmintic agent. We will delve into the core mechanisms of action, pivotal experimental data, and the toxicological findings that ultimately defined its therapeutic potential and limitations.

Chemical Identity and Synthesis

Metabromsalan is chemically known as 3,5-dibromo-N-(4-bromophenyl)-2-hydroxybenzamide. Its synthesis, characteristic of salicylanilides, involves the condensation of a salicylic acid derivative with an aniline derivative.

Early Synthesis Pathway

The foundational synthesis of Metabromsalan and related salicylanilides was driven by the need for new antimicrobial agents in the 1960s. The general synthetic route is outlined below:

Caption: Early synthetic route to Metabromsalan.

Core Biological Activity: Uncoupling of Oxidative Phosphorylation

The primary mechanism underpinning the broad biological activity of Metabromsalan and other halogenated salicylanilides is the uncoupling of oxidative phosphorylation in the mitochondria of target organisms.[1][2][3][4] This discovery was a significant step in understanding their potent effects.

Mechanism of Action

Metabromsalan acts as a protonophore, disrupting the proton gradient across the inner mitochondrial membrane that is essential for ATP synthesis.[1][3][4] This leads to a cascade of events:

• Proton Transport: Metabromsalan, being a lipophilic weak acid, can readily diffuse across the inner mitochondrial membrane in its protonated form.

• Proton Dissipation: Once in the mitochondrial matrix, it releases a proton, dissipating the chemiosmotic gradient.

• ATP Synthesis Inhibition: The dissipation of the proton motive force uncouples the electron transport chain from ATP synthesis, leading to a rapid depletion of cellular energy reserves.[1][3][4]

Caption: Mechanism of Metabromsalan as an uncoupler.

Early Antimicrobial Studies

Metabromsalan was initially investigated for its potential as a topical antimicrobial agent. Early screening studies demonstrated its activity against a range of bacteria and fungi.

In Vitro Antimicrobial Spectrum

Experimental Protocol: Antimicrobial Susceptibility Testing (Agar Diffusion Method)

A common method used in the initial screening of compounds like Metabromsalan was the agar diffusion test.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

• Inoculation of Agar Plates: The surface of a suitable agar medium is uniformly inoculated with the microbial suspension.

• Application of Test Compound: A sterile paper disc impregnated with a known concentration of Metabromsalan is placed on the agar surface.

• Incubation: The plates are incubated under appropriate conditions for microbial growth.

• Measurement of Inhibition Zone: The diameter of the clear zone around the disc, where microbial growth is inhibited, is measured.

Caption: Agar diffusion method for antimicrobial screening.

Early Anthelmintic Investigations

The uncoupling mechanism of action of salicylanilides made them promising candidates for anthelmintic drugs, particularly against parasites with high metabolic rates, such as liver flukes (Fasciola hepatica).

Efficacy Against Fasciola hepatica in Sheep

Early trials in the 1960s and 1970s evaluated the efficacy of various anthelmintics, including salicylanilides, against Fasciola hepatica in sheep. While specific data for Metabromsalan is scarce in readily available literature, related compounds demonstrated significant efficacy. For instance, studies on other anthelmintics from that era reported high efficacy, with fecal egg count reductions of 100% by day 14 post-treatment for some compounds.[6][7]

Experimental Protocol: Fecal Egg Count Reduction Test (FECRT) in Sheep

The FECRT was a standard method to assess the in vivo efficacy of anthelmintics.[8][9]

• Pre-treatment Sampling: Fecal samples are collected from naturally or experimentally infected sheep to determine the baseline parasite egg count (eggs per gram of feces).

• Treatment Administration: A precisely measured dose of the anthelmintic, such as Metabromsalan, is administered to the treatment group. A control group remains untreated.

• Post-treatment Sampling: Fecal samples are collected from both groups at specific intervals (e.g., 7, 14, and 21 days) after treatment.

• Egg Counting: The number of parasite eggs in the fecal samples is quantified using a standardized technique like the McMaster method.

• Efficacy Calculation: The percentage reduction in the mean fecal egg count of the treated group compared to the control group is calculated to determine the anthelmintic efficacy.[8][9]

Caption: Fecal Egg Count Reduction Test (FECRT) workflow.

Early Toxicological Profile: Photosensitization

A significant limiting factor in the clinical application of topical Metabromsalan and other halogenated salicylanilides was their potential to cause photosensitivity in humans.

Clinical Manifestations and Causality

Clinical reports from the late 1960s and early 1970s documented cases of photocontact dermatitis associated with the use of soaps and other topical products containing brominated salicylanilides.[10][11][12] The reaction was characterized by erythematous and eczematous eruptions on sun-exposed areas of the skin.[10][12] These findings led to a decline in the use of these compounds in consumer products.[10]

Conclusion

The early studies on Metabromsalan revealed a compound with potent biological activity, primarily driven by its ability to uncouple oxidative phosphorylation. This mechanism conferred broad-spectrum antimicrobial and anthelmintic properties. However, the early promise of Metabromsalan as a therapeutic agent was tempered by the significant risk of photosensitization in humans. This body of early research provides valuable insights into the structure-activity relationships of halogenated salicylanilides and serves as a historical case study in the multifaceted process of drug discovery and development, highlighting the critical balance between efficacy and safety.

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The Rise and Fall of a Topical Antimicrobial: A Technical Guide to the Discovery and Development of Metabromsalan

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabromsalan, chemically known as 3,5-dibromosalicylanilide, represents a compelling case study in the history of topical antimicrobial agent development. As a member of the halogenated salicylanilides, it emerged during a period of significant innovation in antibacterial and antifungal therapies.[1][2] This guide provides an in-depth technical exploration of the discovery, development, and eventual regulatory demise of Metabromsalan, offering valuable insights into the complexities of drug development, particularly concerning photosensitivity and regulatory oversight. Salicylanilides as a class of compounds have a history of use in medicine for their diverse biological activities, including antibacterial, antimycobacterial, and antifungal properties.[3][4][5]

Part 1: Discovery and Synthesis

Experimental Protocol: Synthesis of 3,5-dibromosalicylic acid (Precursor to Metabromsalan)

This protocol is based on the improved bromination process described in US Patent 3,381,032.[6]

• Reaction Setup: A slurry of salicylic acid in 50% aqueous p-dioxane is prepared in a reaction vessel equipped for stirring and temperature control.

• Bromination: Liquid bromine (2-2.2 moles per mole of salicylic acid) is added dropwise to the stirred slurry at room temperature. The exothermic reaction causes the temperature to rise, with the majority of the reaction occurring between 60-84°C.

• Reflux: Following the addition of bromine, the reaction mixture is heated at reflux temperature for approximately 30 minutes to ensure the completion of the reaction.

• Workup: The reaction mixture is then cooled, and the 3,5-dibromosalicylic acid is isolated as a white crystalline product.

The subsequent synthesis of Metabromsalan would involve the amidation of 3,5-dibromosalicylic acid with aniline.

Part 2: Preclinical Development and Antimicrobial Activity

Metabromsalan was developed as a topical antimicrobial agent, effective against a range of bacteria and fungi.[1] The halogenation of the salicylanilide structure is crucial for its antimicrobial activity. Salicylanilides are known to possess a broad spectrum of biological activities, and their derivatives have been investigated for their effects against various pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).[3][7][8]

Mechanism of Action

The primary mechanism of action for salicylanilides is believed to be the uncoupling of oxidative phosphorylation in bacteria, which disrupts the cellular energy production process. More recent studies have also suggested that they can act as inhibitors of the two-component regulatory system (TCS) in bacteria.[4] This system is crucial for bacteria to adapt to environmental changes, and its inhibition can lead to bacterial cell death.

Part 3: Clinical Development and Application

During the mid-20th century, there was a significant increase in the use of topical antibacterials for superficial skin infections.[9][10] Metabromsalan and other halogenated salicylanilides were incorporated into a variety of cosmetic and personal care products for their antimicrobial properties.[1]

Early Clinical Use

Topical preparations containing Metabromsalan were used to reduce microbial load on the skin and in the treatment of minor skin infections. The clinical landscape of the 1960s saw the introduction and widespread use of several topical antibiotics, such as fusidic acid and mupirocin, for conditions like impetigo.[9][11][12][13]

Part 4: The Emergence of Photosensitivity

A critical and ultimately decisive factor in the history of Metabromsalan was the discovery of its potent photosensitizing properties.[1]

Phototoxicity and Photoallergy

Photosensitivity reactions are adverse skin reactions that occur when a chemical or drug is present on or in the body during exposure to ultraviolet (UV) radiation or visible light.[14] These reactions can be classified as phototoxic or photoallergic.[15]

• Phototoxicity: A non-immune reaction where the substance absorbs light energy and releases it in a way that damages surrounding cells.

• Photoallergy: A delayed hypersensitivity reaction where UV radiation structurally alters the substance, turning it into a hapten that elicits an immune response.[15]

Clinical studies and case reports from the late 1960s and early 1970s began to document a significant number of cases of photocontact dermatitis associated with the use of halogenated salicylanilides, including Metabromsalan.[16][17][18][19][20] These reactions could be severe and, in some cases, persist for extended periods even without further exposure to the chemical.[1]

Phototesting and Diagnosis

The investigation of photosensitivity disorders often involves phototesting, which includes procedures like monochromator light testing, photoprovocation testing, and photopatch testing to identify the causative agent and the action spectrum of the reaction.[21] The rise in cases linked to salicylanilides spurred further research into the mechanisms and diagnosis of photocontact dermatitis.

Part 5: Regulatory Action and Withdrawal

The increasing evidence of severe skin disorders caused by Metabromsalan and related halogenated salicylanilides led to regulatory scrutiny.

FDA Prohibition

In 1975, the U.S. Food and Drug Administration (FDA) took decisive action. Under 21 CFR § 700.15, the use of certain halogenated salicylanilides, including Metabromsalan (3,5-dibromosalicylanilide), in cosmetic products was prohibited.[1] The regulation, which took effect on December 1, 1975, deemed these substances as deleterious and any cosmetic containing them as adulterated under the Federal Food, Drug, and Cosmetic Act.[1][2] The FDA noted that safer alternative antimicrobial agents were available.[1]

This regulatory action effectively ended the commercial use of Metabromsalan in cosmetics in the United States.[22][23][24]

Part 6: Modern Context and Lessons Learned

The story of Metabromsalan serves as a crucial historical lesson in cosmetic and drug development. It underscores the importance of rigorous safety testing, particularly for topically applied substances that will be exposed to sunlight. The development of photostability testing guidelines, such as ICH Q1B, has become a standard part of the drug development process.[25][26]

The regulatory landscape for cosmetics has also continued to evolve, with a greater emphasis on manufacturer responsibility for product safety.

Conclusion

The discovery and development timeline of Metabromsalan is a narrative of initial promise followed by a significant safety concern that led to its withdrawal from the market. While it showed efficacy as a topical antimicrobial, its potent photosensitizing properties made it unsuitable for widespread use in consumer products. The history of Metabromsalan highlights the critical importance of comprehensive toxicological evaluation, particularly phototoxicity and photoallergy testing, in the development of topical agents. It remains a key example in the historical context of cosmetic and drug regulation, demonstrating the necessity of a robust regulatory framework to protect public health.

References

• U.S. Food and Drug Administration. (2022, February 25). Prohibited & Restricted Ingredients in Cosmetics. FDA. [Link]

• Tong, S. Y. C., Davis, J. S., Eichenberger, E., Holland, T. L., & Fowler, V. G., Jr. (2015). Staphylococcus aureus infections: epidemiology, pathophysiology, clinical manifestations, and management. Clinical microbiology reviews, 28(3), 603–661.

• U.S. Government Publishing Office. (2012, July 9). FDA Regulation of Cosmetics and Personal Care Products. GovInfo. [Link]

• U.S. Food and Drug Administration. (2022, February 25). Cosmetics Safety Q&A: Prohibited Ingredients. FDA. [Link]

• Harvard Law School Journals. (n.d.). RETHINKING FDA'S REGULATION OF COSMETICS. Harvard Law School. [Link]

• Epstein, J. H. (1976). Photocontact dermatitis to halogenated salicylanilides and related compounds. Our experience between 1967 and 1975. Cutis, 18(4), 501-504.
• Dubakienė, R. (2007). Scientific problems of photosensitivity. Medicina (Kaunas, Lithuania), 43(7), 525-530.
• Rajamuthu, S., Rajan, R., & Ganesan, S. (2017). Repurposing Salicylanilide Anthelmintic Drugs to Combat Drug Resistant Staphylococcus aureus. PloS one, 12(1), e0169 repurposing.
• Kratky, M., Sova, M., Volkova, M., Buchta, V., & Vinsova, J. (2012). Antibacterial Activity of Salicylanilide 4-(Trifluoromethyl)benzoates. Molecules (Basel, Switzerland), 17(11), 12977–12993.
• Freeman, R. G., & Knox, J. M. (1968). The action spectrum of photocontact dermatitis caused by halogenated salicylanilide and related compounds.
• Epstein, J. H., Wuepper, K. D., & Maibach, H. I. (1968). Photocontact dermatitis to halogenated salicylanilides and related compounds. A clinical and histological review of 26 patients.
• Jillson, O. F. (1967). Delayed reactions in positive photopatch tests to halogenated salicylanilides.
• Solomon, S., & Bluefarb, S. M. (1969). Photoallergic contact dermatitis due to halogenated salicylanilides and related compounds. Industrial medicine and surgery, 38(7), 224–227.

• Certified Laboratories. (n.d.). Understanding Photostability Testing for Cosmetic & OTC Drug Products. Certified Laboratories. [Link]

• Surine, W. R., & Majewski, T. E. (1968). U.S. Patent No. 3,381,032. Washington, DC: U.S.

• ALS Global. (2024, August 26). Characteristics of Phototoxicity and Photoallergy of skin reactions. ALS. [Link]

• Zadrazilova, I., Masarikova, M., Mascaretti, S., & Jampilek, J. (2015). Study of Biological Activities and ADMET-Related Properties of Salicylanilide-Based Peptidomimetics. Molecules (Basel, Switzerland), 20(8), 14387–14405.
• Dolezal, M., Miletin, M., Kunes, J., & Kralova, K. (2007). Salicylanilide acetates: synthesis and antibacterial evaluation. Molecules (Basel, Switzerland), 12(1), 1–12.

• Russian Journal of General Chemistry. (2023). Synthesis of 3,5-Dichlorosalicylic Acid Anilides Containing a Carboxymethoxyl Group in Aniline Fragment. ResearchGate. [Link]

• DermNet NZ. (n.d.). Phototesting. DermNet. [Link]

• Wpływ, K., & na, F. (2019). Photostability of Topical Agents Applied to the Skin: A Review. Pharmaceutics, 11(12), 679.
• Zadrazilova, I., Masarikova, M., Mascaretti, S., & Jampilek, J. (2014). Salicylanilide ester prodrugs as potential antimicrobial agents--a review. Current drug metabolism, 15(8), 811–829.
• Kratky, M., Volkova, M., Novotna, E., Trejtnar, F., Stolarikova, J., & Vinsova, J. (2014). Synthesis and biological activity of new salicylanilide N,N-disubstituted carbamates and thiocarbamates. Bioorganic & medicinal chemistry, 22(15), 4049–4057.
• Das, S., & Barbhuniya, S. (2012). Topical Antibacterials in Dermatology.

• National Center for Biotechnology Information. (n.d.). 3,5-Dibromosalicylic acid. PubChem. [Link]

• Al-Subeh, J., & Al-Ani, L. (2024). From past to present, exploring the applications of mupirocin ointment: A comprehensive review.
• Liang, H., & Xiao, Y. (2023). Mupirocin for skin infection: Clinical experience from China. Infection and Drug Resistance, 16, 5581-5591.

• Journal of Integrative Dermatology. (2024, November 6). Topical Antimicrobials: Established and Novel Approaches. JID. [Link]

Visualizations

Diagram: Metabromsalan Development and Regulatory Timeline

Caption: A timeline of the key stages in the development and regulation of Metabromsalan.

Diagram: Proposed Antimicrobial Mechanism of Salicylanilides

Caption: Proposed mechanisms of antimicrobial action for salicylanilides like Metabromsalan.

Sources

• 1. 21 CFR § 700.15 - Use of certain halogenated salicylanilides as ingredients in cosmetic products. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
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Protocols & Analytical Methods

Application Notes and Protocols for In-Vitro Antibacterial Assays Using Metabromsalan

Introduction: Unveiling the Potential of Metabromsalan

Metabromsalan (3,5-Dibromosalicylanilide) is a halogenated salicylanilide, a class of compounds historically recognized for their anthelmintic properties. Emerging research, however, has illuminated the potent antimicrobial activities of this chemical family, positioning them as compelling candidates for further investigation in an era of mounting antibiotic resistance. This guide provides a comprehensive overview and detailed protocols for the in-vitro evaluation of Metabromsalan's antibacterial efficacy. As a Senior Application Scientist, this document is crafted to provide researchers, scientists, and drug development professionals with the technical accuracy and field-proven insights necessary for robust and reproducible experimentation.

Metabromsalan's activity, like other salicylanilides, is primarily attributed to its function as a protonophore. This mechanism involves the dissipation of the proton motive force (PMF) across the bacterial cell membrane, a critical component for cellular energy production and other essential functions. By disrupting the proton gradient, Metabromsalan effectively uncouples the electron transport chain from ATP synthesis, leading to a cascade of metabolic failures within the bacterial cell. This mode of action is particularly effective against Gram-positive bacteria, including challenging pathogens like Methicillin-Resistant Staphylococcus aureus (MRSA). While Gram-negative bacteria exhibit a degree of innate resistance due to their outer membrane and efficient efflux pump systems, salicylanilides have demonstrated synergistic potential when combined with membrane permeabilizing agents or efflux pump inhibitors.

This application note will detail the necessary protocols for determining the minimum inhibitory concentration (MIC), minimum bactericidal concentration (MBC), and the time-dependent killing kinetics of Metabromsalan against relevant bacterial strains.

Physicochemical Properties and Handling

A thorough understanding of Metabromsalan's physicochemical properties is paramount for accurate and reproducible assay results.

Property	Value	Source
Molecular Formula	C₁₃H₉Br₂NO₂
Molecular Weight	371.02 g/mol
Appearance	Off-white to pale yellow crystalline powder
Solubility
Water	Practically insoluble
Ethanol	Soluble
DMSO	Soluble

Stock Solution Preparation:

For in-vitro antibacterial assays, Dimethyl Sulfoxide (DMSO) or ethanol are recommended as solvents for preparing a concentrated stock solution of Metabromsalan. It is crucial to note that the final concentration of the solvent in the assay medium should be kept to a minimum (typically ≤1%) to avoid any independent antimicrobial or cytotoxic effects. A preliminary solvent toxicity control should always be included in your experimental design.

Core Protocols for In-Vitro Antibacterial Assessment

The following protocols are aligned with the principles outlined by the Clinical and Laboratory Standards Institute (CLSI) to ensure data integrity and reproducibility.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a cornerstone of antimicrobial susceptibility testing, allowing for the quantitative determination of the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Workflow for MIC Determination

Caption: Workflow for the Kirby-Bauer disk diffusion assay.

Detailed Protocol:

• Prepare Bacterial Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

• Inoculate Agar Plate: Dip a sterile cotton swab into the bacterial suspension and streak it evenly across the entire surface of a Mueller-Hinton Agar (MHA) plate in three directions to ensure confluent growth.

• Prepare Metabromsalan Disks: Aseptically apply a known amount of a Metabromsalan solution (e.g., 10 µL of a 1 mg/mL solution) onto sterile blank paper disks (6 mm diameter) and allow them to dry.

• Apply Disks: Place the impregnated disks onto the inoculated MHA plate, ensuring firm contact with the agar.

• Incubation: Invert the plates and incubate at 37°C for 16-18 hours.

• Measure Zone of Inhibition: After incubation, measure the diameter of the clear zone around each disk where bacterial growth has been inhibited. The size of the zone is proportional to the susceptibility of the bacterium to the compound.

Time-Kill Kinetics Assay

The time-kill assay provides insights into the pharmacodynamics of an antimicrobial agent, determining whether it is bactericidal (kills bacteria) or bacteriostatic (inhibits growth) and the rate at which this occurs. A bactericidal effect is generally defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

Workflow for Time-Kill Assay

Caption: Workflow for the time-kill kinetics assay.

Detailed Protocol:

• Prepare Test Cultures: In flasks containing CAMHB, prepare solutions of Metabromsalan at various multiples of the predetermined MIC (e.g., 0.5x, 1x, 2x, and 4x MIC). Include a growth control flask without the compound.

• Inoculate Cultures: Inoculate each flask with a standardized bacterial suspension to achieve a starting density of approximately 5 x 10⁵ CFU/mL.

• Sampling: At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each flask.

• Quantify Viable Bacteria: Perform 10-fold serial dilutions of each aliquot in sterile saline or phosphate-buffered saline (PBS). Plate a known volume of the appropriate dilutions onto a non-selective agar medium.

• Incubation and Colony Counting: Incubate the plates at 37°C for 18-24 hours and count the number of colonies on plates that yield between 30 and 300 colonies.

• Data Analysis: Calculate the CFU/mL for each time point and concentration. Plot the log₁₀ CFU/mL against time for each concentration to generate time-kill curves.

Quality Control and Data Interpretation

Quality Control Strains:

For ensuring the accuracy and reproducibility of your assays, the use of well-characterized quality control (QC) strains is essential. Recommended QC strains for general antibacterial susceptibility testing include:

• Staphylococcus aureus ATCC® 25923™ (Gram-positive)

• Escherichia coli ATCC® 25922™ (Gram-negative)

These strains have defined susceptibility profiles to a range of standard antibiotics and should be included in each experimental run.

Data Presentation:

Assay	Key Parameter	Typical Data Presentation
Broth Microdilution	Minimum Inhibitory Concentration (MIC)	Tabulated MIC values (µg/mL or µM)
Disk Diffusion	Zone of Inhibition	Tabulated zone diameters (mm)
Time-Kill Assay	Log₁₀ reduction in CFU/mL	Semi-logarithmic plot of log₁₀ CFU/mL vs. time

Mechanism of Action: The Protonophore Effect

The primary antibacterial mechanism of salicylanilides, including Metabromsalan, is the disruption of the proton motive force (PMF) across the bacterial cytoplasmic membrane. This is achieved through their action as protonophores, which are lipid-soluble molecules that shuttle protons across the membrane, thereby dissipating the electrochemical gradient.

Proposed Mechanism of Action of Metabromsalan

Caption: Metabromsalan acts as a protonophore, dissipating the proton gradient across the bacterial membrane, which inhibits ATP synthesis and other essential cellular processes, ultimately leading to cell death.

This dissipation of the PMF has several downstream consequences:

• Inhibition of ATP Synthesis: The proton gradient is the driving force for ATP synthase. Its collapse halts the production of ATP, the cell's primary energy currency.

• Disruption of Transport: Many nutrient uptake and waste efflux systems are dependent on the PMF. Their impairment cripples cellular metabolism.

• Impaired Motility: Bacterial flagellar motion is powered by the influx of protons, and thus is inhibited by protonophores.

Conclusion and Future Directions

Metabromsalan, as a representative of the salicylanilide class, presents a compelling avenue for antimicrobial research. The protocols detailed herein provide a robust framework for the in-vitro characterization of its antibacterial properties. Given its mechanism of action, future research should explore its efficacy against a broader panel of clinically relevant Gram-positive pathogens, including vancomycin-resistant enterococci (VRE). Furthermore, investigating synergistic combinations with membrane-active agents or efflux pump inhibitors could unlock its potential against challenging Gram-negative infections. As with any antimicrobial development, thorough investigation into its toxicity and potential for resistance development is a critical next step.

References

• Proposed salicylanilide mechanisms of action. (a) Salicylanilide crosses the outer membrane but is expelled from the cell via (PMF-dependent) TolC-mediated efflux; electron transport, membrane polarization, oxygen consumption, and ATP synthesis are not affected. (b)

Measuring Mitochondrial Uncoupling with Metabromsalan: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Mitochondrial Uncoupling

Mitochondria are central to cellular energy metabolism, primarily through the process of oxidative phosphorylation (OXPHOS). This intricate process couples the oxidation of substrates to the synthesis of ATP, driven by a proton gradient across the inner mitochondrial membrane.[1] Mitochondrial uncoupling refers to the dissociation of this process, where substrate oxidation continues, but the energy from the proton gradient is dissipated as heat rather than being used for ATP synthesis.[2][3] This phenomenon is of significant interest in various research fields, including metabolic diseases, aging, and cancer, as it can modulate cellular energy expenditure and the production of reactive oxygen species (ROS).[4]

Chemical uncouplers are invaluable tools for studying these processes.[5] Metabromsalan (3,5-dibromosalicylanilide) belongs to the salicylanilide class of compounds, which have been identified as potent uncouplers of oxidative phosphorylation.[6][7] This application note provides a detailed protocol for measuring mitochondrial uncoupling induced by Metabromsalan, with a focus on utilizing modern techniques such as extracellular flux analysis.

Mechanism of Action: Metabromsalan as a Protonophore

Metabromsalan, like other salicylanilides, functions as a protonophore.[7] Its chemical structure, characterized by a lipophilic nature and an acidic hydroxyl group, allows it to shuttle protons across the inner mitochondrial membrane, bypassing the ATP synthase complex.[8] This action dissipates the proton motive force that is essential for ATP production.[2]

The process can be visualized as a cyclical transport of protons. In the acidic intermembrane space, the Metabromsalan molecule becomes protonated. This neutral, lipophilic form can then readily diffuse across the inner mitochondrial membrane into the more alkaline matrix. Once in the matrix, it releases its proton, and the resulting anionic form returns to the intermembrane space to repeat the cycle. This futile cycling of protons leads to an increase in the oxygen consumption rate (OCR) as the electron transport chain attempts to compensate for the dissipated proton gradient.[5]

Caption: Mechanism of Metabromsalan as a protonophore.

Essential Preliminary Assays

Prior to conducting the definitive mitochondrial uncoupling experiment, it is crucial to perform two preliminary assays: a dose-response curve to determine the optimal concentration of Metabromsalan and a cytotoxicity assay to ensure that the observed effects are not due to cell death.

Dose-Response for Optimal Uncoupler Concentration

The concentration of an uncoupler is critical; too low a concentration will not induce maximal respiration, while too high a concentration can inhibit the electron transport chain and be toxic to the cells.[9] Therefore, a dose-response experiment is essential to identify the optimal concentration of Metabromsalan that elicits the maximal oxygen consumption rate (OCR) without causing inhibition.

Protocol: Dose-Response Determination using a Seahorse XF Analyzer

This protocol is adapted from the standard Agilent Seahorse XF Cell Mito Stress Test.[1]

• Cell Plating: Seed your cells of interest in a Seahorse XF cell culture microplate at a predetermined optimal density and allow them to adhere overnight.

• Prepare Metabromsalan Dilutions: Prepare a serial dilution of Metabromsalan in the appropriate assay medium. A starting range of 10 nM to 10 µM is recommended, though this may need to be optimized for your specific cell type.

• Assay Setup:

  • Hydrate a Seahorse XF sensor cartridge overnight in a non-CO2 incubator at 37°C.

  • On the day of the assay, replace the cell culture medium with the assay medium and incubate the cells in a non-CO2 incubator at 37°C for one hour.

  • Load the hydrated sensor cartridge with the different concentrations of Metabromsalan in port A. Port B should contain oligomycin (an ATP synthase inhibitor), and Port C should contain a mixture of rotenone and antimycin A (complex I and III inhibitors, respectively).

• Seahorse XF Analyzer Run:

  • Calibrate the sensor cartridge.

  • Execute the assay, measuring basal OCR before injecting the various concentrations of Metabromsalan.

  • Measure OCR after the injection of Metabromsalan to observe the uncoupling effect.

  • Subsequent injections of oligomycin and rotenone/antimycin A will provide additional information on ATP-linked respiration and non-mitochondrial respiration.

• Data Analysis: Plot the OCR values against the corresponding Metabromsalan concentrations. The optimal concentration is the one that gives the highest OCR before any inhibitory effects are observed.

Parameter	Description
Basal Respiration	The baseline oxygen consumption of the cells.
Maximal Respiration	The maximum oxygen consumption rate achieved after the addition of an uncoupler.
Optimal Concentration	The concentration of Metabromsalan that induces maximal respiration.

Cytotoxicity Assessment

It is imperative to distinguish between mitochondrial uncoupling and cytotoxic effects. A decrease in cellular metabolic activity could be misinterpreted as mitochondrial inhibition when it is, in fact, a result of cell death. Standard cytotoxicity assays should be performed using the same concentrations and incubation times as planned for the mitochondrial uncoupling experiment.

Recommended Cytotoxicity Assays:

• MTT or WST-1 Assay: These colorimetric assays measure cell viability based on the metabolic activity of viable cells.

• LDH Release Assay: This assay quantifies the release of lactate dehydrogenase from damaged cells into the culture medium, indicating a loss of membrane integrity.

• ATP Assay: Measures the total ATP content of the cell population, which is a sensitive indicator of cell health.[10]

Protocol: General Cytotoxicity Assay

• Cell Treatment: Seed cells in a 96-well plate and treat them with the same range of Metabromsalan concentrations used in the dose-response study for the intended duration of the uncoupling experiment.

• Assay Performance: Follow the manufacturer's protocol for your chosen cytotoxicity assay (e.g., MTT, LDH, or ATP assay).

• Data Analysis: Determine the concentration of Metabromsalan at which cell viability begins to significantly decrease. This will define the upper limit of the non-toxic concentration range for your mitochondrial uncoupling experiments.

Protocol for Measuring Mitochondrial Uncoupling with Metabromsalan

This protocol utilizes the Agilent Seahorse XF Cell Mito Stress Test format to measure key parameters of mitochondrial function upon treatment with Metabromsalan.[11][12][13]

Caption: Experimental workflow for the Mito Stress Test using Metabromsalan.

Materials

• Metabromsalan (CAS 2577-72-2)

• Dimethyl sulfoxide (DMSO) or Ethanol for stock solution preparation

• Cell line of interest

• Seahorse XF Cell Culture Microplates

• Seahorse XF Calibrant

• Seahorse XF Assay Medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

• Oligomycin

• Rotenone

• Antimycin A

• Agilent Seahorse XF Analyzer

Procedure

• Preparation of Metabromsalan Stock Solution:

  • Based on its chemical properties, Metabromsalan should be dissolved in an organic solvent such as DMSO or ethanol to create a high-concentration stock solution (e.g., 10 mM).

  • Store the stock solution at -20°C, protected from light.

• Cell Culture:

  • Seed cells in a Seahorse XF cell culture microplate at the optimal density determined in preliminary experiments.

  • Include wells for background correction (no cells).

  • Allow cells to attach and grow overnight in a standard CO2 incubator at 37°C.

• Assay Preparation (Day of Assay):

  • Hydrate the Seahorse XF sensor cartridge with Seahorse XF Calibrant in a non-CO2 incubator at 37°C overnight.

  • Wash the cells with pre-warmed Seahorse XF assay medium.

  • Add the final volume of assay medium to each well and incubate the plate in a non-CO2 incubator at 37°C for 1 hour prior to the assay.

• Loading the Sensor Cartridge:

  • Prepare working solutions of the inhibitors and Metabromsalan in the assay medium.

  • Load the injection ports of the sensor cartridge as follows:

    • Port A: Metabromsalan at the predetermined optimal concentration.

    • Port B: Oligomycin (typically 1.0 - 2.0 µM).

    • Port C: Rotenone/Antimycin A mixture (typically 0.5 µM each).

• Running the Seahorse XF Assay:

  • Follow the instrument's prompts to calibrate the sensor cartridge.

  • Replace the calibrant plate with the cell plate and initiate the assay.

  • The instrument will measure the basal OCR before the first injection.

  • After the injection of Metabromsalan from Port A, the instrument will measure the OCR to determine maximal respiration.

  • Subsequent injections of oligomycin and rotenone/antimycin A will allow for the calculation of ATP-linked respiration, proton leak, and non-mitochondrial respiration.

Data Interpretation

The Seahorse XF software will generate a profile of the oxygen consumption rate over time. The key parameters to be derived are:

• Basal Respiration: The initial OCR before any injections.

• Maximal Respiration: The peak OCR reached after the injection of Metabromsalan.

• Spare Respiratory Capacity: The difference between maximal and basal respiration, which indicates the cell's ability to respond to an energetic demand.

• ATP-Linked Respiration: The decrease in OCR after the injection of oligomycin.

• Proton Leak: The remaining OCR after oligomycin injection, which is not coupled to ATP synthesis.

• Non-Mitochondrial Respiration: The OCR remaining after the injection of rotenone and antimycin A.

An increase in the proton leak and a robust increase in OCR to a new maximal rate upon the addition of a non-toxic concentration of Metabromsalan are indicative of its mitochondrial uncoupling activity.

Troubleshooting and Considerations

• Solubility: Ensure that Metabromsalan is fully dissolved in the stock solution and does not precipitate when diluted in the aqueous assay medium.

• Cell Type Variability: The optimal concentration of Metabromsalan and the magnitude of the response can vary significantly between different cell types. It is essential to perform the preliminary dose-response and cytotoxicity assays for each new cell line.

• Kinetic Response: Monitor the real-time OCR data to ensure that the measurements have stabilized after each injection before proceeding to the next.

Conclusion

Metabromsalan is an effective mitochondrial uncoupler that can be a valuable tool for investigating cellular bioenergetics. By following a systematic approach that includes careful dose-response optimization and cytotoxicity assessment, researchers can confidently utilize Metabromsalan to measure and modulate mitochondrial respiration. The detailed protocol provided herein for use with extracellular flux analyzers offers a robust framework for such investigations, enabling a deeper understanding of the role of mitochondrial uncoupling in health and disease.

References

• Terada, H. (1988). Structural requirements of salicylanilides for uncoupling activity in mitochondria: quantitative analysis of structure-uncoupling relationships. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 936(3), 504-512. [Link]

• Williamson, R. L., & Metcalf, R. L. (1967). Salicylanilides: a new group of active uncouplers of oxidative phosphorylation. Science, 158(3809), 1694-1695. [Link]

• Krasnowska, M., et al. (2023). Salicylanilides and Their Anticancer Properties. International Journal of Molecular Sciences, 24(2), 1728. [Link]

• Wilson, D. F. (1969). The stoichiometry and site specificity of the uncoupling of mitochondrial oxidative phosphorylation by salicylanilide derivatives. Biochemistry, 8(6), 2475-2481. [Link]

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Application Notes and Protocols for Metabromsalan in Dermatological Research: A Toxicological and Historical Perspective

For Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction and Historical Context

Metabromsalan (3,5-Dibromosalicylanilide) belongs to the halogenated salicylanilides, a class of compounds historically recognized for their potent antimicrobial properties.[1][2] In the mid-20th century, these agents were incorporated into a variety of topical products, from soaps to cosmetics, to reduce bacterial and fungal load on the skin. However, their use dramatically declined following reports of severe adverse skin reactions, particularly photosensitization. The U.S. Food and Drug Administration (FDA) ultimately prohibited the use of halogenated salicylanilides, including Metabromsalan, in cosmetic products due to their potential to cause serious skin disorders.

This history positions Metabromsalan in a unique niche for modern dermatological research. It is not a candidate for therapeutic development. Instead, its well-documented phototoxicity makes it an invaluable tool for:

• Serving as a benchmark positive control in photosafety and phototoxicity assays.

• Investigating the fundamental molecular mechanisms of drug-induced photosensitivity and photoallergy.

• Providing a chemical scaffold for medicinal chemists to design safer, non-photosensitizing antimicrobial agents.

This guide provides the scientific rationale and detailed protocols for utilizing Metabromsalan in these modern research contexts, shifting its application from a historical therapeutic to a contemporary toxicological tool.

Section 2: Physicochemical Properties and Formulation Considerations

A clear understanding of Metabromsalan's properties is crucial for its use in any experimental setting.

Table 1: Physicochemical Properties of Metabromsalan

Property	Value	Reference(s)
IUPAC Name	3,5-dibromo-2-hydroxy-N-phenylbenzamide	PubChem
Synonyms	3,5-Dibromosalicylanilide	PubChem
CAS Number	2577-72-2	CAS
Molecular Formula	C₁₃H₉Br₂NO₂	PubChem

| Molecular Weight | 371.02 g/mol | PubChem |

Formulation and Solubility: Metabromsalan is a highly lipophilic compound, rendering it insoluble in water.[1] For in vitro studies, it must be dissolved in an appropriate organic solvent, such as dimethyl sulfoxide (DMSO) or ethanol, before being diluted in aqueous culture media.

• Causality in Experimental Choice: The choice of solvent is critical. DMSO is common but can have its own biological effects at higher concentrations. Therefore, protocols must include vehicle controls (media with the same final concentration of solvent used for Metabromsalan) to ensure that observed effects are due to the compound itself and not the solvent. For topical formulations in research, achieving a stable, homogenous preparation without crystallization of the active ingredient is a significant challenge that requires careful selection of excipients.[3][4][5][6]

Section 3: Biological Activities and Mechanisms of Action

Antimicrobial Activity (Historical Application)

Halogenated salicylanilides exhibit broad-spectrum activity against bacteria and fungi.[7] This activity is a primary reason for their initial use in dermatology.

• Mechanism of Action - Uncoupling of Oxidative Phosphorylation: The primary antimicrobial mechanism for salicylanilides is the uncoupling of oxidative phosphorylation in the mitochondria of target organisms.[8][9][10][11][12] They act as protonophores, transporting protons across the inner mitochondrial membrane and dissipating the proton gradient necessary for ATP synthesis. This effectively drains the cell of its energy supply, leading to growth inhibition or cell death. This mechanism is non-specific, which contributes to both its broad antimicrobial efficacy and its potential for host cell toxicity.

Mechanism of Toxicity - Photosensitization

The most significant characteristic of Metabromsalan for modern research is its ability to induce photosensitivity. This occurs when the chemical absorbs energy from ultraviolet (UV) radiation, typically UVA, and triggers photochemical reactions that damage skin cells.[13]

• Phototoxicity vs. Photoallergy:

  • Phototoxicity: A non-immunological reaction caused by direct cellular damage from reactive oxygen species (ROS) generated by the UV-activated chemical. It can occur in any individual upon first exposure, provided there is a sufficient concentration of the chemical and UV light.

  • Photoallergy: A delayed-type (Type IV) hypersensitivity reaction. UV radiation alters the chemical (hapten), enabling it to bind to skin proteins and form a complete antigen. This triggers an immune response in susceptible, previously sensitized individuals.[14]

The diagram below illustrates the general mechanism of drug-induced phototoxicity.

Caption: General mechanism of drug-induced phototoxicity.

Section 4: Modern Research Applications & Protocols

Due to its known hazards, Metabromsalan's modern application is confined to controlled in vitro and ex vivo research as a toxicological tool.

Application 1: Positive Control in Photosafety Testing

Validating any new assay for photosafety requires a reliable positive control that consistently produces a phototoxic effect. Metabromsalan is an excellent candidate for this role.

Protocol 4.1: In Vitro 3T3 Neutral Red Uptake (NRU) Phototoxicity Test (OECD TG 432)

This internationally accepted guideline is the standard for in vitro phototoxicity screening.[15][16][17][18] It compares the cytotoxicity of a chemical with and without UVA irradiation.

• Rationale & Self-Validation: The protocol's trustworthiness comes from its parallel design. By running two identical plates—one kept in the dark (-UVA) and one exposed to UVA light (+UVA)—the experiment internally validates that any significant increase in cytotoxicity is light-dependent. Chlorpromazine is the recommended positive control in the guideline, but Metabromsalan can be used as a potent alternative or supplementary control.[16]

• Step-by-Step Methodology:

  • Cell Culture: Seed Balb/c 3T3 fibroblasts into two 96-well microtiter plates at a density of 1x10⁴ cells/well. Incubate for 24 hours (~1 cell doubling) to allow for the formation of a semi-confluent monolayer.[17]

  • Compound Preparation: Prepare a stock solution of Metabromsalan in DMSO. Serially dilute this stock in culture medium to create a range of 8 final treatment concentrations (e.g., from 0.01 µg/mL to 10 µg/mL).

  • Treatment: Remove the culture medium from the cells and replace it with the treatment solutions. Include a vehicle control (medium with the highest concentration of DMSO) and a negative control (medium only). Incubate for 1 hour.

  • Irradiation:

    • Plate 1 (+UVA): Expose the plate to a validated solar simulator delivering a non-cytotoxic dose of UVA light (e.g., 5 J/cm²).[19]

    • Plate 2 (-UVA): Keep the second plate in the dark for the same duration.

  • Post-Incubation: Wash the cells in both plates and replace the treatment medium with fresh culture medium. Incubate for another 24 hours.

  • Viability Assessment (Neutral Red Uptake):

    • Incubate cells with Neutral Red medium for 3 hours. The vital dye is taken up and stored in the lysosomes of viable cells.[18]

    • Wash and extract the dye from the cells using a desorb solution.

    • Measure the absorbance of the extracted dye using a spectrophotometer (approx. 540 nm).

  • Data Analysis: Calculate cell viability as a percentage of the untreated solvent controls. Determine the IC₅₀ value (concentration causing 50% viability reduction) for both the +UVA and -UVA plates. Calculate the Photo-Irritation Factor (PIF) using the formula: PIF = IC₅₀ (-UVA) / IC₅₀ (+UVA) A PIF > 5 is typically predictive of phototoxic potential.

Application 2: Mechanistic Studies of Photoallergy

The first step in photoallergy is the light-induced binding of the chemical (now a photo-hapten) to skin proteins.[20][21] Metabromsalan can be used to study this photo-haptenation process.

Protocol 4.2: In Vitro Photo-Haptenation Assay

This protocol assesses the potential of a UV-activated chemical to covalently bind to a model protein.

• Rationale & Self-Validation: The experiment's validity rests on comparing the irradiated sample to a dark control. The presence of adducts only in the irradiated sample demonstrates that the protein binding is a light-dependent event, which is the key molecular initiating event in photoallergy.

• Step-by-Step Methodology:

  • Reagent Preparation: Prepare a solution of Human Serum Albumin (HSA) or a synthetic peptide containing nucleophilic residues (like cysteine or lysine) in a phosphate buffer (pH 7.4). Prepare a stock solution of Metabromsalan in a suitable solvent (e.g., acetonitrile).

  • Reaction Setup: In quartz cuvettes or UV-transparent plates, mix the protein/peptide solution with the Metabromsalan solution. Prepare an identical sample to be used as a dark control.

  • Irradiation: Irradiate the test sample with a controlled dose of UVA light. Keep the dark control sample covered in aluminum foil.

  • Sample Processing: After irradiation, remove unbound Metabromsalan from both samples using techniques like dialysis or size-exclusion chromatography.

  • Adduct Analysis: Analyze the protein/peptide samples for evidence of covalent adduct formation using:

    • Mass Spectrometry (LC-MS/MS): Digest the protein with trypsin and analyze the resulting peptides. Look for peptide fragments with a mass shift corresponding to the addition of a Metabromsalan molecule. This provides definitive proof of binding and can identify the specific amino acid binding sites.

    • High-Performance Liquid Chromatography (HPLC): Monitor the depletion of the parent peptide or the appearance of a new peak corresponding to the hapten-peptide adduct.[22]

Caption: Experimental workflow for in vitro photosafety assessment.

Section 5: Data Interpretation and Safety

Table 2: Example Data from 3T3 NRU Phototoxicity Test

Compound	Condition	IC₅₀ (µg/mL)	Photo-Irritation Factor (PIF)	Prediction
Metabromsalan	- UVA	8.5	12.1	Phototoxic
(Positive Control)	+ UVA	0.7
Test Chemical X	- UVA	> 100	1.0	Non-Phototoxic
(Negative Result)	+ UVA	> 100
Test Chemical Y	- UVA	50.0	8.3	Phototoxic
(Positive Result)	+ UVA	6.0

(Note: Data are hypothetical and for illustrative purposes only.)

Laboratory Safety and Handling: Metabromsalan is a known photosensitizer and potential allergen.[23] Strict safety protocols must be followed.

• Engineering Controls: Always handle the solid compound and concentrated stock solutions inside a chemical fume hood or other ventilated enclosure to avoid inhalation of powder.[24][25]

• Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and appropriate chemical-resistant gloves at all times.

• Light Protection: When working with solutions, protect them from ambient light by using amber vials or by wrapping containers in aluminum foil to prevent premature degradation or activation.[26] Conduct experimental steps involving the pure compound under subdued lighting where possible.[27]

• Waste Disposal: Dispose of all contaminated materials (gloves, pipette tips, containers) as hazardous chemical waste according to your institution's guidelines.

Section 6: Conclusion

Metabromsalan represents a classic case of a dermatological agent whose clinical utility was curtailed by significant safety concerns. While its days as a topical antimicrobial are long past, its value to the research community has been repurposed. By serving as a potent and reliable positive control, Metabromsalan plays a crucial role in the validation of modern, animal-free safety testing methods for photosensitization. Furthermore, it remains a key tool for elucidating the complex molecular and immunological pathways that underpin photoallergic drug reactions. The continued study of compounds like Metabromsalan is essential for guiding the development of new, safer, and more effective drugs for dermatological application.

References

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• National Toxicology Program (NTP). (2004, April 13). OECD Test Guideline 432. Retrieved from [Link]

• Nucro-Technics. (2019, January 7). In Vitro 3T3 NRU Phototoxicity Test. Retrieved from [Link]

• OECD. (n.d.). Test No. 432: In Vitro 3T3 NRU Phototoxicity Test. Retrieved from [Link]

• Labtag Blog. (2024, October 31). 5 Tips for Handling Photosensitive Reagents. Retrieved from [Link]

• Al-Fattani, M. A., et al. (2018). A phenotypic small-molecule screen identifies halogenated salicylanilides as inhibitors of fungal morphogenesis, biofilm formation and host cell invasion. bioRxiv. Retrieved from [Link]

• Williamson, R. L., & Metcalf, R. L. (1967). Salicylanilides: a new group of active uncouplers of oxidative phosphorylation. Science, 158(3809), 1694-5. Retrieved from [Link]

• UCT's Faculty of Science. (n.d.). SOP: Safe Use & Handling of Sensitizing Agents. Retrieved from [Link]

• Gendron, R. T., et al. (2020). Photodynamic Therapy: Occupational Hazards and Preventative Recommendations for Clinical Administration by Healthcare Providers. Photobiomodulation, photomedicine, and laser surgery, 38(8), 461-469. Retrieved from [Link]

• Terada, H. (1990). Uncouplers of oxidative phosphorylation. Environmental health perspectives, 87, 213-218. Retrieved from [Link]

• Wayne State University. (n.d.). Sensitizers SOP. Retrieved from [Link]

• Tollenaere, J. P. (1973). Structure-activity relationships of three groups of uncouplers of oxidative phosphorylation: salicylanilides, 2-trifluoromethylbenzimidazoles, and phenols. Journal of medicinal chemistry, 16(7), 791-6. Retrieved from [Link]

• Environment, Health & Safety - University of California, Berkeley. (n.d.). Sensitizers. Retrieved from [Link]

• ResearchGate. (n.d.). Antifungal activity of the halogenated salicylanilide, oxyclozanide. Retrieved from [Link]

• Kos, J., et al. (2020). Salicylanilides and Their Anticancer Properties. Molecules (Basel, Switzerland), 25(12), 2768. Retrieved from [Link]

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• ResearchGate. (n.d.). Summary of the antiparasitic spectrum of all halogenated salicylanilides commonly used in sheep. Retrieved from [Link]

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Application Note: Development of a Cell-Based Assay to Characterize the Bioactivity of Metabromsalan

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and implementing a robust cell-based assay to characterize the bioactivity of Metabromsalan. Metabromsalan, a halogenated salicylanilide, is known to function as a protonophore, disrupting mitochondrial function. This guide details the scientific rationale, step-by-step protocols for a cytotoxicity assay, and methods for data analysis and interpretation. By explaining the causality behind experimental choices and incorporating self-validating systems, this document serves as a practical resource for investigating the cellular effects of mitochondrial uncouplers.

Background: The Mechanism of Action of Salicylanilides

Metabromsalan belongs to the salicylanilide class of compounds, which are recognized for their wide spectrum of biological activities.[1] The primary mechanism of action for many salicylanilides, including the well-studied compound Niclosamide, is the uncoupling of oxidative phosphorylation in mitochondria.[1][2]

Protonophore Activity: Mitochondria generate ATP, the cell's energy currency, by establishing a proton gradient (proton-motive force or PMF) across the inner mitochondrial membrane during cellular respiration.[3] Protonophores are lipid-soluble molecules that can transport protons across this membrane, effectively creating a "leak".[4][5] This dissipates the carefully maintained proton gradient.[6] Consequently, the electron transport chain continues to function and even accelerates, leading to increased oxygen consumption, but ATP synthesis via ATP synthase is dramatically reduced because the proton flow that drives it has been short-circuited.[4][6][7] This uncoupling of respiration from phosphorylation leads to a cellular energy crisis and can induce cytotoxic effects.[2]

Because of this potent mechanism, salicylanilides have been investigated for various therapeutic applications, including as anthelmintics, anticancer agents, and antibacterials.[1][6][8] A cell-based assay is therefore a critical tool to quantify the cytotoxic potential of Metabromsalan and to determine its effective concentration range.

Figure 1: Mechanism of Metabromsalan as a mitochondrial uncoupler. Metabromsalan transports protons across the inner mitochondrial membrane, dissipating the proton gradient required by ATP synthase.

Assay Principle: Measuring Metabolic Activity

To quantify the cytotoxic effect of Metabromsalan, we will utilize a metabolic activity assay. Assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or Resazurin reduction assays are ideal choices.[9] These colorimetric assays measure the reductive capacity of the cell, which is predominantly driven by mitochondrial dehydrogenases in metabolically active cells.

In viable cells, mitochondrial reductases convert a substrate (e.g., MTT, Resazurin) into a colored formazan product. The amount of colored product is directly proportional to the number of viable, metabolically active cells. When cells are treated with a mitochondrial uncoupler like Metabromsalan, the resulting energy depletion leads to a decrease in metabolic activity and eventually cell death, causing a reduced colorimetric signal. This allows for the determination of the compound's half-maximal inhibitory concentration (IC50).

Pre-Assay Considerations and Planning

Cell Line Selection

The choice of cell line is critical. Since Metabromsalan targets mitochondria, cell lines with high metabolic rates and reliance on oxidative phosphorylation (e.g., HepG2, A549, or rapidly dividing cancer cell lines) are excellent candidates. It is advisable to screen a small panel of cell lines to identify the most sensitive model for your research question.

Reagent Preparation and Quality Control

Consistent and accurate reagent preparation is paramount.

• Metabromsalan Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) in a suitable solvent like Dimethyl Sulfoxide (DMSO). Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Solvent Control: The final concentration of the vehicle (DMSO) in the assay wells must be kept constant across all treatments and should be low enough (typically ≤0.5%) to not cause cytotoxicity on its own.

Detailed Experimental Protocol: Cytotoxicity Assay

This protocol outlines a standard 96-well plate format for determining the IC50 of Metabromsalan using a Resazurin-based assay.

Figure 2: General workflow for the cell-based cytotoxicity assay.

Materials

Reagent/Material	Details
Selected Cell Line	e.g., HepG2, A549
Complete Growth Medium	Specific to cell line (e.g., DMEM + 10% FBS)
96-well, clear-bottom, black-walled plates	For fluorescence-based assays
Metabromsalan	High-purity grade
DMSO	Cell culture grade
Resazurin Sodium Salt	e.g., Sigma-Aldrich, R7017
Positive Control (Optional)	e.g., CCCP, another known uncoupler
Phosphate-Buffered Saline (PBS)	Sterile

Step-by-Step Methodology

Day 1: Cell Seeding

• Cell Preparation: Harvest and count cells using a hemocytometer or automated cell counter. Ensure cell viability is >95%.[10]

• Seeding: Dilute the cell suspension to the optimal seeding density (determined empirically, typically 5,000-15,000 cells/well) in complete growth medium.

• Plate Cells: Dispense 100 µL of the cell suspension into each well of the 96-well plate. Avoid the outermost wells to minimize edge effects, or fill them with sterile PBS.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO2 to allow cells to adhere and resume logarithmic growth.

Day 2: Compound Treatment

• Prepare Dilutions: Perform a serial dilution of the Metabromsalan stock solution in complete growth medium to create a range of treatment concentrations (e.g., 100 µM to 1 nM). A 10-point, 1:3 dilution series is a good starting point.

• Prepare Controls:

  • Vehicle Control: Medium with the same final DMSO concentration as the highest compound treatment. This represents 100% viability.

  • No-Cell Control: Medium only. This is for background fluorescence subtraction.

  • Positive Control (Optional): A known cytotoxic agent or uncoupler like CCCP.[11]

• Treat Cells: Carefully remove the old medium from the wells and add 100 µL of the appropriate compound dilution or control.

• Incubation: Return the plate to the incubator for the desired exposure time (e.g., 24, 48, or 72 hours).

Day 4/5: Assay Readout

• Prepare Reagent: Prepare the Resazurin working solution (e.g., 44 µM) in sterile PBS or serum-free medium.

• Add Reagent: Add 20 µL of the Resazurin working solution to each well, including the no-cell controls.

• Incubation: Incubate for 1-4 hours at 37°C, protected from light. The incubation time should be optimized to ensure the signal from the vehicle control is well above background but not saturated.

• Measure Fluorescence: Read the plate on a microplate fluorometer using an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm.

Data Analysis and Interpretation

• Background Subtraction: Subtract the average fluorescence value of the no-cell control wells from all other wells.

• Normalization: Normalize the data to the vehicle control. The viability for each well is calculated as: % Viability = (Fluorescence_Sample / Average_Fluorescence_Vehicle) * 100

• Dose-Response Curve: Plot the normalized % Viability against the logarithm of the Metabromsalan concentration.

• IC50 Calculation: Use a non-linear regression model (e.g., four-parameter logistic curve) in a suitable software package (e.g., GraphPad Prism, R) to fit the dose-response curve and calculate the IC50 value. The IC50 is the concentration of Metabromsalan that reduces cell viability by 50%.

Assay Validation and Quality Control

To ensure the reliability and reproducibility of the assay, incorporating proper controls is essential.[12]

• Positive Control: A known mitochondrial uncoupler (e.g., FCCP, CCCP) should be run in parallel to confirm that the assay system can detect the expected biological activity.[3]

• Z'-Factor: For high-throughput screening applications, the Z'-factor can be calculated to assess the quality and dynamic range of the assay. A Z' > 0.5 is considered excellent. Z' = 1 - [(3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|] Where pos is the positive control (e.g., a high concentration of a toxin) and neg is the vehicle control.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
High variability between replicate wells	Inconsistent cell seeding; Pipetting errors; Edge effects.	Ensure a homogenous cell suspension before seeding; Use calibrated multichannel pipettes; Avoid using outer wells or fill them with PBS.
High background fluorescence	Contaminated reagents or medium; Intrinsic fluorescence of test compound.	Use fresh, sterile reagents; Run a compound-only control to check for interference.
Low signal-to-background ratio	Suboptimal cell number; Insufficient incubation time with Resazurin.	Optimize cell seeding density; Increase incubation time with the detection reagent.[12]
Vehicle control shows cytotoxicity	DMSO concentration is too high.	Ensure the final DMSO concentration is non-toxic for your cell line (typically ≤0.5%).

Conclusion

This application note provides a robust framework for developing a cell-based assay to characterize the bioactivity of Metabromsalan. By understanding its mechanism as a mitochondrial uncoupler, researchers can effectively design, execute, and interpret experiments that quantify its cytotoxic potential. The detailed protocol, focus on proper controls, and data analysis guidelines will enable scientists to generate reliable and reproducible data crucial for drug discovery and development programs.

References

• Domalaon, R., et al. (2020). Mechanistic Understanding Enables the Rational Design of Salicylanilide Combination Therapies for Gram-Negative Infections. mBio, 11(5). Available at: [Link]

• Copp, J. N., et al. (2020). Proposed salicylanilide mechanisms of action. ResearchGate. Available at: [Link]

• Krajcovicova, S., et al. (2023). Salicylanilides and Their Anticancer Properties. PubMed. Available at: [Link]

• Domalaon, R., et al. (2020). Mechanistic Understanding Enables the Rational Design of Salicylanilide Combination Therapies for Gram-Negative Infections. ResearchGate. Available at: [Link]

• Domalaon, R., et al. (2020). Mechanistic Understanding Enables the Rational Design of Salicylanilide Combination Therapies for Gram-Negative Infections. PubMed. Available at: [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. Available at: [Link]

• Jaffery, R., et al. (2024). Cytotoxicity Assay Protocol. Protocols.io. Available at: [Link]

• Agilent. (n.d.). Screening of mitochondrial inhibitors/uncouplers using a novel MTI derived from OCR. Agilent. Available at: [Link]

• Shah, D. P., et al. (2021). Diverse actions of 15 structurally unrelated mitochondrial uncouplers in cells and mice. Molecular Metabolism, 51, 101227. Available at: [Link]

• Elabscience. (2025). Comprehensive Guide to Mitochondrial Function Assays: Methods, Key Biomarkers, and Tools. Elabscience. Available at: [Link]

• Promega Corporation. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI. Available at: [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature. Available at: [Link]

• Antonenko, Y. N., et al. (2019). Fifty Years of Research on Protonophores: Mitochondrial Uncoupling As a Basis for Therapeutic Action. Biochemistry (Moscow), 84(11), 1335-1352. Available at: [Link]

• Kenwood, B. M., et al. (2014). Mitochondrial uncouplers with an extraordinary dynamic range. Biochemical Journal, 457(1), 53-63. Available at: [Link]

• ResearchGate. (n.d.). Screening of uncoupling agents. ResearchGate. Available at: [Link]

• Perry, S. W., et al. (2011). Mitochondrial membrane potential probes and the proton gradient: a practical usage guide. BioTechniques, 50(2), 98–115. Available at: [Link]

• Wikipedia. (n.d.). Protonophore. Wikipedia. Available at: [Link]

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Application Note: High-Sensitivity Analytical Methods for the Detection of Metabromsalan

Abstract

Metabromsalan (3,5-Dibromosalicylanilide) is a halogenated salicylanilide previously used as an antimicrobial agent in topical products. Due to its potential to cause serious skin disorders, its use in cosmetic products is prohibited in many regions, including the United States[1][2]. Consequently, sensitive and reliable analytical methods are required for regulatory monitoring, quality control, and safety assessment in various sample matrices, including cosmetics, environmental water, and biological samples. This guide provides a comprehensive overview and detailed protocols for the detection and quantification of Metabromsalan, focusing on modern chromatographic and immunochemical techniques. We explain the causality behind experimental choices to empower researchers to adapt and validate these methods for their specific applications.

Introduction to Metabromsalan Analysis

Metabromsalan is a potent antibacterial agent. However, like other halogenated salicylanilides, it was found to be a photosensitizer, leading to severe skin reactions upon exposure to light[1]. The U.S. Food and Drug Administration (FDA) has prohibited its inclusion in cosmetic products, making its detection a critical compliance issue[2].

The analytical challenge lies in detecting trace amounts of Metabromsalan within complex sample matrices. The ideal analytical method must offer high specificity to distinguish Metabromsalan from structurally similar compounds and high sensitivity to meet regulatory limits. This document details several robust methods, including Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Enzyme-Linked Immunosorbent Assay (ELISA).

General Analytical Workflow

The successful analysis of Metabromsalan hinges on a systematic workflow, from sample acquisition to final data reporting. Each step must be carefully optimized to minimize analyte loss and prevent contamination[3].

Caption: General workflow for Metabromsalan analysis.

Sample Preparation: The Foundation of Accurate Analysis

The goal of sample preparation is to isolate Metabromsalan from the matrix, remove interfering substances, and concentrate the analyte to a level suitable for instrumental detection. The choice of method depends heavily on the sample type.

Liquid-Liquid Extraction (LLE)

LLE is a classic method suitable for aqueous samples or liquid cosmetics. The principle is to partition Metabromsalan between the aqueous sample and an immiscible organic solvent in which it has higher solubility.

• Rationale: This method is effective for cleaning up samples with low solid content. The choice of an organic solvent like ethyl acetate or a mixture of hexane and acetone is based on the polarity of Metabromsalan, ensuring efficient extraction. Acidification of the aqueous phase (e.g., with formic acid) protonates the phenolic hydroxyl group on Metabromsalan, reducing its water solubility and driving it into the organic phase.

Solid-Phase Extraction (SPE)

SPE is a more advanced and selective technique, ideal for cleaning up complex matrices like creams, lotions, and environmental water samples[4].

• Rationale: SPE provides superior cleanup compared to LLE by utilizing specific interactions between the analyte and a solid sorbent. For a moderately polar compound like Metabromsalan, a reversed-phase (e.g., C18) cartridge is typically used. The sample is loaded in a polar solvent (e.g., water/methanol), interferents are washed away with a slightly stronger solvent, and the target analyte is finally eluted with a nonpolar solvent like acetonitrile or methanol[4]. This process effectively removes salts, sugars, and highly polar or nonpolar contaminants.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

Originally developed for pesticide analysis in food, the QuEChERS method has been adapted for various analytes in cosmetic matrices[5].

• Rationale: This two-step method is fast and requires minimal solvent. First, an extraction and partitioning step is performed using acetonitrile and a salt mixture (e.g., MgSO₄, NaCl). Acetonitrile efficiently extracts a wide range of analytes, while the salts induce phase separation from water. The second step, dispersive SPE (dSPE), involves adding a sorbent mixture (e.g., PSA, C18) to a portion of the acetonitrile extract to remove interferences like fatty acids and pigments.

High-Sensitivity Analytical Protocols

Method 1: LC-MS/MS (Recommended for High Specificity and Sensitivity)

LC-MS/MS is the gold standard for trace-level quantification in complex matrices due to its exceptional sensitivity and specificity[6][7]. The liquid chromatograph separates Metabromsalan from other components, and the tandem mass spectrometer provides definitive identification and quantification based on its specific mass-to-charge ratio (m/z) and fragmentation pattern.

Caption: LC-MS/MS workflow for Metabromsalan analysis.

Protocol: LC-MS/MS Analysis of Metabromsalan in a Cream Matrix

• Sample Preparation (SPE Cleanup):

  • Weigh 1.0 g of the cream sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile and vortex vigorously for 2 minutes to disperse the sample.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant (acetonitrile extract) to a new tube.

  • Dilute the extract 1:1 with ultrapure water.

  • Condition a C18 SPE cartridge (500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of ultrapure water.

  • Load the diluted extract onto the SPE cartridge.

  • Wash the cartridge with 5 mL of 40:60 methanol:water to remove polar interferences.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute Metabromsalan with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1.0 mL of the initial mobile phase composition (e.g., 90:10 Water:Acetonitrile)[8]. Filter through a 0.22 µm syringe filter into an autosampler vial.

• Instrumentation and Conditions:

  • LC System: UPLC or HPLC system.

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization, Negative (ESI-). Rationale: The phenolic group on Metabromsalan is readily deprotonated, making it highly responsive in negative ion mode.

  • MRM Transitions: Monitor at least two transitions for confirmation. For Metabromsalan (M.W. 375.02), the precursor ion [M-H]⁻ would be m/z 374.9. Product ions would be determined by infusing a standard solution. Example transitions could be:

    • m/z 374.9 -> 196.9 (Quantitative)

    • m/z 374.9 -> 80.9 (Qualitative/Confirmatory)

• Data Analysis:

  • Create a calibration curve using a series of known concentration standards.

  • Integrate the peak area for the quantitative transition in the samples.

  • Quantify the concentration using the calibration curve.

  • Confirm the identity of the analyte by verifying the retention time and the presence of the confirmatory ion transition with an acceptable ion ratio.

Method 2: GC-MS

GC-MS is a highly effective technique for the analysis of volatile and semi-volatile compounds[9][10]. For compounds with polar functional groups like Metabromsalan (-OH, -NH), derivatization is often required to increase volatility and improve chromatographic peak shape.

Protocol: GC-MS Analysis of Metabromsalan (with Derivatization)

• Sample Preparation and Derivatization:

  • Perform an extraction as described for LC-MS/MS (Steps 1.1 - 1.11).

  • Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., pyridine).

  • Add 100 µL of a silylating agent (e.g., BSTFA with 1% TMCS). Rationale: Silylation replaces the active hydrogens on the phenol and amide groups with trimethylsilyl (TMS) groups, making the molecule more volatile and thermally stable for GC analysis.

  • Cap the vial and heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

• Instrumentation and Conditions:

  • GC System: Gas chromatograph with a split/splitless injector.

  • Column: Low-bleed capillary column suitable for semi-polar compounds (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 280°C.

  • Oven Program: Start at 150°C, hold for 1 min, ramp at 15°C/min to 300°C, hold for 5 min.

  • MS System: Quadrupole mass spectrometer.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity. Monitor characteristic ions of the derivatized Metabromsalan.

Method 3: HPLC-UV

For laboratories without access to mass spectrometry, HPLC with UV detection offers a robust and cost-effective alternative[11][12]. Sensitivity may be lower than MS, but it is often sufficient for screening purposes.

Protocol: HPLC-UV Analysis of Metabromsalan

• Sample Preparation: Follow the same SPE protocol as for LC-MS/MS (Section 4.1, Step 1).

• Instrumentation and Conditions:

  • HPLC System: Standard HPLC with a UV/Vis or Photodiode Array (PDA) detector.

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and acidified water (e.g., 0.1% phosphoric acid). A typical starting point is 70:30 Acetonitrile:Water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Monitor at the UV absorbance maximum for Metabromsalan (determined by scanning a standard, likely around 336 nm based on similar compounds)[13]. Rationale: A PDA detector is advantageous as it can acquire the full UV spectrum of the peak, providing an additional layer of confirmation.

Method 4: ELISA (Screening Tool)

ELISA is a high-throughput immunoassay that can be used for rapid screening of many samples[14]. It relies on the highly specific binding of an antibody to the target analyte (Metabromsalan)[15][16]. A competitive ELISA format is typically used for small molecules.

Protocol: Competitive ELISA

• Principle: Microtiter plate wells are coated with a Metabromsalan-protein conjugate. The sample is added along with a primary antibody specific to Metabromsalan. Free Metabromsalan in the sample competes with the coated conjugate for antibody binding sites. The amount of antibody bound to the plate is inversely proportional to the concentration of Metabromsalan in the sample. A secondary, enzyme-labeled antibody and a chromogenic substrate are used for detection.

• Procedure: Follow the specific instructions provided with a commercial ELISA kit. This typically involves:

  • Adding standards and prepared samples to the wells.

  • Adding the primary antibody and incubating.

  • Washing the plate to remove unbound reagents.

  • Adding the enzyme-conjugated secondary antibody and incubating.

  • Washing the plate again.

  • Adding the substrate and stopping the reaction after a set time.

  • Reading the absorbance on a plate reader.

• Caveat: ELISA results are considered presumptive. Any positive hits should be confirmed by a more specific method like LC-MS/MS.

Method Performance Comparison

The choice of method depends on the required sensitivity, specificity, sample throughput, and available instrumentation.

Parameter	LC-MS/MS	GC-MS	HPLC-UV	ELISA
Specificity	Very High	High	Moderate	Moderate to High
Sensitivity (LOD)	Very Low (pg/mL - ng/mL)	Low (ng/mL)	Moderate (µg/mL)	Low (ng/mL)
Quantification	Excellent	Very Good	Good	Semi-Quantitative
Sample Prep	Moderate (SPE)	High (Derivatization)	Moderate (SPE)	Low to Moderate
Confirmation	Excellent (Fragments)	Good (Mass Spectrum)	Limited (RT, UV Spectrum)	None (Confirmation Req.)
Primary Use	Confirmation & Quantification	Confirmation & Quantification	Screening & QC	High-Throughput Screening

LOD = Limit of Detection

Method Validation

Any method used for regulatory or quality control purposes must be validated to ensure it is fit for purpose. Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity: Demonstrating that the method's response is directly proportional to the analyte concentration over a given range.

• Accuracy: The closeness of test results to the true value (assessed using spiked samples).

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly (repeatability and intermediate precision).

• Limit of Detection (LOD): The lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Conclusion

The detection of the prohibited substance Metabromsalan requires robust and sensitive analytical methods. For definitive confirmation and precise quantification at trace levels, LC-MS/MS is the superior technique, offering unparalleled specificity and sensitivity. GC-MS provides a reliable alternative, particularly with appropriate derivatization to handle the polar nature of the analyte. HPLC-UV serves as a valuable tool for routine screening and quality control where the highest sensitivity is not required. Finally, ELISA can be effectively employed as a high-throughput preliminary screening method. The protocols and principles outlined in this guide provide a solid foundation for researchers and drug development professionals to establish and validate methods for the detection of Metabromsalan in a variety of challenging matrices.

References

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• Fauziah, N., et al. (2022). Analytical method for determining halogenated salicylanilides in cosmetics. ResearchGate. Available at: [Link]

• Krutova, E., et al. (2023). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Molecules. MDPI. Available at: [Link]

• Swann, M. H., & Adams, M. L. (1956). Determination of Salicylanilide in Varnishes by Ultraviolet Spectrophotometry. Analytical Chemistry. Available at: [Link]

• Fauziah, N., et al. (2022). Analysis of Prohibited and Restricted Ingredients in Cosmetics. Cosmetics. MDPI. Available at: [Link]

• MARLAP Manual Volume II: Chapter 12, Laboratory Sample Preparation. (n.d.). U.S. Environmental Protection Agency. Available at: [Link]

• Pivetta, T., et al. (2023). Development of an Efficient HPLC-MS/MS Method for the Detection of a Broad Spectrum of Hydrophilic and Lipophilic Contaminants in Marine Waters: An Experimental Design Approach. Molecules. MDPI. Available at: [Link]

• Karthikraj, R., & Kannan, K. (2014). Use of LC-MS and GC-MS Methods to Measure Emerging Contaminants Pharmaceutical and Personal Care Products (PPCPs) in Fish. Journal of Analytical & Bioanalytical Techniques. Longdom Publishing. Available at: [Link]

• Cheng, J., et al. (2021). Comparison of real-time PCR and ELISA for the detection of crustacean shellfish allergens. Food Additives & Contaminants: Part A. Available at: [Link]

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• ELISA Efficient immunoassays for food analysis. (n.d.). R-Biopharm AG. Available at: [Link]

• Dehelean, A., et al. (2024). Mass-Spectrometry-Based Research of Cosmetic Ingredients. Molecules. PubMed. Available at: [Link]

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Application Note: Preparation, Handling, and Storage of Metabromsalan Stock Solutions

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation, handling, and storage of stock solutions for Metabromsalan (CAS 2577-72-2). As a halogenated salicylanilide, Metabromsalan requires precise handling to ensure the integrity of the compound and the reproducibility of experimental results.[1] This protocol emphasizes safety, solvent selection, and best practices for maintaining solution stability, offering field-proven insights to support research and development activities.

Introduction: Understanding Metabromsalan

Metabromsalan, also known as 3,5-Dibromosalicylanilide, is an aromatic halogenated compound belonging to the salicylanilide class.[1][2] Historically, these compounds have been recognized for their potent antibacterial and antifungal properties.[1] Due to its biological activity, Metabromsalan has been investigated for various applications, including as a topical anti-infective agent.[3]

The accuracy and reliability of in vitro and in vivo studies heavily depend on the quality of the compound's stock solution. Improper preparation can lead to issues such as incomplete solubilization, inaccurate concentration, or chemical degradation, all of which compromise experimental outcomes. This guide establishes a self-validating protocol to ensure the consistent and effective use of Metabromsalan in a research setting.

Physicochemical Properties and Safety Data

A thorough understanding of the compound's properties is foundational to its safe and effective handling.

Table 1: Metabromsalan Compound Specifications

Property	Value	Source
CAS Number	2577-72-2	[2][3]
Molecular Formula	C₁₃H₉Br₂NO₂	[2][3]
Molecular Weight	371.02 g/mol	[2][3]
Common Synonyms	3,5-Dibromosalicylanilide	[2]
Physical Form	Solid (Crystalline Powder)	[4]
Melting Point	165 - 169 °C (329 - 336 °F)

Hazard Identification and Safe Handling

Metabromsalan is classified as a hazardous substance and requires careful handling in a controlled laboratory environment.[4] Adherence to safety protocols is non-negotiable.

Causality of Safety Measures: The compound's fine particulate nature increases the risk of inhalation, while its chemical reactivity necessitates barrier protection (gloves, eye protection) to prevent skin and eye irritation.[4]

Table 2: GHS Hazard Information

Hazard Class	GHS Classification	Precautionary Statement Codes	Source
Skin Irritation	Category 2	P264, P280, P302+P352	[4]
Eye Irritation	Category 2A	P280, P305+P351+P338	[4]
Respiratory Irritation	STOT SE, Category 3	P261, P271, P304+P340	[4]

Mandatory Safety Precautions:

• Engineering Controls: Always handle Metabromsalan powder within a certified chemical fume hood or a ventilated enclosure to mitigate inhalation risk.

• Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical splash goggles at all times.[4]

• Hygiene: Wash hands thoroughly after handling the substance, even if gloves were worn.[4]

Protocol: Stock Solution Preparation (10 mM Example)

This protocol details the preparation of a 10 mM stock solution in Dimethyl Sulfoxide (DMSO), a common solvent for in vitro biological assays.

Rationale for Solvent Selection

The molecular structure of Metabromsalan—containing two aromatic rings and two bromine atoms—renders it highly hydrophobic and practically insoluble in aqueous solutions. Therefore, polar aprotic organic solvents are required for solubilization.

• Dimethyl Sulfoxide (DMSO): An excellent solvent for a wide range of hydrophobic compounds. It is miscible with most aqueous media, making it ideal for creating working solutions for cell-based assays. However, researchers must be mindful of potential DMSO-induced toxicity in their specific experimental system, typically keeping the final concentration below 0.5%.

• N,N-Dimethylformamide (DMF): Similar to DMSO in its solvent properties but can be more toxic.

• Ethanol (EtOH): A viable option, though it may have lower solvating power for this compound compared to DMSO. It is often preferred for in vivo studies where DMSO toxicity is a concern.

Trustworthiness Principle: The choice of solvent is a critical experimental variable. Always validate solvent compatibility and perform vehicle controls in your experiments.

Materials and Equipment

• Metabromsalan powder

• Anhydrous, research-grade DMSO

• Calibrated analytical balance

• Weighing paper or boat

• Spatula

• Appropriately sized amber or foil-wrapped glass vial with a PTFE-lined cap

• Pipettors and sterile tips

• Vortex mixer

• (Optional) Bath sonicator

Step-by-Step Methodology

1. Calculation (Example: 5 mL of a 10 mM Stock): The fundamental equation for calculating the required mass is:

Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )] / 1000

For this example:

Mass (mg) = 10 mM x 5 mL x 371.02 g/mol / 1000 = 18.55 mg

2. Weighing the Compound: a. Place a weigh boat on the analytical balance and tare to zero. b. Working inside a fume hood, carefully weigh out 18.55 mg of Metabromsalan powder. c. Record the exact weight. It is crucial for accurate concentration calculation.

3. Solubilization: a. Transfer the weighed powder into the labeled glass vial. b. Add a small amount of DMSO (e.g., 3 mL) to the vial. c. Cap the vial securely and vortex for 1-2 minutes. This initial agitation creates a slurry and facilitates dissolution. d. Add the remaining volume of DMSO to reach the final target of 5 mL. e. Vortex again for an additional 2-3 minutes.

4. Protocol Checkpoint (Self-Validation): a. Visually inspect the solution against a light source. It should be clear and free of any visible particulates. b. If undissolved solid remains, place the vial in a bath sonicator at room temperature for 5-10 minutes. c. Do not proceed until a clear, homogenous solution is achieved. Using a solution with suspended particles will lead to inaccurate dosing and non-reproducible results.

5. Labeling and Documentation: Label the vial clearly with the following essential information:

• Compound Name: Metabromsalan

• Concentration: 10 mM

• Solvent: DMSO

• Preparation Date

• Your Initials

Storage, Stability, and Handling

Halogenated aromatic compounds can be sensitive to environmental factors.[5] Proper storage is essential to preserve the chemical integrity of the stock solution.

Table 3: Recommended Storage Conditions

Parameter	Condition	Rationale
Long-Term Storage	-20°C or -80°C	Reduces kinetic energy, slowing the rate of potential chemical degradation.
Short-Term Storage	2-8°C	Suitable for solutions that will be used within a few days.
Light Exposure	Protect from light (use amber or foil-wrapped vials)	Prevents photodegradation, a common degradation pathway for halogenated compounds.[6]
Moisture	Tightly sealed, inert cap (PTFE-lined)	Prevents solvent evaporation and absorption of atmospheric water, which can cause compound precipitation or hydrolysis.[6]

Best Practices for Handling Stored Solutions

• Aliquotting: To prevent contamination and degradation from repeated freeze-thaw cycles, divide the primary stock solution into smaller, single-use aliquots. This is the most critical step for ensuring long-term viability.

• Equilibration: Before opening a frozen aliquot, allow the vial to equilibrate to room temperature completely. This prevents atmospheric moisture from condensing inside the cold vial, which can alter the concentration and degrade the compound.

• Visual Inspection: Before each use, visually inspect the thawed aliquot for any signs of precipitation or color change. If observed, the aliquot should be discarded.

Experimental Workflow Visualization

The following diagram illustrates the logical flow from planning to the final application of the Metabromsalan stock solution.

Caption: Workflow for Metabromsalan Stock Solution Preparation and Use.

References

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• Safe Storage of Hazardous Chemicals in Stockrooms, Workshops and Laboratories. Safety Office, University of St Andrews. [Link]

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• Chemical Handling and Storage Section 6. University of Toronto Scarborough. [Link]

• METABROMSALAN. precisionFDA. [Link]

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Application Note & Protocols: Leveraging Metabromsalan for the Study of Drug-Resistant Bacteria

Abstract: The escalating crisis of antimicrobial resistance (AMR) necessitates the exploration of novel chemical scaffolds and mechanisms of action. This guide details the application of Metabromsalan, a halogenated salicylanilide, as a powerful chemical tool to investigate and potentially overcome bacterial drug resistance. Historically used as an antiseptic, the potent bioenergetic disruption caused by Metabromsalan offers a unique modality for studying bacterial physiology and identifying synergistic interactions with conventional antibiotics. We provide the scientific rationale, detailed experimental protocols, and data interpretation frameworks for researchers in microbiology, drug discovery, and infectious disease.

Introduction: Re-evaluating a Classic Antiseptic for Modern Challenges

Metabromsalan belongs to the salicylanilide class of compounds, many of which have been recognized for their broad biological activities, including antibacterial and antifungal properties.[1][2] While largely superseded in clinical use due to toxicity concerns, the very mechanism that made it a potent biocide—its function as an uncoupler of oxidative phosphorylation—makes it an invaluable tool for modern AMR research.[3]

In an era dominated by multidrug-resistant (MDR) pathogens, bacterial bioenergetics, particularly the proton motive force (PMF), has emerged as a compelling, underexploited target.[4] The PMF is the electrochemical energy gradient across the bacterial inner membrane, essential for ATP synthesis, motility, and the function of many efflux pumps that expel antibiotics.[4][5]

Metabromsalan acts as a protonophore, a lipid-soluble weak acid that shuttles protons across the membrane, effectively short-circuiting the gradient and dissipating the PMF.[3][6] This action inhibits ATP synthesis and cripples PMF-dependent efflux pumps, suggesting two primary applications in AMR research:

• Direct Antibacterial Action: Assessing its intrinsic activity against drug-resistant strains.

• Synergistic Potential: Using it as an adjuvant to re-sensitize resistant bacteria to existing antibiotics that are subject to efflux.[5][7]

This guide provides the foundational protocols to explore these applications in a research setting.

Core Mechanism of Action: Proton Motive Force (PMF) Dissipation

Understanding the mechanism of Metabromsalan is critical to designing and interpreting experiments. The electron transport chain in bacteria pumps protons (H+) from the cytoplasm to the periplasmic space, creating an electrochemical gradient (the PMF). This gradient consists of two components: a membrane potential (ΔΨ) and a pH gradient (ΔpH).[4] ATP synthase utilizes the controlled influx of these protons back into the cytoplasm to generate ATP.

Metabromsalan, as a protonophore, disrupts this elegant system:

• Protonation: In the proton-rich periplasm, the anionic form of Metabromsalan picks up a proton.

• Membrane Diffusion: The now-neutral, hydrophobic molecule diffuses freely across the lipid bilayer.

• Deprotonation: Upon entering the more alkaline cytoplasm, it releases the proton.

• Return: The anionic form returns to the periplasm to repeat the cycle.

This futile cycling collapses the proton gradient, with catastrophic consequences for the bacterial cell, including ATP depletion and failure of PMF-dependent transporters.[3][6]

Caption: Mechanism of PMF dissipation by Metabromsalan (M).

Core Application Protocols

Disclaimer: Metabromsalan is a research chemical and not for human use. Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, must be worn at all times. All protocols should be performed in a certified biosafety cabinet when handling pathogenic bacteria.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of Metabromsalan that inhibits visible bacterial growth.

Rationale: Establishing the intrinsic antibacterial activity of Metabromsalan against both susceptible (wild-type) and resistant bacterial strains is the first step. This provides a baseline for synergy studies and helps identify which types of bacteria are most susceptible. Salicylanilides often show greater activity against Gram-positive bacteria due to the absence of an outer membrane.[2][8]

Materials:

• Metabromsalan stock solution (e.g., 10 mg/mL in DMSO)

• Bacterial strains of interest (e.g., MRSA, MDR E. coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well U-bottom microtiter plates[9]

• Spectrophotometer or microplate reader

• Positive control antibiotic (e.g., Oxacillin for MRSA, Ciprofloxacin for E. coli)

• DMSO (vehicle control)

Procedure:

• Prepare Inoculum: Culture bacteria overnight. Dilute the culture in CAMHB to achieve a final concentration of 5 x 10^5 CFU/mL in the assay wells.[9]

• Prepare Drug Dilutions: Perform a two-fold serial dilution of Metabromsalan in CAMHB across the 96-well plate (e.g., from 256 µg/mL down to 0.125 µg/mL).

• Inoculate Plate: Add the prepared bacterial inoculum to each well containing the drug dilutions.

• Include Controls:

  • Growth Control: Wells with inoculum and CAMHB only.

  • Sterility Control: Wells with CAMHB only.

  • Vehicle Control: Wells with inoculum and the highest concentration of DMSO used in the dilutions.

  • Positive Control: Wells with inoculum and a serial dilution of a standard antibiotic.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Read Results: The MIC is the lowest concentration of Metabromsalan with no visible turbidity (or as measured by a plate reader at OD600).

Data Presentation:

Strain	Metabromsalan MIC (µg/mL)	Positive Control MIC (µg/mL)
S. aureus ATCC 29213	1	Oxacillin: 0.25
MRSA USA300	2	Oxacillin: >256
E. coli ATCC 25922	32	Ciprofloxacin: 0.015
MDR E. coli 145	64	Ciprofloxacin: >128

Protocol 2: Checkerboard Synergy Assay

This protocol assesses whether Metabromsalan can potentiate the activity of a conventional antibiotic against a resistant strain.

Rationale: The checkerboard assay is a standard method to quantify drug interactions.[10][11] By inhibiting PMF-dependent efflux pumps, Metabromsalan may lower the MIC of an antibiotic that is a substrate for those pumps, demonstrating synergy.[7] The result is calculated as the Fractional Inhibitory Concentration Index (FICI).

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Application Notes & Protocols: A Comprehensive Framework for Efficacy and Safety Evaluation of Metabromsalan

Abstract

Metabromsalan, a halogenated salicylanilide, has a history of use as a topical antimicrobial agent. Re-evaluating its efficacy and safety profile requires a rigorous and multi-faceted experimental approach. This guide provides a detailed framework for researchers, scientists, and drug development professionals to comprehensively assess the antimicrobial efficacy and potential photosensitivity of Metabromsalan. The protocols herein are designed not merely as procedural steps but as a self-validating system, grounded in established scientific principles and regulatory guidelines. We detail in vitro methods to define its antimicrobial spectrum and potency, in vivo models to assess its therapeutic potential in a biological context, and critical photosafety assays to investigate known risks associated with the salicylanilide class of compounds.

Introduction: The Scientific Rationale

Metabromsalan belongs to the salicylanilide class of compounds, which are known to possess antimicrobial properties. Their mechanism of action is often attributed to their function as protonophores, disrupting the proton motive force across microbial membranes. This disruption of the electrochemical gradient is critical for essential cellular processes such as ATP synthesis, solute transport, and motility, leading to growth inhibition or cell death.

However, the clinical utility of halogenated salicylanilides has been historically marred by concerns of photosensitivity.[1] These compounds can absorb ultraviolet (UV) radiation, leading to photochemical reactions that may result in phototoxicity (a direct, non-immunological tissue reaction) or photoallergy (a cell-mediated immune response).[2][3] Therefore, a modern evaluation of Metabromsalan must concurrently investigate its therapeutic efficacy and its potential to induce adverse photosensitive reactions. This dual-pronged approach is essential for a balanced risk-benefit assessment.

Part 1: In Vitro Efficacy Assessment

The foundational step in evaluating any antimicrobial agent is to determine its intrinsic activity against a panel of clinically relevant microorganisms under controlled laboratory conditions. These data establish the compound's spectrum of activity and its potency.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial that prevents the visible growth of a microorganism. It is the gold standard for quantifying the potency of a new or existing antimicrobial agent. The broth microdilution method is a highly standardized and efficient way to determine MIC values.

Causality Behind Experimental Choices: This method is selected for its reproducibility, scalability, and conservation of test material. By testing against a panel of Gram-positive bacteria, Gram-negative bacteria, and fungi, a broad understanding of Metabromsalan's spectrum of activity can be achieved.

Protocol: Broth Microdilution MIC Assay

• Microorganism Selection:

  • Gram-Positive Bacteria: Staphylococcus aureus (e.g., ATCC 29213), Methicillin-resistant Staphylococcus aureus (MRSA, e.g., USA300), Streptococcus pyogenes (e.g., ATCC 19615).

  • Gram-Negative Bacteria: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853).

  • Fungi (Yeast): Candida albicans (e.g., ATCC 90028), Cryptococcus neoformans.[4]

• Inoculum Preparation:

  • From a fresh (18-24 hour) agar plate, isolate several colonies of the test organism.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in the appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve a final concentration of 5 x 10⁵ CFU/mL in the assay wells.

• Metabromsalan Preparation:

  • Prepare a stock solution of Metabromsalan in dimethyl sulfoxide (DMSO).

  • Perform a two-fold serial dilution in a 96-well microtiter plate to create a range of concentrations (e.g., from 64 µg/mL to 0.06 µg/mL). Ensure the final DMSO concentration is ≤1%.

• Inoculation and Incubation:

  • Add the prepared microbial inoculum to each well containing the Metabromsalan dilutions.

  • Include a growth control (microbe, no drug) and a sterility control (broth only).

  • Incubate plates at 35-37°C for 16-20 hours for bacteria or 24-48 hours for fungi.

• Result Interpretation:

  • The MIC is the lowest concentration of Metabromsalan with no visible turbidity.

Data Presentation: Example MIC Data Table

Microorganism	Strain	Metabromsalan MIC (µg/mL)
S. aureus	ATCC 29213	e.g., 1
E. coli	ATCC 25922	e.g., 16
C. albicans	ATCC 90028	e.g., 4

Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

The MBC/MFC is the lowest concentration that results in microbial death. This distinguishes between a microbistatic (inhibitory) and a microbicidal (killing) effect, which is a critical distinction for therapeutic applications.

Protocol: MBC/MFC Determination

• Following the MIC reading, take a 10 µL aliquot from each well that showed no visible growth.

• Spot-plate the aliquot onto an appropriate drug-free agar plate (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi).

• Incubate the plates for 18-24 hours (bacteria) or 24-48 hours (fungi).

• The MBC/MFC is the lowest concentration that produces a ≥99.9% reduction (i.e., no more than 0.1% of the original inoculum survives) in CFU/mL compared to the initial inoculum count.

Part 2: In Vivo Efficacy Assessment

Positive in vitro data must be validated in a living system to account for factors like drug delivery, metabolism, and the host immune response. A murine model of cutaneous infection is a well-established preclinical model for topical antimicrobials.

Protocol: Murine Model of S. aureus Dermal Abscess

• Animal Husbandry: Use 6-8 week old BALB/c mice, housed under standard conditions. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Infection Induction:

  • Anesthetize the mice and shave a small area on their dorsum.

  • Inject a suspension of mid-log phase S. aureus (e.g., 1 x 10⁷ CFU in 50 µL) subcutaneously.

• Treatment Groups:

  • Group 1: Vehicle Control (e.g., cream/ointment base without Metabromsalan).

  • Group 2: Metabromsalan formulation (e.g., 1% w/w).

  • Group 3: Positive Control (e.g., topical Mupirocin 2%).

• Treatment Administration:

  • Beginning 24 hours post-infection, apply the assigned topical treatment to the abscess area once or twice daily for 3-5 days.

• Efficacy Endpoints:

  • Bacterial Burden: At the end of the treatment period, euthanize the animals, excise the abscess and surrounding tissue, homogenize the tissue, and perform serial dilutions for CFU plating to quantify the bacterial load per gram of tissue.

  • Lesion Size: Measure the diameter of the abscess daily with calipers.

Experimental Workflow for Efficacy Testing

Caption: Sequential workflow for evaluating the antimicrobial efficacy of Metabromsalan.

Part 3: Photosafety Evaluation

Given the known photosensitizing potential of salicylanilides, a thorough safety evaluation is mandatory.[1] This involves assessing both phototoxicity and photoallergy.

In Vitro Phototoxicity: 3T3 Neutral Red Uptake (NRU) Assay (OECD TG 432)

This internationally validated assay is the standard for assessing the phototoxic potential of a chemical in vitro.[5][6][7][8] It compares the cytotoxicity of a substance in the presence and absence of UV light.

Causality Behind Experimental Choices: The Balb/c 3T3 fibroblast cell line is used because it is a well-characterized and sensitive model for predicting acute phototoxic effects in humans. The assay quantitatively measures a reduction in cell viability, providing a clear endpoint for phototoxic potential.[9]

Protocol: 3T3 NRU Phototoxicity Assay

• Cell Culture: Culture Balb/c 3T3 fibroblasts in 96-well plates for 24 hours to form a semi-confluent monolayer.

• Treatment: Prepare two identical plates. Treat the cells with a range of Metabromsalan concentrations (and a solvent control) for 1 hour.

• Irradiation:

  • Expose one plate to a non-cytotoxic dose of simulated solar UVA light (e.g., 5 J/cm²).

  • Keep the second plate in the dark as a control.

• Incubation: Replace the treatment medium with fresh culture medium and incubate both plates for another 24 hours.

• Viability Assessment:

  • Add Neutral Red dye to the wells. Viable cells take up the dye into their lysosomes.

  • After a 3-hour incubation, extract the dye and measure the absorbance.

• Data Analysis:

  • Calculate the IC50 value (concentration that reduces viability by 50%) for both the irradiated (+UVA) and non-irradiated (-UVA) plates.

  • Calculate the Photo-Irritation-Factor (PIF) by comparing the IC50 values. A significant difference indicates phototoxic potential.

In Vivo Photoallergy: Guinea Pig Model

While in vitro methods are excellent for screening phototoxicity, photoallergy is an immune-mediated response that requires an in vivo model. The guinea pig is a recognized model for assessing photoallergic contact dermatitis.[10][11]

Protocol: Guinea Pig Photoallergy Test

• Induction Phase:

  • Divide albino guinea pigs into test and control groups.

  • Shave the dorsal skin. Apply the Metabromsalan formulation to the test group and the vehicle to the control group.

  • After application, expose the treatment site to a sub-erythemal dose of UVA radiation.

  • Repeat this induction procedure several times over a two-week period to sensitize the animals.

• Challenge Phase:

  • After a rest period (approx. 2 weeks), shave two new sites on the flank of each animal.

  • Apply the Metabromsalan formulation to one site and the vehicle to the other.

  • Irradiate only one of the Metabromsalan-treated sites with UVA. The other sites serve as controls for contact allergy and primary irritation.

• Scoring:

  • Observe and score the skin reactions (erythema and edema) at all sites at 24 and 48 hours post-challenge.

  • A significantly greater reaction at the Metabromsalan + UVA site compared to all other sites indicates a photoallergic response.

Logical Flow for Photosafety Assessment

Caption: Parallel assessment pathways for determining the photosafety profile.

Conclusion

This comprehensive guide provides a robust, multi-tiered strategy for the preclinical evaluation of Metabromsalan. By integrating standardized in vitro efficacy assays, a relevant in vivo infection model, and critical in vitro and in vivo photosafety testing, researchers can generate a thorough and reliable data package. This structured approach ensures that both the potential therapeutic benefits and the inherent safety risks of Metabromsalan are rigorously investigated, paving the way for informed decisions in drug development and scientific research.

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• 5. nucro-technics.com [nucro-technics.com]
• 6. iivs.org [iivs.org]
• 7. Phototoxicity: 3T3 Neutral Red Uptake (NRU) Phototoxicity test - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 8. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 9. Phototoxicity test with 3T3 cells and reading of results with Neutral Red uptake (Internal method based on OECD 432: 2019). - IVAMI [ivami.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Contact photoallergy testing of sunscreens in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Metabromsalan Insolubility in Aqueous Solutions

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with Metabromsalan. This guide is designed to provide you with in-depth technical and practical advice to overcome the significant challenge of Metabromsalan's poor aqueous solubility. As a halogenated salicylanilide, Metabromsalan's lipophilic nature presents a common hurdle in experimental design and formulation development.[1] This resource combines fundamental principles with field-proven troubleshooting strategies to empower you to successfully work with this compound.

Part 1: Know Your Molecule - Metabromsalan Physicochemical Profile

A thorough understanding of a molecule's physicochemical properties is the cornerstone of any successful formulation strategy. Metabromsalan (3,5-dibromosalicylanilide) is characterized by its high lipophilicity and acidic nature, which are the primary determinants of its low water solubility.

Property	Value / Description	Source
CAS Number	2577-72-2	[2]
Molecular Formula	C₁₃H₉Br₂NO₂	[2]
Molecular Weight	371.02 g/mol	[2]
General Description	A halogenated salicylanilide; weakly acidic and highly lipophilic.	[1]
Aqueous Solubility	Expected to be very low, similar to other salicylanilides like Niclosamide (5-8 µg/mL).	[3][4]
Predicted pKa	~6.5 - 7.5 (based on computational predictions and data from analogous structures like Niclosamide, which has a pKa range of 5.6-7.2). This indicates that Metabromsalan is a weak acid.	[3][5][6]
Organic Solvent Solubility	Generally soluble in polar aprotic solvents like DMSO and alcohols like ethanol. For instance, the related compound Oxyclozanide is soluble in DMSO at up to 100 mg/mL.	[7][8]

Part 2: Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions and roadblocks encountered by researchers working with Metabromsalan.

Q1: Why is my Metabromsalan not dissolving in my aqueous buffer?

A1: Metabromsalan is a highly lipophilic molecule with very low intrinsic aqueous solubility. This is a common characteristic of the salicylanilide class of compounds.[1] Its nonpolar structure favors a solid, crystalline state over interaction with water molecules. To achieve dissolution in an aqueous medium, you will need to employ specific solubilization techniques, which are detailed in the troubleshooting guides below.

Q2: I've dissolved Metabromsalan in DMSO, but it precipitates when I add it to my aqueous cell culture medium. What's happening?

A2: This is a classic issue known as "solvent-shifting" or "precipitation upon dilution." While Metabromsalan is soluble in a strong organic solvent like DMSO, this high concentration is not maintained when the solution is diluted into an aqueous environment where Metabromsalan is poorly soluble. The organic solvent disperses, leaving the Metabromsalan molecules to crash out of the solution. To avoid this, you should either use a very low final concentration of DMSO (often below 0.5% v/v) or, preferably, use a formulation strategy such as co-solvents, surfactants, or cyclodextrins to maintain solubility in the final aqueous medium.

Q3: Can I just heat the solution to get more Metabromsalan to dissolve?

A3: While heating can transiently increase the solubility of many compounds, it is generally not a reliable or recommended primary method for preparing stable stock solutions of poorly soluble drugs like Metabromsalan. Upon cooling to your experimental temperature (e.g., room temperature or 37°C), the compound is likely to precipitate out, leading to inaccurate and non-reproducible concentrations. A supersaturated solution is inherently unstable.

Q4: How do I accurately determine the solubility of Metabromsalan in my specific buffer or formulation?

A4: The gold standard for solubility determination is the shake-flask method . This involves adding an excess of the solid compound to your solvent of choice, agitating the mixture at a constant temperature until equilibrium is reached (typically 24-48 hours), and then separating the undissolved solid (e.g., by centrifugation and filtration). The concentration of Metabromsalan in the clear supernatant is then quantified using a validated analytical method, most commonly High-Performance Liquid Chromatography (HPLC) with UV detection. A detailed protocol is provided in the "Experimental Protocols" section.

Part 3: Troubleshooting Guides for Solubilization

This section provides detailed, practical guidance on several common and effective techniques to overcome Metabromsalan's insolubility.

Guide 1: pH Adjustment

The Principle: As a weak acid with a predicted pKa in the range of 6.5-7.5, the solubility of Metabromsalan is highly dependent on pH.[3][5][6] By increasing the pH of the aqueous solution to a value above its pKa, the phenolic hydroxyl group will deprotonate, forming a more polar and thus more water-soluble phenolate salt.

When to Use This Method: This is often the simplest and most direct method for preparing aqueous stock solutions, especially for in vitro experiments where the final pH can be controlled.

Troubleshooting Steps:

• Start with a higher pH buffer: Instead of trying to dissolve Metabromsalan directly in a neutral buffer (e.g., PBS at pH 7.4), begin with a more alkaline buffer, such as a carbonate-bicarbonate buffer at pH 9.0 or a phosphate buffer adjusted to pH 8.0.

• Stepwise pH titration: Prepare a suspension of Metabromsalan in water. While stirring, slowly add a dilute basic solution (e.g., 0.1 M NaOH) dropwise and monitor the dissolution. Be cautious not to overshoot the desired final pH.

• Consider the final experimental pH: If your experiment must be conducted at a lower pH (e.g., pH 7.4), you can prepare a concentrated stock solution at a higher pH where it is soluble, and then dilute it into your final experimental medium. Be aware of the potential for precipitation upon this pH shift. A co-solvent or surfactant in the final medium can help mitigate this.

• Case Study - Niclosamide: For the structurally similar drug Niclosamide, increasing the pH from 7 to the 8-9 range has been shown to significantly increase its aqueous solubility, enabling the preparation of solutions for nasal and throat sprays.[9] This demonstrates the viability of this approach for the salicylanilide class.

Logical Workflow for pH-Based Solubilization

Caption: Workflow for pH-dependent solubilization of Metabromsalan.

Guide 2: Co-solvents

The Principle: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the overall polarity of the solvent system. This makes the environment more favorable for dissolving lipophilic compounds like Metabromsalan.

When to Use This Method: This is a very common strategy for preparing stock solutions for both in vitro and in vivo studies. The choice and final concentration of the co-solvent must be compatible with the experimental system (e.g., non-toxic to cells at the final concentration).

Common Co-solvents:

Co-solvent	Typical Starting Concentration in Stock	Notes
Dimethyl Sulfoxide (DMSO)	10-100 mg/mL	A very strong solvent, but can have cellular effects. Final concentration in assays should typically be <0.5%.
Ethanol (EtOH)	1-20 mg/mL	Less potent than DMSO, but often better tolerated in biological systems.
Propylene Glycol (PG)	5-50 mg/mL	A common vehicle for in vivo formulations.
Polyethylene Glycol 300/400 (PEG 300/400)	10-100 mg/mL	Often used in combination with other co-solvents and surfactants for oral and injectable formulations.

Troubleshooting Steps:

• Test a panel of co-solvents: The solubility of Metabromsalan may vary significantly between different co-solvents. Empirically test its solubility in DMSO, ethanol, PG, and PEG 400 to find the most effective one for your needs.

• Use a combination of co-solvents: Sometimes a blend of co-solvents can be more effective than a single one. For example, formulations for the related compound Closantel have utilized combinations of ethanol and propylene glycol.[10][11]

• Optimize the concentration: Start with a high concentration of the co-solvent to prepare a concentrated stock solution. Remember to calculate the final concentration of the co-solvent in your experiment after dilution and ensure it is below the toxicity limit for your system.

• Aid dissolution: Use of sonication or gentle warming can help accelerate the dissolution process in the co-solvent. Ensure the solution is clear and free of particulates before use.

Guide 3: Surfactants and Micellar Solubilization

The Principle: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), self-assemble into micelles in aqueous solutions. These micelles have a hydrophobic core and a hydrophilic shell. The hydrophobic core can encapsulate poorly soluble drugs like Metabromsalan, effectively dispersing them in the aqueous medium.

When to Use This Method: This is a powerful technique for significantly increasing the apparent aqueous solubility of a compound and is widely used in drug formulation for oral and parenteral delivery.

Common Surfactants:

Surfactant	Type	Typical Concentration
Polysorbate 80 (Tween® 80)	Non-ionic	0.1 - 2% (w/v)
Poloxamer 188 (Pluronic® F68)	Non-ionic	1 - 5% (w/v)
Sodium Dodecyl Sulfate (SDS)	Anionic	0.1 - 1% (w/v)

Troubleshooting Steps:

• Select a biocompatible surfactant: For most biological applications, non-ionic surfactants like Tween® 80 and Poloxamer 188 are preferred due to their lower toxicity compared to ionic surfactants like SDS.

• Ensure concentration is above the CMC: The solubilizing effect of surfactants is only achieved above their CMC. Ensure the concentration you are using is sufficient for micelle formation.

• Combine with other techniques: Surfactants are often used in combination with co-solvents to create self-emulsifying drug delivery systems (SEDDS) or microemulsions. Formulations for Oxyclozanide, for instance, have been developed using a combination of DMSO, PEG300, and Tween 80.[7][12]

• Energy input: The process of encapsulating the drug within the micelles can be facilitated by sonication or high-shear mixing.

Micellar Solubilization Mechanism

Caption: Encapsulation of insoluble Metabromsalan within a surfactant micelle.

Guide 4: Complexation with Cyclodextrins

The Principle: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can form inclusion complexes with poorly soluble molecules like Metabromsalan, where the drug molecule is encapsulated within the hydrophobic cavity. This complex has a much higher aqueous solubility than the drug alone.

When to Use This Method: This is an excellent method for increasing solubility for a variety of applications, including oral and parenteral formulations. It is particularly useful when the use of organic co-solvents or surfactants is undesirable.

Common Cyclodextrins:

Cyclodextrin	Key Features
β-Cyclodextrin (β-CD)	The most common, but has limited aqueous solubility itself.
Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	A modified β-CD with much higher aqueous solubility and lower toxicity. Often the preferred choice.
Sulfobutylether-β-Cyclodextrin (SBE-β-CD, Captisol®)	An anionic derivative with very high aqueous solubility, often used in injectable formulations.

Troubleshooting Steps:

• Choose the right cyclodextrin: For most applications, HP-β-CD is an excellent starting point due to its favorable solubility and safety profile.

• Determine the optimal drug:cyclodextrin ratio: The stoichiometry of complexation (often 1:1 or 1:2) should be determined experimentally. This can be done through phase solubility studies, where the solubility of Metabromsalan is measured in aqueous solutions of increasing cyclodextrin concentration.

• Preparation method: The complex can be formed by simply stirring the drug and cyclodextrin together in water, although this can be slow. Kneading (mixing the components with a small amount of water to form a paste) or co-lyophilization of a solution containing both components can lead to more efficient complexation.

• Case Study - Closantel and other Salicylanilides: Formulations of the related salicylanilide Closantel have been successfully developed using hydroxypropyl cyclodextrin to improve stability and solubility.[11] This approach has also been shown to be effective for other salicylanilide derivatives.

Part 4: Experimental Protocols

Protocol 1: Shake-Flask Method for Solubility Determination

• Preparation: Add an excess amount of solid Metabromsalan (e.g., 2-5 mg) to a known volume (e.g., 1-2 mL) of the desired solvent (e.g., water, buffer, formulation vehicle) in a sealed, clear vial. The presence of undissolved solid is essential.

• Equilibration: Place the vials in a shaking incubator or on a rotator at a constant temperature (e.g., 25°C or 37°C) for 24 to 48 hours to ensure equilibrium is reached.

• Sample Preparation: After equilibration, allow the vials to stand undisturbed for a short period to let the larger particles settle.

• Separation of Undissolved Solid: Withdraw a sample of the supernatant and filter it through a 0.22 µm syringe filter (e.g., PTFE or PVDF, check for drug binding) to remove any remaining solid particles.

• Quantification: Dilute the clear filtrate with a suitable solvent (e.g., the mobile phase for HPLC) to a concentration within the linear range of your analytical method. Quantify the concentration of Metabromsalan using a validated HPLC-UV method.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Quantification

This protocol is a starting point and should be optimized and validated for your specific instrumentation and needs.

Parameter	Condition
HPLC System	Standard HPLC with UV Detector
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile : 20 mM Potassium Dihydrogen Phosphate Buffer (pH adjusted to 3.5 with phosphoric acid) (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	~330 nm (Salicylanilides typically have strong absorbance in this region, but should be confirmed by scanning the UV spectrum of Metabromsalan)

This method is adapted from established methods for analyzing related salicylanilide compounds.[4]

References

• Revisiting Niclosamide Formulation Approaches – a Pathway Toward Drug Repositioning. (URL: [Link])

• The pH Dependence of Niclosamide Solubility, Dissolution, and Morphology: Motivation for Potentially Universal Mucin-Penetrating Nasal and Throat Sprays for COVID19, its Variants and other Viral Infections. (URL: [Link])

• Metabromsalan - CAS Common Chemistry. (URL: [Link])

• Enhancing the in vivo bioavailability and absorption of Niclosamide with amorphous solid dispersion via solvent method. (URL: [Link])

• Closantel (WHO Food Additives Series 27). (URL: [Link])

• WO2021226256A1 - Niclosamide formulations and methods of use - Google P

• Increase of solubility and transmembrane permeability of niclosamide from its mechanochemically synthesized solid dispersions. (URL: [Link])

• CN101401784A - Sodium closantel injection formulation and preparation method thereof - Google P
• CN110279657B - Closantel sodium injection and preparation method thereof - Google P
• US6492340B2 - Parasiticidal formulation and a method of making this formulation - Google P

• Oxyclozanide | anthelmintic | Buy from Supplier Adooq®. (URL: [Link])

• CN105534895A - Oxyclozanide suspension and preparation method thereof - Google P

• Solubility of cosmetics ingredients in 6 different solvents and applicability to skin bioavailability assays. (URL: [Link])

• Efficient and Accurate pKa Prediction Enabled by Pre-Trained Machine-Learned Interatomic Potentials - ChemRxiv. (URL: [Link])

• pKa Prediction - Rowan Scientific. (URL: [Link])

• Fast and Accurate Prediction of pKa Values with Minimal Empiricism - Rowan Newsletter. (URL: [Link])

• Equilibrium pKa Table (DMSO Solvent and Reference) - Organic Chemistry Data. (URL: [Link])

• How to Predict pKa - Rowan Scientific. (URL: [Link])

• Intrinsic Aqueous Solubility: Mechanistically Transparent Data-Driven Modeling of Drug Substances - Semantic Scholar. (URL: [Link])

• Novel salicylanilides from 4,5-dihalogenated salicylic acids: Synthesis, antimicrobial activity and cytotoxicity - PubMed. (URL: [Link])

• Meta-Analysis and Analytical Methods in Cosmetics Formulation: A Review - MDPI. (URL: [Link])

• Overview of the SAMPL6 pKa challenge: evaluating small molecule microscopic and macroscopic pKa predictions - PubMed. (URL: [Link])

• Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development - International Journal of Innovative Research and Scientific Studies. (URL: [Link])

• Meta-Analysis and Analytical Methods in Cosmetics Formulation - Encyclopedia.pub. (URL: [Link])

• Bordwell pKa Table - Organic Chemistry Data. (URL: [Link])

• Intrinsic Aqueous Solubility: Mechanistically Transparent Data-Driven Modeling of Drug Substances - PMC - NIH. (URL: [Link])

• Methods for Cosmetics and Pharma - . (URL: [Link])

• Salicylanilides and Their Anticancer Properties - PMC - NIH. (URL: [Link])

• (PDF) Analytical methods fortaxanes quantification in diluted formulations and biological samples and their applications in clinical practice - ResearchGate. (URL: [Link])

• Development of a General Solvents Method for DMSO Soluble Compounds - USP-NF. (URL: [Link])

• (PDF) A Sensitive LC-MS/MS Method for Determination of Melphalan in Human Plasma. (URL: [Link])

• Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing - NIH. (URL: [Link])

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• 1. Salicylanilides and Their Anticancer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. Revisiting Niclosamide Formulation Approaches – a Pathway Toward Drug Repositioning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. pKa Prediction | Rowan [rowansci.com]
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• 7. Oxyclozanide | Parasite | Antibiotic | TargetMol [targetmol.com]
• 8. adooq.com [adooq.com]
• 9. The pH Dependence of Niclosamide Solubility, Dissolution, and Morphology: Motivation for Potentially Universal Mucin-Penetrating Nasal and Throat Sprays for COVID19, its Variants and other Viral Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CN101401784A - Sodium closantel injection formulation and preparation method thereof - Google Patents [patents.google.com]
• 11. CN110279657B - Closantel sodium injection and preparation method thereof - Google Patents [patents.google.com]
• 12. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Troubleshooting Metabromsalan Stability in Cell Culture Media

Introduction

Metabromsalan, a halogenated salicylanilide, is a valuable tool for researchers in various fields, including drug development and cellular biology. However, its chemical structure—featuring a phenolic hydroxyl group and halogen substituents—presents unique stability challenges within the complex, aqueous environment of cell culture media. Inconsistent experimental outcomes, such as variable dose-response curves or unexpected cytotoxicity, can often be traced back to the degradation of the compound, its interaction with media components, or its physical behavior in solution.

This technical guide is designed for researchers, scientists, and drug development professionals to proactively identify, troubleshoot, and resolve stability issues with Metabromsalan. By understanding the underlying chemical principles, you can ensure the integrity of your experiments and the reliability of your data.

Frequently Asked Questions (FAQs)

Q1: My experimental results with Metabromsalan are inconsistent. What are the likely causes?

Inconsistent results are a common challenge when working with small molecules in multi-day assays.[1] For a compound like Metabromsalan, the primary factors are chemical degradation, reduced bioavailability due to non-specific binding, or precipitation.

• Photosensitivity: Halogenated phenols can be susceptible to photodegradation. Standard laboratory lighting, especially prolonged exposure in a biosafety cabinet, can be sufficient to alter the compound's structure and activity.[2][3]

• pH-Dependent Instability: The phenolic hydroxyl group of Metabromsalan is weakly acidic.[4] In the slightly alkaline environment of typical cell culture media (pH 7.2-7.4), the compound can deprotonate to a phenoxide ion. This form may be more susceptible to oxidative degradation.[5][6]

• Interaction with Media Components: Fetal Bovine Serum (FBS) is a major source of variability. Metabromsalan can bind to albumin and other serum proteins, reducing its free, active concentration.[7][8] Furthermore, some media components, like riboflavin, can act as photosensitizers, accelerating light-induced degradation.[9][10]

• Adsorption to Labware: As a hydrophobic molecule, Metabromsalan has a tendency to adsorb to the surfaces of plastic labware (e.g., flasks, plates, pipette tips), effectively lowering its concentration in the media.[11][12]

• Precipitation: Poor aqueous solubility can lead to precipitation, especially after dilution of a DMSO stock solution into the aqueous culture medium.[13] This is often invisible to the naked eye and results in a significant overestimation of the actual compound concentration.

Q2: How can I confirm if my Metabromsalan is degrading in the culture medium?

Direct analytical measurement is the most reliable way to assess stability. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a standard and effective method.[14][15]

Workflow:

• Prepare your complete cell culture medium (including serum) with the final working concentration of Metabromsalan.

• Also prepare a control sample of Metabromsalan in a stable solvent (e.g., 50:50 acetonitrile:water) at the same concentration.

• Incubate the medium sample under your exact experimental conditions (37°C, 5% CO₂, humidity, light exposure).

• At various time points (e.g., 0, 4, 8, 24, 48 hours), take an aliquot of the medium.

• Analyze the aliquots and the control sample by HPLC-UV to quantify the remaining parent Metabromsalan peak. A decreasing peak area over time indicates degradation.

A detailed protocol for this analysis is provided in the "Experimental Protocols" section below.

Q3: What specific precautions should I take for a photosensitive compound like Metabromsalan?

Protecting Metabromsalan from light is critical.[16]

• Storage: Store stock solutions in amber or opaque vials.[2]

• Handling: When preparing dilutions and treating cells, minimize light exposure. Work in a biosafety cabinet with the fluorescent light turned off.[2] If visibility is an issue, use a red or yellow safelight, as longer wavelengths are less damaging.[3]

• Incubation: For plates in an incubator, wrap them in aluminum foil or use opaque, black-walled microplates.[2]

Q4: I use serum in my media. How does this affect Metabromsalan's activity?

Serum proteins, particularly albumin, are known to bind a wide range of small molecules, including salicylates.[17][18] This binding is reversible, but it sequesters the compound, reducing the free concentration available to interact with your cells. This can lead to an apparent decrease in potency (a right-shift in the dose-response curve).

If you suspect serum binding is affecting your results, consider:

• Performing a Serum Titration: Run your assay with varying concentrations of FBS (e.g., 10%, 5%, 2%, 0%) to see if the compound's EC₅₀ value changes.

• Using Serum-Free Media: If your cell model allows, adapting it to serum-free conditions can eliminate this variable.

Q5: My stock solution in DMSO is clear, but I suspect precipitation in the media. How can I address this?

DMSO is an excellent solvent for many nonpolar compounds, but its miscibility with water can be deceptive.[19][20] When a concentrated DMSO stock is diluted into an aqueous buffer (the "solvent-shift"), the local concentration can momentarily exceed the aqueous solubility limit, causing the compound to precipitate out as fine, often invisible, particles.[21]

Mitigation Strategies:

• Lower Stock Concentration: Prepare a less concentrated DMSO stock (e.g., 1-10 mM) to reduce the solvent-shift shock.[22]

• Serial Dilutions: Instead of a single large dilution, perform serial dilutions in the culture medium.

• Pluronic F-68: Include a low concentration (e.g., 0.01-0.05%) of a biocompatible, non-ionic surfactant like Pluronic F-68 in your final medium to help maintain solubility.[23]

• Pre-warm Media: Always add the compound to media that has been pre-warmed to 37°C, as solubility is often temperature-dependent.

Troubleshooting Guides & Experimental Workflows

Troubleshooting Decision Tree

This diagram outlines a logical workflow for diagnosing inconsistent results with Metabromsalan.

Caption: Decision tree for troubleshooting Metabromsalan stability.

Data Summary Tables

Table 1: Physicochemical Properties of Metabromsalan & Implications

Property	Value/Characteristic	Implication for Cell Culture
Structure	Halogenated Salicylanilide	Potential for photosensitivity and pH-dependent instability.
Solubility	Poor in water; Soluble in DMSO.[19]	High risk of precipitation upon dilution into aqueous media.
LogP	High (Hydrophobic)	Prone to non-specific binding to serum proteins and adsorption to plastic labware.[24][25]

| pKa | Weakly acidic (Phenolic -OH)[4] | Can ionize at physiological pH, potentially altering stability and membrane permeability.[26] |

Table 2: Troubleshooting Summary - Common Causes and Recommended Solutions

Issue	Potential Cause	Recommended Solution
Decreased Potency Over Time	Photodegradation	Work under subdued or red light; use amber vials and foil-wrapped plates.[2][3]
	pH-mediated degradation	Confirm stability at pH 7.4 via HPLC; consider using buffered media without bicarbonate if appropriate for short-term assays.
High Inter-well Variability	Precipitation	Lower stock concentration; use pre-warmed media; add 0.01% Pluronic F-68.[23]
	Adsorption to plastic	Use low-binding microplates; pre-incubate plates with media before adding cells/compound.

| EC₅₀ Higher Than Expected | Binding to serum proteins | Quantify free vs. bound compound; run assays in reduced-serum or serum-free media.[18] |

Experimental Protocols

Protocol 1: Assessing Metabromsalan Stability by HPLC-UV

This protocol provides a framework for quantifying Metabromsalan concentration in cell culture media over time.

Materials:

• Metabromsalan powder

• Complete cell culture medium (with serum, antibiotics, etc.)

• HPLC-grade acetonitrile (ACN) and water

• Phosphoric acid or formic acid[27]

• C18 Reverse-Phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)[15]

• HPLC system with UV detector

Methodology:

• Preparation of Standard: Prepare a 1 mg/mL stock of Metabromsalan in ACN. From this, create a standard curve (e.g., 1-50 µg/mL) in 50:50 ACN:water.

• Sample Preparation:

  • Prepare a 2X working solution of Metabromsalan in your complete cell culture medium (e.g., if final concentration is 10 µM, prepare a 20 µM solution).

  • Dispense 1 mL of this solution into multiple sterile, amber microcentrifuge tubes, one for each time point.

  • Place tubes in a 37°C, 5% CO₂ incubator.

• Time-Point Collection:

  • At T=0, 2, 8, 24, and 48 hours, remove one tube from the incubator.

  • Add 1 mL of ACN to the tube to precipitate proteins and halt degradation.

  • Vortex vigorously for 30 seconds.

  • Centrifuge at >14,000 x g for 10 minutes to pellet precipitated proteins.

• HPLC Analysis:

  • Transfer the supernatant to an HPLC vial.

  • Inject 10-20 µL onto the HPLC system.

  • Mobile Phase: Isocratic or gradient elution using water (with 0.1% acid) and ACN. A starting point could be 60:40 ACN:Water.[15]

  • Flow Rate: 1.0 mL/min.

  • Detection: Monitor at a relevant UV wavelength for salicylanilides (e.g., ~310 nm, verify with a UV scan).[28]

• Data Analysis:

  • Integrate the peak area for Metabromsalan in each sample.

  • Calculate the concentration at each time point using the standard curve.

  • Plot concentration vs. time to determine the degradation rate.

Workflow Diagram: Stability Assessment

Caption: Workflow for assessing compound stability in media via HPLC.

References

• 5 Tips for Handling Photosensitive Reagents. Labtag Blog. [Link]

• Separation of Salicylanilide on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Are Proteins Adsorbing to Your Labware? Bitesize Bio. [Link]

• Analytical method for determining halogenated salicylanilides in cosmetics. ResearchGate. [Link]

• Protein Adsorption Alters Hydrophobic Surfaces Used for Suspension Culture of Pluripotent Stem Cells. NIH National Library of Medicine. [Link]

• Phenol. Wikipedia. [Link]

• EFFECT OF TEMPERATURE AND PH ON PHENOL BIODEGRADATION BY A NEWLY IDENTIFIED SERRATIA SP. AQ5-03. ResearchGate. [Link]

• Serum albumin complexation of acetylsalicylic acid metabolites. PubMed. [Link]

• HPLC ANALYSIS OF SALICYLIC DERIVATIVES FROM NATURAL PRODUCTS. Farmacia Journal. [Link]

• Simultaneous Rp-HPLC determination of salicylamide, salicylic acid and deferasirox in the bulk API dosages forms. ResearchGate. [Link]

• Effects of pH on the chlorination process of phenols in drinking water. PubMed. [Link]

• Study of drug-protein binding by affinity chromatography: interaction of bovine serum albumin and salicylic acid. PubMed. [Link]

• Physiological concentrations of albumin favor drug binding. PubMed. [Link]

• Unstable Small Molecule Therapeutic Analysis. KCAS Bio. [Link]

• I work with light sensitive media that forces me to keep the cell culture hood's light off... Reddit. [Link]

• Modulation of Photosensitizing Responses in Cell Culture Environments by Different Medium Components. ResearchGate. [Link]

• The effect of pH on the adsorption of phenol and chlorophenols onto natural zeolite. ResearchGate. [Link]

• Troubleshooting unstable molecules in chemical space. RSC Publishing. [Link]

• Review on Interaction of Serum Albumin with Drug Molecules. ResearchGate. [Link]

• Modernization of USP Salicylic Acid HPLC Analysis Using Agilent InfinityLab Poroshell 120 Columns. Agilent Technologies. [Link]

• Adsorption of Bovine Serum Albumin and Lysozyme on Hydrophobic Calcium Hydroxyapatites. PubMed. [Link]

• Binding of diazepam, salicylic acid and digitoxin to albumin isolated from fetal and adult serum. PubMed. [Link]

• Modulation of Photosensitizing Responses in Cell Culture Environments by Different Medium Components. NIH National Library of Medicine. [Link]

• Adsorption behavior of a human monoclonal antibody at hydrophilic and hydrophobic surfaces. NIH National Library of Medicine. [Link]

• Adsorption of a water-soluble molecular rotor fluorescent probe on hydrophobic surfaces. Nature. [Link]

• Problems Storing Light Sensitive Reagents? We have a Solution. Camlab. [Link]

• Effect of pH on the stability of plant phenolic compounds. PubMed. [Link]

• Dimethyl sulfoxide. Wikipedia. [Link]

• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. ACS Publications. [Link]

• DMSO Solubility Assessment for Fragment-Based Screening. MDPI. [Link]

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• Aqueous solubility and degradation kinetics of the phytochemical anticancer thymoquinone; probing the effects of solvents, pH and light. PubMed. [Link]

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• DMSO. gChem Global. [Link]

• Samples in DMSO: What an end user needs to know. Ziath. [Link]

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Technical Support Center: Troubleshooting Unexpected Results in Metabromsalan Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Metabromsalan. This guide is designed to provide in-depth troubleshooting for unexpected results you may encounter during your experiments. Our goal is to equip you with the knowledge to identify potential issues, understand their root causes, and implement effective solutions to ensure the integrity and reproducibility of your data.

I. Frequently Asked Questions (FAQs)

Q1: What is Metabromsalan and what are its primary applications in research?

Metabromsalan, also known as 3,5-Dibromosalicylanilide, is a halogenated salicylanilide.[1] Historically, it was used in cosmetic products for its antimicrobial properties, but this application is now prohibited in many regions due to potential skin disorders.[2] In a research context, Metabromsalan is primarily investigated for its activity as a mitochondrial uncoupler.[3][4] Mitochondrial uncouplers disrupt the proton gradient across the inner mitochondrial membrane, leading to a decrease in ATP synthesis and an increase in oxygen consumption.[3][4][5] This property makes it a valuable tool for studying mitochondrial function and has led to its exploration in various therapeutic areas, including metabolic diseases and cancer.[3][4][6]

Q2: I'm observing precipitation in my cell culture media after adding Metabromsalan. What could be the cause?

Precipitation of test compounds in cell culture media is a common issue that can significantly impact experimental outcomes. Several factors can contribute to this phenomenon:

• Solubility Limits: Metabromsalan, like many small molecules, has limited aqueous solubility.[7][8] Exceeding its solubility limit in your culture medium will inevitably lead to precipitation.

• Solvent Effects: If you are using a stock solution of Metabromsalan dissolved in a solvent like DMSO, the final concentration of the solvent in the media is critical. High concentrations of DMSO can cause the compound to precipitate out of solution when added to the aqueous environment of the culture medium.[9][10]

• Media Composition: The complex mixture of salts, proteins, and other components in cell culture media can interact with Metabromsalan and reduce its solubility.[11][12] For instance, certain metal ions can form insoluble complexes with the compound.[13]

• Temperature and pH Shifts: Changes in temperature or pH can alter the solubility of Metabromsalan.[7][11][12] Ensure your media is properly buffered and equilibrated to the correct temperature before adding the compound.

Q3: My cytotoxicity assay results with Metabromsalan are highly variable. What are the potential sources of this inconsistency?

High variability in cytotoxicity assays can be frustrating and can mask the true biological effects of your compound.[9] Common causes include:

• Inconsistent Cell Seeding: Uneven cell distribution across the wells of your assay plate is a major source of variability.[9]

• Pipetting Errors: Inaccurate or inconsistent pipetting of cells, media, or the test compound can lead to significant differences between wells.[9]

• Edge Effects: Wells on the outer edges of a microplate are more prone to evaporation, which can concentrate the compound and affect cell viability.[14]

• Compound Precipitation: If Metabromsalan is precipitating in some wells but not others, it will lead to inconsistent exposure of the cells to the compound.[9]

• Cell Health: Using cells that are unhealthy, in a different growth phase, or at a high passage number can increase variability.[9]

Q4: I've noticed an unexpected color change in my Metabromsalan solution. Should I be concerned?

An unexpected color change in your stock solution or experimental medium can indicate a few potential issues:[15]

• Degradation: Metabromsalan may be degrading due to exposure to light, high temperatures, or incompatible solvents.

• Contamination: The solution may be contaminated with another substance that is causing a chemical reaction and color change.[16]

• pH Indicator Effects: If your medium contains a pH indicator like phenol red, a significant change in the pH of the solution due to the addition of Metabromsalan or its solvent could cause a color change.[9]

• Dichromatism: Some chemical compounds can appear to change color depending on the concentration and the path length of the light passing through them.[17] While less common, this phenomenon could be a factor.

It is crucial to investigate the cause of any unexpected color change, as it may compromise the integrity of your experiment.

II. Troubleshooting Guides

Guide 1: Addressing Compound Precipitation in Cell Culture

Problem: You observe a visible precipitate in your cell culture wells after adding Metabromsalan.

Workflow for Troubleshooting Precipitation

Caption: A stepwise workflow for troubleshooting Metabromsalan precipitation.

Step-by-Step Troubleshooting Protocol

• Verify Stock Solution Integrity:

  • Action: Visually inspect your stock solution of Metabromsalan for any signs of precipitation before use.

  • Rationale: The compound may have precipitated out of the stock solution during storage, especially if stored at low temperatures.

  • Solution: Gently warm the stock solution (e.g., in a 37°C water bath) and vortex to ensure it is fully dissolved before making dilutions.

• Determine Solubility in Culture Medium:

  • Action: Perform a simple solubility test by adding your highest experimental concentration of Metabromsalan to cell-free culture medium and observing for precipitation.

  • Rationale: This will help you determine the practical solubility limit of Metabromsalan in your specific experimental conditions.[18]

  • Protocol:

    • Prepare a series of dilutions of your Metabromsalan stock solution in cell-free culture medium.

    • Incubate the solutions under the same conditions as your experiment (e.g., 37°C, 5% CO2).

    • Visually inspect for precipitation after a few hours.

• Optimize Dosing Procedure:

  • Action: Modify how you add the Metabromsalan solution to your culture wells.

  • Rationale: The method of addition can influence local concentrations and promote precipitation.

  • Solutions:

    • Pre-dilution: Dilute the Metabromsalan in a small volume of media before adding it to the wells.

    • Gentle Mixing: Mix the contents of the well gently but thoroughly immediately after adding the compound.

• Consider Alternative Formulation Strategies:

  • Action: If precipitation persists, explore alternative ways to formulate Metabromsalan.

  • Rationale: Different solvents or the use of solubilizing agents may improve the compound's solubility.[19]

  • Options:

    • Alternative Solvents: Test other biocompatible solvents, ensuring you run appropriate vehicle controls.

    • Solubilizing Agents: Investigate the use of excipients, but be aware that these can have their own biological effects.

Data Summary Table: Common Solvents and Considerations

Solvent	Recommended Final Concentration	Notes
DMSO	< 0.5%	Can be cytotoxic at higher concentrations.[9]
Ethanol	< 0.5%	Can also exhibit cytotoxicity.

Guide 2: Mitigating High Variability in Cytotoxicity Assays

Problem: Your replicate wells in a cytotoxicity assay show a high degree of variability.

Logical Relationship Diagram for Assay Variability

Caption: A systematic approach to troubleshooting antimicrobial assays.

Step-by-Step Troubleshooting Protocol

• Verify Inoculum Preparation:

  • Action: Ensure that the bacterial or fungal inoculum is at the correct density (e.g., McFarland standard or CFU/mL).

  • Rationale: An incorrect inoculum size can significantly affect the outcome of the susceptibility test. [20] * Best Practices:

    • Use a spectrophotometer to standardize your inoculum.

    • Perform plate counts to confirm the CFU/mL.

• Check Media and Growth Conditions:

  • Action: Confirm that you are using the appropriate growth medium and incubation conditions for your test organism.

  • Rationale: Suboptimal growth conditions can affect the susceptibility of the organism to the antimicrobial agent. [20] * Considerations:

    • Ensure the pH of the media is correct.

    • Verify the incubation temperature and atmosphere.

• Assess Compound Activity:

  • Action: Include a positive control antibiotic with a known mechanism of action in your assay.

  • Rationale: This will help you to determine if the issue is with the compound or the assay system itself.

  • Solution: If the positive control shows the expected activity, the issue is likely with the Metabromsalan solution or its specific activity against the test organism.

• Review Assay Methodology:

  • Action: Carefully review your entire assay protocol, from stock solution preparation to data analysis.

  • Rationale: Small deviations from a validated protocol can lead to erroneous results. [21] * Common Pitfalls:

    • Incorrect dilution of the compound.

    • Inappropriate incubation time.

    • Using an assay method that is not suitable for your compound or organism.

Data Summary Table: Common Antimicrobial Susceptibility Testing Methods

Method	Principle	Advantages	Disadvantages
Broth Microdilution	Determines the Minimum Inhibitory Concentration (MIC) in a liquid medium.	Quantitative (provides MIC), high-throughput.	Can be influenced by compound solubility.
Disk Diffusion	Measures the zone of inhibition around a compound-impregnated disk on an agar plate.	Simple, low cost.	Qualitative/semi-quantitative, not suitable for poorly diffusing compounds. [22]
Colorimetric Assays (e.g., Resazurin)	Uses a color change to indicate cell viability.	Sensitive, rapid. [21]	Can be subject to interference from colored compounds.

III. References

• CAS Common Chemistry. (n.d.). Metabromsalan. Retrieved from [Link]

• precisionFDA. (n.d.). METABROMSALAN. Retrieved from [Link]

• Alexopoulos, S. J., et al. (2020). Diverse actions of 15 structurally unrelated mitochondrial uncouplers in cells and mice. Molecular Metabolism, 39, 101021.

• U.S. Food & Drug Administration. (2022). Prohibited & Restricted Ingredients in Cosmetics. Retrieved from [Link]

• Wang, C., et al. (2025). Mitochondrial uncouplers inhibit oncogenic E2F1 activity and prostate cancer growth. Cell Reports Medicine, 6(1), 101890.

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

• ResearchGate. (2016). Has anyone had problems with media contamination or precipitants falling out of media? Retrieved from [Link]

• PubMed. (2021). Investigating trace metal precipitation in highly concentrated cell culture media with Pourbaix diagrams. Biotechnology and Bioengineering, 118(10), 3888-3897.

• Childress, E. S., et al. (2015). Structure-activity relationships of furazano[3,4-b]pyrazines as mitochondrial uncouplers. Bioorganic & Medicinal Chemistry Letters, 25(15), 2964-2968.

• Matulis, D. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European Biophysics Journal, 50(3-4), 345-352.

• MDPI. (2021). Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. Molecules, 26(16), 4975.

• Al-Adham, I. S. I., & Al-Kharousi, A. A. (2022). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Antibiotics, 11(11), 1541.

• National Center for Biotechnology Information. (n.d.). Assay Guidance Manual. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assays Services for Safe Cosmetic Product Development. Retrieved from [Link]

• Luoyang FuDau Biotechnology Co., Ltd. (2022). Analysis of the Causes of Precipitation in Cell Culture Flasks - Concentration and Calcium Salts. Retrieved from [Link]

• ResearchGate. (2023). How to do enzyme inhibition assay if a compound poorly dissolved in 5-10 % DMSO. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Heliyon, 8(11), e11368.

• National Center for Biotechnology Information. (2022). Therapeutic potential of mitochondrial uncouplers for the treatment of metabolic associated fatty liver disease and NASH. Metabolism, 137, 155313.

• National Center for Biotechnology Information. (2016). Characterization of mammalian cell culture raw materials by combining spectroscopy and chemometrics. Biotechnology Progress, 32(4), 1035-1043.

• National Center for Biotechnology Information. (2018). DMSO-Perturbing Assay for Identifying Promiscuous Enzyme Inhibitors. ACS Omega, 3(8), 9897-9904.

• PubMed. (2001). Mitochondrial uncoupling as a target for drug development for the treatment of obesity. British Journal of Nutrition, 86(2), 147-154.

• YouTube. (2018). Mysterious chemical changes color depending on perspective. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Methods in Molecular Biology, 1601, 1-16.

• ResearchGate. (2014). Can anyone help with a query on enzyme inhibition and activation? Retrieved from [Link]

• Springer. (n.d.). General Guidelines for Setting Up an In Vitro LC/MS/MS Assay. Retrieved from [Link]

• Reddit. (2017). Unexpected fabulous color during organic reaction. Retrieved from [Link]

• PubMed. (2022). Intrinsic Aqueous Solubility: Mechanistically Transparent Data-Driven Modeling of Drug Substances. Molecular Pharmaceutics, 19(11), 4069-4082.

• ResearchGate. (2025). What is the reason of unexpected Color Change in Synthesized Anthrone Solution? Retrieved from [Link]

• MDPI. (2021). Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds. Pharmaceutics, 13(10), 1549.

• APEC. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters, 3(10), 834-838.

• U.S. Food & Drug Administration. (2020). Pharmaceutical Microbiology Manual. Retrieved from [Link]

• YouTube. (2025). This Chemical Reaction Changes Colors Like Magic! (The Chemical Chameleon!). Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual.

• National Center for Biotechnology Information. (2022). Intrinsic Aqueous Solubility: Mechanistically Transparent Data-Driven Modeling of Drug Substances. Molecular Pharmaceutics, 19(11), 4069-4082.

• Reddit. (2023). What is causing the intermediate color in my reaction? Retrieved from [Link]

• YouTube. (2022). In Vitro Permeation Testing (IVPT): Application to Cosmetic Products PKDERM-Teledyne Hanson Research. Retrieved from [Link]

• World Organisation for Animal Health. (n.d.). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. Retrieved from [Link]

• VITROCELL. (n.d.). In vitro ASSAY GUIDE Examples. Retrieved from [Link]

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• 4. Mitochondrial uncouplers inhibit oncogenic E2F1 activity and prostate cancer growth [pubmed.ncbi.nlm.nih.gov]
• 5. Therapeutic potential of mitochondrial uncouplers for the treatment of metabolic associated fatty liver disease and NASH - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Investigating the Degradation Pathways of Metabromsalan

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the degradation pathways of Metabromsalan. This guide provides in-depth troubleshooting advice and frequently asked questions to navigate the complexities of studying the stability of this halogenated salicylanilide. Given that Metabromsalan is a restricted cosmetic ingredient due to its potential to cause skin disorders, understanding its degradation products is of paramount importance for safety and regulatory assessment.[1]

This resource is designed to be a practical, field-proven guide. We will explore the causality behind experimental choices and provide self-validating protocols to ensure the integrity of your results.

Troubleshooting Guide: Navigating Experimental Challenges

This section addresses specific issues you may encounter during your degradation studies of Metabromsalan.

Question: I am not observing any degradation of Metabromsalan under my initial stress conditions. What should I do?

Answer:

This is a common starting point in forced degradation studies. Several factors could be at play. Let's troubleshoot this systematically.

1. Re-evaluate Stress Condition Intensity:

• Initial Under-stressing: Your initial conditions may not be stringent enough to induce degradation. Forced degradation studies aim to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

• Solution: Incrementally increase the severity of your stress conditions.

  • Hydrolysis: If using 0.1 M HCl or NaOH at room temperature shows no effect, consider increasing the temperature in increments of 10°C (e.g., 40°C, 50°C, 60°C). Be cautious not to use excessively harsh conditions that do not reflect plausible real-world scenarios.

  • Oxidation: If 3% H₂O₂ at room temperature is ineffective, you can increase the concentration to 10% or 30%. Alternatively, you can gently heat the solution, but be aware that heat can also accelerate the degradation of hydrogen peroxide itself.

  • Photolysis: Ensure your light source provides sufficient energy. The ICH Q1B guideline suggests a minimum exposure of 1.2 million lux hours and 200 watt hours/square meter. If you are using a standard laboratory UV lamp, ensure the wavelength is appropriate for inducing electronic transitions in the Metabromsalan molecule.

2. Analytical Method Sensitivity and Specificity:

• Insufficient Sensitivity: Your analytical method, likely HPLC-UV, may not be sensitive enough to detect low levels of degradation products.

• Co-elution: A degradation product might be co-eluting with the parent Metabromsalan peak, masking its presence.

• Solution:

  • Method Optimization: Re-evaluate your HPLC method. Experiment with different mobile phase compositions, gradients, columns (e.g., C18, phenyl-hexyl), and detection wavelengths to achieve better separation and sensitivity.

  • Peak Purity Analysis: Employ a photodiode array (PDA) detector to assess the peak purity of the Metabromsalan peak. This can reveal the presence of co-eluting impurities with different UV spectra. For more definitive analysis, hyphenated techniques like LC-MS are invaluable.[2]

3. Solubility and Matrix Effects:

• Poor Solubility: Metabromsalan may have limited solubility in your chosen stress medium, reducing its exposure to the stressor.

• Solution:

  • Co-solvents: Consider using a co-solvent (e.g., acetonitrile or methanol) to increase the solubility of Metabromsalan in aqueous stress solutions. However, be mindful that the co-solvent itself could influence the degradation pathway. Run appropriate controls.

Question: I am seeing too many degradation peaks in my chromatogram, and I am struggling to identify the primary degradation pathway.

Answer:

This scenario, often a result of excessive stress, can be equally challenging. The goal is to understand the initial degradation steps, not to obliterate the molecule.

1. Reduce Stress Condition Severity:

• Over-stressing: Applying conditions that are too harsh can lead to secondary and tertiary degradation products, complicating the interpretation of the primary pathway.

• Solution: Decrease the duration of stress exposure, the temperature, or the concentration of the stressor. The aim is to achieve a modest level of degradation (5-20%) where the primary degradation products are the most abundant.

2. Time-Course Study:

• Snapshot vs. Movie: Analyzing a single time point provides a limited snapshot.

• Solution: Conduct a time-course experiment. Sample at multiple time points (e.g., 0, 2, 4, 8, 24 hours) and analyze the samples chromatographically. This will allow you to observe the formation and potential subsequent degradation of the primary products, providing a clearer picture of the degradation kinetics.

3. High-Resolution Mass Spectrometry (HRMS) for Identification:

• Structural Elucidation: Identifying the structures of the degradation products is crucial for proposing a pathway.

• Solution: Utilize LC-MS, particularly with a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap). This will provide accurate mass measurements of the degradation products, allowing you to propose elemental compositions and, in conjunction with fragmentation data (MS/MS), elucidate their structures.[3][4]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the experimental design for studying Metabromsalan degradation.

Question: What are the most likely degradation pathways for Metabromsalan?

Answer:

Based on the chemical structure of Metabromsalan (3,5-dibromo-2-hydroxy-N-phenylbenzamide), we can hypothesize the following primary degradation pathways:

• Hydrolysis: The amide bond is a likely point of hydrolytic cleavage under acidic or basic conditions. This would lead to the formation of 3,5-dibromo-2-hydroxybenzoic acid and aniline.

• Photodegradation: As a halogenated aromatic compound, Metabromsalan is susceptible to photodegradation. Potential pathways include:

  • Reductive dehalogenation: The bromine atoms could be reductively cleaved upon exposure to UV light, leading to mono-brominated or fully de-halogenated salicylanilides.

  • Photo-hydrolysis: Similar to hydrolysis, but induced by light energy.

  • Oxidative degradation: Formation of hydroxylated derivatives on the aromatic rings.

Question: What analytical techniques are most suitable for studying Metabromsalan degradation?

Answer:

A multi-faceted analytical approach is recommended:

• High-Performance Liquid Chromatography (HPLC) with UV/PDA detection: This is the workhorse technique for separating and quantifying Metabromsalan and its degradation products. A PDA detector is crucial for assessing peak purity.[3]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for the identification of unknown degradation products. High-resolution mass spectrometry (HRMS) provides accurate mass data for formula determination.[3][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): May be useful for identifying volatile degradation products, though derivatization might be necessary for the polar functional groups of Metabromsalan and its primary degradants.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used for the definitive structural elucidation of isolated degradation products.

Question: How should I design my forced degradation studies for Metabromsalan?

Answer:

A systematic approach is key. The following table outlines recommended starting conditions for forced degradation studies, which should be adjusted based on the observed degradation.

Stress Condition	Recommended Starting Conditions	Key Considerations
Acid Hydrolysis	0.1 M HCl at 40°C	Monitor for cleavage of the amide bond.
Base Hydrolysis	0.1 M NaOH at 40°C	Amide hydrolysis is often faster under basic conditions.
Oxidation	3% H₂O₂ at room temperature	Protect from light to avoid a combination of oxidative and photodegradation.
Photodegradation	Exposure to light source meeting ICH Q1B guidelines (in a quartz cuvette)	Run a dark control to differentiate between photodegradation and thermal degradation.
Thermal Degradation	60°C in a calibrated oven	Test both solid state and in solution.

Question: What is "mass balance" and why is it important in degradation studies?

Answer:

Mass balance is an essential component of a properly validated stability-indicating method. It is the process of accounting for all the mass of the initial drug substance throughout the degradation process. In an ideal scenario, the sum of the decrease in the amount of the parent drug and the increase in the amount of all degradation products should equal the initial amount of the drug. Achieving a mass balance of 95-105% provides confidence that all major degradation products have been detected and quantified.[2] A poor mass balance may indicate that some degradation products are not being detected (e.g., they are volatile, do not have a UV chromophore, or are irreversibly adsorbed to the HPLC column).

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Study

• Sample Preparation: Prepare a stock solution of Metabromsalan in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Application:

  • For Hydrolysis and Oxidation: Dilute the stock solution with the stressor (e.g., 0.1 M HCl, 0.1 M NaOH, or 3% H₂O₂) to a final concentration of approximately 100 µg/mL.

  • For Photodegradation: Place the solution in a quartz cuvette and expose it to the light source. Wrap a control sample in aluminum foil and place it alongside the exposed sample.

• Incubation: Incubate the samples under the specified conditions for a predetermined duration.

• Sampling and Quenching: At specified time points, withdraw an aliquot of the sample. If necessary, quench the reaction (e.g., neutralize acidic/basic samples, or add a peroxide scavenger like sodium bisulfite for oxidative samples).

• Analysis: Analyze the samples by a validated stability-indicating HPLC method.

Visualization of Potential Degradation Pathways

The following diagram illustrates the hypothetical primary degradation pathways of Metabromsalan.

Caption: Hypothetical degradation pathways of Metabromsalan.

References

• U.S. Food and Drug Administration. (2022, February 25). Prohibited & Restricted Ingredients in Cosmetics. FDA. [Link]

• Sharma, M. K., & Murugesan, M. (n.d.). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Journal of Chromatography & Separation Techniques. [Link]

• precisionFDA. (n.d.). METABROMSALAN. [Link]

• Jadhav, S. B., et al. (n.d.). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. World Journal of Pharmaceutical Research. [Link]

• Cabral, D. J., et al. (2019, October 1). Microbial Metabolism Modulates Antibiotic Susceptibility within the Murine Gut Microbiome. Cell Metabolism. [Link]

• Kerns, E. H., et al. (2004). Improving the detection of degradants and impurities in pharmaceutical drug products by applying mass spectral and chromatographic searching. Journal of Pharmaceutical and Biomedical Analysis. [Link]

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• 4. Improving the detection of degradants and impurities in pharmaceutical drug products by applying mass spectral and chromatographic searching - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Interference of Metabromsalan with Fluorescent Probes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers utilizing Metabromsalan in conjunction with fluorescence-based assays. This guide is designed to provide in-depth troubleshooting advice and foundational knowledge to help you navigate potential experimental artifacts. Given that Metabromsalan is a bioactive molecule, its interference with fluorescent probes can stem from direct chemical interactions or, more commonly, from its intended biological effects on the cellular environment.

This document will provide a logical framework for identifying the source of interference and implementing robust controls to ensure data integrity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common issues and underlying principles researchers may encounter when using Metabromsalan.

Q1: My fluorescence signal changed dramatically after adding Metabromsalan. Is this interference?

Answer: A change in fluorescence signal is expected, as Metabromsalan is a biologically active compound. The critical task is to determine if this change reflects the intended biological phenomenon you are studying or if it is an experimental artifact. Metabromsalan is known to be a protonophore , a class of molecules that transports protons (H+) across lipid membranes.[1]

This activity is most likely to interfere with probes that measure:

• Mitochondrial Membrane Potential (ΔΨm): Probes like TMRE, TMRM, and Rhodamine 123 accumulate in the mitochondria driven by the strong negative membrane potential.[2][3] As a protonophore, Metabromsalan dissipates the proton gradient that generates this potential.[1][4] This leads to the release of the dye from the mitochondria, causing a significant change in the fluorescence signal. Depending on the dye's concentration, this can manifest as an initial increase in signal as the dye "unquenches" upon release into the cytoplasm, followed by a decrease as it exits the cell.[2]

• Intracellular pH: By transporting protons, Metabromsalan can alter the pH of various cellular compartments, which will directly affect the fluorescence of pH-sensitive probes (e.g., BCECF, SNARF).

• Plasma Membrane Potential: While the primary effect is on mitochondria, protonophores can also impact the plasma membrane potential, affecting relevant dyes.[5]

Therefore, the signal change is likely a result of Metabromsalan's biological activity. The key is to confirm this is not a direct chemical interaction with the dye.

Q2: Could Metabromsalan be directly quenching my fluorescent probe?

Answer: This is a plausible mechanism of direct chemical interference. Fluorescence quenching is any process that decreases the intensity of fluorescence and can occur through several mechanisms.[6][7]

• Static Quenching: This occurs when Metabromsalan forms a non-fluorescent complex with your probe in the ground state. This reduces the population of fluorophores available for excitation.[8][9]

• Dynamic (Collisional) Quenching: This happens when an excited fluorophore is deactivated upon collision with Metabromsalan.[6][10] The presence of heavy atoms, such as the two bromine atoms in Metabromsalan's structure, can enhance dynamic quenching.[7][11][12]

• Trivial Quenching (Inner Filter Effect): If Metabromsalan absorbs light at either the excitation or emission wavelength of your probe, it can reduce the light reaching the fluorophore or the detector.[13][14] This is a common issue with aromatic compounds in high-throughput screening.[13]

To determine if direct quenching is occurring, you must perform a cell-free control experiment (see Troubleshooting Guide 1).

Q3: I'm observing unexpectedly high background fluorescence. Could Metabromsalan be autofluorescent?

Answer: Yes, this is a possibility. Autofluorescence is the natural fluorescence of a compound.[14][15] Many small molecules with aromatic structures, like Metabromsalan, can be intrinsically fluorescent, often in the blue-green spectral region.[13][15] If Metabromsalan's emission spectrum overlaps with that of your probe, it will contribute to the total signal and may be misinterpreted as a positive result.

A simple way to check for this is to measure the fluorescence of a solution containing only your assay buffer and Metabromsalan at the same concentration and instrument settings used in your experiment.

Q4: How can I design my experiment to minimize or account for interference from Metabromsalan?

Answer: A robust experimental design with proper controls is essential.

• Run Parallel Controls: Always compare your Metabromsalan-treated samples to a vehicle control (e.g., DMSO).

• Use a Positive Control: For assays measuring membrane potential, use a well-characterized protonophore like FCCP or CCCP as a positive control.[1][2] This helps confirm that your assay system is responding as expected to a known mitochondrial uncoupler.

• Perform Cell-Free Validation: To distinguish biological effects from direct chemical interference, test for autofluorescence and quenching in a cell-free system (buffer, probe, and Metabromsalan).

• Characterize Spectral Properties: If possible, measure the absorbance and emission spectra of Metabromsalan to identify potential for inner filter effects or autofluorescence.

• Titrate Your Compound: Use the lowest effective concentration of Metabromsalan to minimize off-target and interference effects. High concentrations (e.g., >20 µM) are more likely to cause artifacts.[13]

Part 2: Troubleshooting Guides

Guide 1: Diagnosing the Interference Mechanism

This workflow helps determine if the observed effect is biological or a direct chemical artifact.

Objective: To differentiate between a biological effect (protonophoric activity) and direct chemical interference (quenching, autofluorescence, inner filter effect).

Methodology:

• Step 1: Autofluorescence Check (Cell-Free)

  • Prepare a sample containing only your assay buffer and Metabromsalan at the final experimental concentration.

  • Measure the fluorescence using the same excitation/emission wavelengths and instrument settings as your main experiment.

  • Interpretation: A significant signal indicates that Metabromsalan is autofluorescent and may be contributing to your results.

• Step 2: Quenching & Inner Filter Effect Check (Cell-Free)

  • Prepare three samples:

    • A) Buffer + Fluorescent Probe

    • B) Buffer + Fluorescent Probe + Metabromsalan

    • C) Buffer + Fluorescent Probe + Vehicle Control (e.g., DMSO)

  • Incubate under the same conditions as your experiment.

  • Measure the fluorescence intensity of all three samples.

  • Interpretation: If the signal in (B) is significantly lower than in (A) and (C), direct quenching or an inner filter effect is likely occurring.

• Step 3: Biological Effect Confirmation (Cell-Based)

  • Prepare your cells with the fluorescent probe as usual.

  • Treat separate groups of cells with:

    • Vehicle Control

    • Metabromsalan

    • A known positive control uncoupler (e.g., 1 µM FCCP)

  • Measure the fluorescence signal over time.

  • Interpretation: If the signal change induced by Metabromsalan is similar in direction and kinetics to the FCCP control, the primary cause is its biological activity as a protonophore. If the cell-free controls were negative, you can confidently attribute the signal change to this biological mechanism.

Caption: A flowchart for troubleshooting Metabromsalan interference.

Part 3: Data & Diagrams

Table 1: Summary of Potential Interference Mechanisms

Interference Mechanism	Primary Cause	Expected Signal Change	Recommended Validation Experiment
Biological Effect	Protonophoric activity collapses mitochondrial membrane potential (ΔΨm).[1][4]	Decrease (non-quenching dyes) or transient increase (quenching-mode dyes).[2]	Compare signal change to a known uncoupler (e.g., FCCP) in a cell-based assay.
Autofluorescence	Metabromsalan is intrinsically fluorescent.[15]	Increase in total fluorescence signal.	Measure fluorescence of Metabromsalan in buffer alone (cell-free).
Direct Quenching	Formation of a non-fluorescent complex (static) or collisional deactivation (dynamic).[9][10]	Decrease in fluorescence signal.	Measure probe fluorescence with and without Metabromsalan in buffer (cell-free).
Inner Filter Effect	Metabromsalan absorbs excitation or emission light.[13]	Decrease in fluorescence signal.	Measure absorbance spectrum of Metabromsalan and compare to probe's excitation/emission spectra.

Diagram: Mechanism of Metabromsalan Interference with Potentiometric Probes

This diagram illustrates how a protonophore like Metabromsalan disrupts the signal of a mitochondrial membrane potential probe like TMRE.

Caption: Metabromsalan dissipates the proton gradient, collapsing ΔΨm and causing potentiometric dye release.

References

• Fiveable. (n.d.). Fluorescence quenching mechanisms | Photochemistry Class Notes. Retrieved December 3, 2025, from [Link]

• Grokipedia. (n.d.). Quenching (fluorescence). Retrieved December 3, 2025, from [Link]

• AxisPharm. (2024, September 26). What is fluorescence quenching? Retrieved December 3, 2025, from [Link]

• Edinburgh Instruments. (2024, May 2). What is Fluorescence Quenching? Retrieved December 3, 2025, from [Link]

• Creative Bioarray. (n.d.). Troubleshooting in Fluorescent Staining. Retrieved December 3, 2025, from [Link]

• Lough-RZEPKA, P., et al. (2022). Avoiding Fluorescence Assay Interference—The Case for Diaphorase. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 27(3), 118-123. Available from: [Link]

• Molecular Biology. (n.d.). Assay Troubleshooting. Retrieved December 3, 2025, from [Link]

• National Center for Biotechnology Information. (2015). Assay Guidance Manual: Interference with Fluorescence and Absorbance. Retrieved December 3, 2025, from [Link]

• Nicholls, D. G. (2016). Mitochondrial membrane potential probes and the proton gradient: a practical usage guide. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1857(1), 1-12. Available from: [Link]

• Lojo, A., et al. (2021). Fluorescent Probe as Dual-Organelle Localizer Through Differential Proton Gradients Between Lipid Droplets and Mitochondria. ACS Central Science, 7(12), 2058-2067. Available from: [Link]

• CAS Common Chemistry. (n.d.). Metabromsalan. Retrieved December 3, 2025, from [Link]

• Global Substance Registration System. (n.d.). METABROMSALAN. Retrieved December 3, 2025, from [Link]

• Wikipedia. (n.d.). Protonophore. Retrieved December 3, 2025, from [Link]

• Starkov, A. A., & Severin, S. E. (2020). Fifty Years of Research on Protonophores: Mitochondrial Uncoupling As a Basis for Therapeutic Action. Biochemistry (Moscow), 85(Suppl 1), S216–S231. Available from: [Link]

• Zorova, L. D., et al. (2018). Mitochondrial membrane potential. Analytical Biochemistry, 552, 50-59. Available from: [Link]

• Sugrue, M. M., et al. (1999). Reduced mitochondrial membrane potential and altered responsiveness of a mitochondrial membrane megachannel in p53-induced senescence. Biochemical and Biophysical Research Communications, 261(1), 133-137. Available from: [Link]

• Testai, L., et al. (2021). Mitochondrial Effects of Common Cardiovascular Medications: The Good, the Bad and the Mixed. International Journal of Molecular Sciences, 22(16), 8899. Available from: [Link]

• Zylka, M. J., & Repp, H. (1992). Effect of local anaesthetics on mitochondrial membrane potential in living cells. Journal of Cellular Physiology, 152(2), 367-374. Available from: [Link]

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Technical Support Center: Enhancing Reproducibility in Metabromsalan-Based Experiments

This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with Metabromsalan. Our goal is to empower you with the technical knowledge and practical insights necessary to improve the reproducibility and reliability of your experimental outcomes. By understanding the underlying principles of Metabromsalan's activity and potential pitfalls in its handling and application, you can ensure the integrity of your data and accelerate your research.

Section 1: Foundational Knowledge - Understanding Metabromsalan

Metabromsalan, a halogenated salicylanilide, is a potent uncoupler of oxidative phosphorylation.[1] This mechanism of action is central to its biological effects, which also include antibacterial and antifungal properties.[2][3] As a protonophore, Metabromsalan disrupts the proton gradient across the inner mitochondrial membrane, inhibiting ATP synthesis without impeding the electron transport chain.[1] This disruption of cellular energy metabolism is a key consideration in designing and interpreting experiments.

Key Chemical Properties of Metabromsalan:

Property	Value	Source
Molecular Formula	C₁₃H₉Br₂NO₂	[4]
Molecular Weight	371.02 g/mol	[4]
Appearance	Crystalline powder	General knowledge
Solubility	Soluble in DMSO and ethanol	General knowledge

Section 2: Troubleshooting Guide - A Proactive Approach to Experimental Design

Unanticipated results and lack of reproducibility can often be traced back to subtle variations in experimental setup and execution. This section addresses common challenges encountered in Metabromsalan-based experiments in a question-and-answer format.

Handling and Storage: The First Step to Reproducibility

Question: My experimental results with Metabromsalan are inconsistent from one week to the next. What could be the cause?

Answer: The most likely culprit is the degradation of your Metabromsalan stock. Halogenated salicylanilides can be sensitive to light and temperature.[2]

• Insight: Photodegradation can lead to a decrease in the effective concentration of the active compound and the formation of potentially interfering byproducts. To mitigate this, always store Metabromsalan powder and stock solutions in amber vials or wrapped in aluminum foil to protect them from light. Store stock solutions at -20°C for long-term stability.

• Workflow for Proper Storage:

  Caption: Recommended workflow for handling and storing Metabromsalan.

Solution Preparation: Ensuring Accurate and Consistent Dosing

Question: I'm seeing precipitation when I add my Metabromsalan stock solution to the cell culture medium. How can I prevent this?

Answer: Precipitation is a common issue when diluting a DMSO stock solution into an aqueous medium. The final concentration of DMSO in your culture medium should be kept as low as possible, ideally below 0.5%, to avoid both solubility issues and solvent-induced cytotoxicity.

• Expertise: Prepare a high-concentration stock solution in 100% DMSO (e.g., 10-50 mM). When preparing your working solutions, perform serial dilutions in your cell culture medium, ensuring vigorous mixing after each dilution step. It is also crucial to never store diluted solutions of Metabromsalan in aqueous buffers for extended periods.

• Table of Recommended Solvents and Concentrations:

Solvent	Stock Concentration Range	Maximum Final Concentration in Assay	Reference
DMSO	10-50 mM	< 0.5%	[4]
Ethanol	10-50 mM	< 0.5%	[4]

In Vitro Assays: Addressing Common Experimental Artifacts

Question: In my cytotoxicity assay (e.g., MTT), I'm observing a high degree of variability between replicate wells treated with Metabromsalan. What could be the reason?

Answer: Variability in cytotoxicity assays can stem from several factors when working with mitochondrial uncouplers.

• Causality: As an uncoupler of oxidative phosphorylation, Metabromsalan directly impacts cellular metabolism. Assays like the MTT assay, which rely on mitochondrial dehydrogenase activity, can be influenced by the uncoupling effect itself, not just by cell death.[5] This can lead to non-linear or unexpected dose-response curves.

• Self-Validation: To confirm that the observed effect is due to cytotoxicity and not an artifact of metabolic interference, consider the following:

  • Use a complementary cell viability assay: Employ a method that measures a different aspect of cell health, such as membrane integrity (e.g., LDH release assay) or ATP content (e.g., CellTiter-Glo®).

  • Include a positive control for uncoupling: Use a well-characterized uncoupler like FCCP (carbonyl cyanide p-trifluoromethoxyphenylhydrazone) to understand the metabolic signature of uncoupling in your cell line.

  • Optimize incubation time: Shorter incubation times may reveal acute metabolic effects, while longer incubations are more indicative of true cytotoxicity.

• Diagram of Potential Assay Interferences:

  Caption: Interference of mitochondrial uncoupling with metabolic assays.

Section 3: Standardized Protocols for Reproducible Results

Adherence to well-defined protocols is paramount for achieving reproducible data. The following are detailed, step-by-step methodologies for common experiments involving Metabromsalan.

Protocol: Preparation of Metabromsalan Stock Solution

• Materials:

  • Metabromsalan powder

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile, amber microcentrifuge tubes or glass vials

  • Calibrated analytical balance

  • Vortex mixer

• Procedure:

  • Under sterile conditions (e.g., in a laminar flow hood), weigh the desired amount of Metabromsalan powder.

  • Transfer the powder to a sterile amber tube or vial.

  • Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 20 mM).

  • Vortex thoroughly until the powder is completely dissolved.

  • Aliquot the stock solution into single-use amber microcentrifuge tubes.

  • Store the aliquots at -20°C, protected from light.

Protocol: In Vitro Cytotoxicity Testing using the MTT Assay

This protocol is adapted from standard MTT assay procedures and includes considerations specific to mitochondrial uncouplers.[6][7]

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density.

  • Incubate for 24 hours to allow for cell attachment and recovery.

• Compound Treatment:

  • Prepare serial dilutions of the Metabromsalan stock solution in the appropriate cell culture medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

  • Remove the old medium from the cells and add the medium containing the different concentrations of Metabromsalan. Include a vehicle control (medium with DMSO only) and an untreated control.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of a 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Mix thoroughly on an orbital shaker to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[8][9][10]

• Inoculum Preparation:

  • Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) from an overnight culture.

  • Dilute the inoculum to the final desired concentration in the appropriate broth medium.

• Compound Dilution:

  • Perform a two-fold serial dilution of the Metabromsalan stock solution in the broth medium in a 96-well plate.

• Inoculation:

  • Add the standardized bacterial inoculum to each well. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation:

  • Incubate the plate under the appropriate conditions for the specific microorganism (e.g., 37°C for 18-24 hours).

• Determination of Minimum Inhibitory Concentration (MIC):

  • The MIC is the lowest concentration of Metabromsalan that completely inhibits visible bacterial growth.

Section 4: Quality Control and Data Analysis

Question: How can I be sure that my Metabromsalan is pure and has not degraded?

Answer: Regular quality control of your compound is essential. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the gold standard for this purpose.[11][12][13][14]

• HPLC for Quality Control: A reverse-phase HPLC method with UV detection can be used to assess the purity of your Metabromsalan stock and detect the presence of degradation products.

  • Workflow for HPLC Analysis:

    Caption: General workflow for HPLC analysis of Metabromsalan.

• Data Interpretation: When analyzing your data, always include appropriate controls. For cytotoxicity assays, normalize your results to the vehicle control to account for any effects of the solvent. For antimicrobial susceptibility testing, adhere to established guidelines for interpreting MIC values.

References

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Horton, T. (n.d.). MTT Cell Assay Protocol. Retrieved from [Link]

• Terada, H. (1990). Uncouplers of oxidative phosphorylation. Environmental Health Perspectives, 87, 213–218.
• Gottlieb, R. A., Nordberg, J., Skowronski, E., & Babior, B. M. (2000). Uncouplers of Oxidative Phosphorylation Can Enhance a Fas Death Signal. The Journal of Biological Chemistry, 275(15), 10899-10903.
• Bertholet, A. M., & Kazak, L. (2019). Mitochondrial Uncoupling: A Key Controller of Biological Processes in Physiology and Diseases. Cells, 8(8), 799.
• Lifson, J. D., & Lifson, M. A. (2020). The pharmacology of halogenated salicylanilides and their anthelmintic use in animals.
• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.

• FDA. (2024, June 20). FDA-Recognized Antimicrobial Susceptibility Test Interpretive Criteria. Retrieved from [Link]

• Ng, K. W. (2020). Current Practices and Considerations for a Stability-Indicating Method in Pharmaceutical Analysis. LCGC North America, 38(s6), 20-25.

• Cytiva. (n.d.). HPLC sample preparation— a study using Whatman filtration devices. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• ResearchGate. (n.d.). How to prepare viscous cosmetic product for in vitro assay?. Retrieved from [Link]

• van der Worp, H. B., Howells, D. W., Sena, E. S., Porritt, M. J., Rewell, S., O'Collins, V., & Macleod, M. R. (2010). Can animal models of disease reliably inform human studies?. PLoS medicine, 7(3), e1000245.
• Wang, Y., Chen, Y., Wang, J., Liu, Y., & Li, Y. (2021). Niclosamide suppresses T-cell acute lymphoblastic leukemia growth through activation of apoptosis and autophagy. Oncology Letters, 23(1), 15.
• Spengler, G., K-Nagy, K., Witz, M., & Molnar, J. (2021).
• Ke, H., S-Y, L., & Chen, C-L. (2022).
• Liu, C., Zhang, Y., Wang, S., Li, Y., & Zhang, J. (2022). Enhancing the in vivo bioavailability and absorption of Niclosamide with amorphous solid dispersion via solvent method. Acta Pharmaceutica Sinica B, 12(1), 317-328.
• Scott, M. C., T, D., & M, W. (2021). Preclinical Testing of a Novel Niclosamide Stearate Prodrug Therapeutic (NSPT) Shows Efficacy Against Osteosarcoma. Molecular Cancer Therapeutics, 20(8), 1468-1479.
• Cross, J. B., & Thompson, D. H. (2006). A Simple Sample Preparation with HPLC-UV Method for Estimation of Clomipramine from Plasma.

• International Journal of Research and Analytical Reviews. (n.d.). Method Development and Validation of Methoxsalen. Retrieved from [Link]

• World Organisation for Animal Health. (n.d.). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. Retrieved from [Link]

• Dong, M. W. (2020). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC North America, 38(s6), 14-19.
• Plotnikov, E. Y., Zorov, D. B., & Pevzner, I. B. (2013). Mitochondria-Targeted Antioxidants and Uncouplers of Oxidative Phosphorylation in Treatment of the Systemic Inflammatory Response Syndrome (SIRS). Current Pharmaceutical Design, 19(39), 6935-6941.
• Chew, J. W., & Tan, E. L. (2021). Choices of chromatographic methods as stability indicating assays for pharmaceutical products. Journal of Pharmaceutical and Biomedical Analysis, 199, 114039.

• University of California, Santa Barbara. (n.d.). Sample preparation & Solvent considerations for UHPLC-UV-MS. Retrieved from [Link]

• APEC. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

• FDA. (2024, June 20). Recognized Antimicrobial Susceptibility Test Interpretive Criteria. Retrieved from [Link]

• International Council for Harmonisation. (1996). Stability Testing of New Drug Substances and Products Q1A(R2). Retrieved from [Link]

• Cross, S. E., & Roberts, M. S. (2004). The effects of occlusion on epidermal penetration of parabens from a commercial allergy test ointment, an aqueous solution, and a cream.
• Brodie, A. F., & Lardy, H. A. (1955). The uncoupling of oxidative phosphorylation as a mechanism of drug action. Pharmacological reviews, 7(3), 335-363.

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• ResearchGate. (n.d.). How to prepare viscous cosmetic product for in vitro assay?. Retrieved from [Link]

• van der Worp, H. B., Howells, D. W., Sena, E. S., Porritt, M. J., Rewell, S., O'Collins, V., & Macleod, M. R. (2010). Can animal models of disease reliably inform human studies?. PLoS medicine, 7(3), e1000245.

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Technical Support Center: Protocol Refinement for Consistent Metabromsalan Activity

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Metabromsalan and other halogenated salicylanilides. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you achieve consistent and reliable results in your experiments. Drawing from established methodologies for this class of compounds, this resource is designed to be a practical bench-top companion for your research endeavors.

Introduction to Metabromsalan and Halogenated Salicylanilides

Metabromsalan is a halogenated salicylanilide, a class of compounds known for a range of biological activities. While historically used as an antimicrobial agent, its use in consumer products has been restricted due to potential side effects.[1] However, the potent bioactivity of this compound class, including potential anticancer properties and activity as mitochondrial uncouplers, makes them valuable research tools.[2][3] Achieving reproducible data with Metabromsalan requires careful attention to protocol details, particularly concerning its physicochemical properties and potential for off-target effects.

This guide will walk you through common experimental hurdles and provide scientifically grounded solutions to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Metabromsalan and related compounds?

A1: The primary proposed mechanism of action for many halogenated salicylanilides is the uncoupling of mitochondrial oxidative phosphorylation.[2][3] These compounds can transport protons across the inner mitochondrial membrane, dissipating the proton gradient necessary for ATP synthesis. This leads to increased oxygen consumption without a corresponding increase in ATP production.[2] However, it's crucial to consider that other off-target effects may contribute to its biological activity in different experimental systems.[4][5]

Q2: What are the key safety precautions when working with Metabromsalan?

A2: Due to its potential for causing skin disorders, appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times.[1] All work should be conducted in a well-ventilated area or a chemical fume hood. Consult the Safety Data Sheet (SDS) for detailed handling and disposal instructions.

Q3: How should I prepare stock solutions of Metabromsalan?

A3: Metabromsalan is a hydrophobic compound with low aqueous solubility.[6] Stock solutions should be prepared in an appropriate organic solvent, such as dimethyl sulfoxide (DMSO), at a high concentration (e.g., 10-50 mM). It is critical to ensure the final concentration of the solvent in your experimental medium is low (typically <0.5%) to avoid solvent-induced toxicity.[7]

Q4: Can I expect off-target effects with Metabromsalan?

A4: Yes, off-target effects are a possibility with many small molecules, including Metabromsalan.[4][5][8] These could include interactions with other cellular membranes or proteins. It is advisable to include appropriate controls in your experiments to identify and characterize any potential off-target effects. This may involve using structurally related but inactive compounds or employing multiple, distinct assays to confirm a specific biological response.

Troubleshooting Guides

Guide 1: Inconsistent Results in Cell-Based Cytotoxicity Assays

Cell-based assays are fundamental for assessing the biological activity of compounds like Metabromsalan. However, variability in results is a common challenge.

Problem 1: High Well-to-Well Variability in Cytotoxicity Readouts.

• Potential Cause: Poor solubility and precipitation of Metabromsalan in the aqueous culture medium.[6][9]

• Troubleshooting Steps:

  • Solubility Assessment: Before conducting a full cytotoxicity screen, perform a preliminary solubility test. Prepare serial dilutions of your Metabromsalan stock solution in your cell culture medium and visually inspect for precipitation under a microscope.

  • Optimize Solvent Concentration: Ensure the final DMSO concentration in your assay wells is as low as possible and consistent across all treatments.

  • Pre-dilution Strategy: Prepare an intermediate dilution of your Metabromsalan stock in culture medium immediately before adding it to the cells. Vortex or gently agitate the intermediate dilution to ensure homogeneity.

  • Consider Serum Protein Binding: The presence of serum in the culture medium can affect the free concentration of hydrophobic compounds.[10][11] Consider the impact of serum concentration on your results and keep it consistent across experiments.

Problem 2: Discrepancies Between Different Cytotoxicity Assays (e.g., MTT vs. LDH release).

• Potential Cause: Different assays measure distinct cellular events. MTT and similar metabolic assays measure mitochondrial activity, which can be directly affected by mitochondrial uncouplers, potentially leading to artifacts.[12] LDH release assays, on the other hand, measure membrane integrity.[13]

• Troubleshooting Steps:

  • Mechanism-Aware Assay Selection: Be mindful that as a mitochondrial uncoupler, Metabromsalan can directly interfere with assays that rely on mitochondrial function.

  • Orthogonal Assay Validation: Use at least two different cytotoxicity assays that measure distinct cellular parameters to confirm your findings. For example, complement a metabolic assay with a membrane integrity assay or a direct cell counting method.

  • Endpoint vs. Real-Time Assays: Consider the kinetics of cell death. Endpoint assays provide a snapshot, while real-time cytotoxicity assays can offer more dynamic information.[14]

Experimental Protocol: MTT Cytotoxicity Assay

This protocol outlines a standard procedure for assessing the cytotoxic effects of Metabromsalan.

Materials:

• Selected cancer cell lines (e.g., MCF-7, A549)

• Complete culture medium

• 96-well plates

• Metabromsalan

• DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Procedure:

• Cell Seeding: Seed 5,000-10,000 cells per well in a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of Metabromsalan in DMSO. Perform serial dilutions in a complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is below 0.5%.

• Incubation: Remove the old medium and add 100 µL of the medium containing the various concentrations of Metabromsalan. Include vehicle control (medium with DMSO) and untreated control wells. Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours, allowing for the formation of formazan crystals.

• Solubilization: Add 100 µL of solubilization solution to each well and mix gently to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a plate reader.

Guide 2: Optimizing Antimicrobial Activity Assays

Metabromsalan and other salicylanilides have known antimicrobial properties.[15][16] Consistent measurement of this activity requires careful control of assay conditions.

Problem 1: Lack of Reproducibility in Minimum Inhibitory Concentration (MIC) Values.

• Potential Cause: Inconsistent inoculum size, variations in media composition, or compound instability.

• Troubleshooting Steps:

  • Standardize Inoculum: Prepare the bacterial or fungal inoculum to a standard optical density (e.g., 0.5 McFarland standard) to ensure a consistent starting cell number.

  • Media Consistency: Use the same batch of growth medium for all related experiments. Components in the media can sometimes interact with the test compound.

  • Compound Stability: Assess the stability of Metabromsalan in your chosen broth over the course of the experiment. This can be done by incubating the compound in the medium for the duration of the assay and then testing its activity.

  • Assay Method: Broth microdilution is a standard method for determining MIC.[17] Ensure proper mixing and incubation conditions as specified by CLSI or EUCAST guidelines.

Problem 2: Zone of Inhibition Varies in Disk Diffusion Assays.

• Potential Cause: Poor diffusion of the hydrophobic Metabromsalan through the agar.

• Troubleshooting Steps:

  • Solvent Choice for Disk Application: The solvent used to dissolve Metabromsalan before applying it to the paper disk is crucial. A volatile solvent that evaporates quickly is preferred.

  • Consider Broth-Based Methods: Due to its hydrophobicity, a broth microdilution assay may provide more consistent results than an agar-based diffusion assay.[17]

  • Agar Concentration: The density of the agar can affect the diffusion rate of compounds. Ensure your agar concentration is consistent.

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol provides a method for determining the Minimum Inhibitory Concentration (MIC) of Metabromsalan against a target microorganism.

Materials:

• Target microorganism

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• 96-well microtiter plates

• Metabromsalan stock solution in DMSO

• Spectrophotometer or plate reader

Procedure:

• Prepare Inoculum: Grow the microorganism to the mid-logarithmic phase and dilute it in broth to a final concentration of approximately 5 x 10^5 CFU/mL.

• Serial Dilutions: In a 96-well plate, perform a two-fold serial dilution of the Metabromsalan stock solution in the broth.

• Inoculation: Add the standardized inoculum to each well. Include a positive control (inoculum without compound) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the microorganism for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of Metabromsalan that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Data Presentation

Table 1: Troubleshooting Summary for Inconsistent Cytotoxicity Data

Observed Issue	Potential Cause	Recommended Solution
High well-to-well variability	Compound precipitation	Perform solubility pre-assessment; optimize solvent concentration.
Discrepant results between assays	Assay-specific interference	Use orthogonal assays (e.g., metabolic and membrane integrity).
Low apparent potency	Serum protein binding	Evaluate the effect of serum concentration; maintain consistency.

Visualizing Experimental Logic

Diagram 1: Troubleshooting Workflow for Inconsistent Cytotoxicity

Caption: A logical workflow for diagnosing and resolving inconsistent cytotoxicity data.

Diagram 2: Proposed Mechanism of Action for Metabromsalan

Caption: The proposed mitochondrial uncoupling mechanism of Metabromsalan.

References

• Prohibited & Restricted Ingredients in Cosmetics - FDA. (2022-02-25). Available from: [Link]

• Li, S., et al. (2016). Determination of seven restricted halogenated salicylanilides in cosmetics by high performance liquid chromatography. Analytical Methods, 8, 5129-5135. Available from: [Link]

• Chemical structures of the halogenated salicylanilides developed for use as anthelmintics in animals. ResearchGate. Available from: [Link]

• Diverse actions of 15 structurally unrelated mitochondrial uncouplers in cells and mice. (2021). bioRxiv. Available from: [Link]

• Salicylanilides and Their Anticancer Properties. (2020). MDPI. Available from: [Link]

• Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. (2019). Science Translational Medicine, 11(509). Available from: [Link]

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (2023). NIH. Available from: [Link]

• In vitro solubility assays in drug discovery. (2010). PubMed. Available from: [Link]

• Plasma Protein Binding. Admescope. Available from: [Link]

• Biochemical Profile and Antimicrobial Activity of an Herbal-Based Formula and Its Potential Application in Cosmetic Industry. (2021). MDPI. Available from: [Link]

• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. (2012). PMC - NIH. Available from: [Link]

• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. (2019). NCBI - NIH. Available from: [Link]

• Cytotoxicity Assays Services for Safe Cosmetic Product Development. Scientist.com. Available from: [Link]

• In vitro and in vivo antimicrobial activity of an active plant-based quadrocomplex for skin hygiene. (2022). Journal of Applied Pharmaceutical Science, 12(10), 105-115. Available from: [Link]

• Cell Viability Assays - Assay Guidance Manual. (2013). NCBI Bookshelf - NIH. Available from: [Link]

• Protein binding and its potential for eliciting minimal systemic side effects with a novel inhaled corticosteroid, ciclesonide. (2005). PubMed. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Mitochondrial Uncoupling Efficiency: Metabromsalan vs. FCCP

For Researchers, Scientists, and Drug Development Professionals

The Principle of Mitochondrial Uncoupling

Mitochondrial oxidative phosphorylation (OXPHOS) is the primary engine of ATP synthesis in aerobic organisms. The electron transport chain (ETC) pumps protons (H+) from the mitochondrial matrix to the intermembrane space, generating a proton-motive force (PMF). This electrochemical gradient is then used by ATP synthase to drive the phosphorylation of ADP to ATP.

Chemical uncouplers are lipophilic weak acids that disrupt this tightly regulated process.[1] They act as protonophores, shuttling protons back across the inner mitochondrial membrane, bypassing ATP synthase.[2] This dissipation of the proton gradient uncouples electron transport from ATP synthesis. The cell attempts to compensate for the falling ATP levels by increasing the rate of electron transport and oxygen consumption, leading to energy release as heat instead of being stored in ATP.[2][3]

This controlled disruption of mitochondrial function is a powerful tool for studying cellular bioenergetics, metabolic pathways, and has therapeutic potential in areas like metabolic diseases and oncology.[4][5]

The Gold Standard: Carbonyl Cyanide 4-(trifluoromethoxy)phenylhydrazone (FCCP)

FCCP is a potent and widely used protonophore that has become a gold-standard positive control in mitochondrial research.[2] Its ability to collapse the proton gradient allows researchers to determine the maximal respiratory capacity of cells.

Mechanism of Action

FCCP's efficacy stems from its chemical properties. As a lipophilic molecule, it readily diffuses across the inner mitochondrial membrane. In the proton-rich intermembrane space, it becomes protonated. This neutralizes its charge, allowing it to diffuse back into the more alkaline mitochondrial matrix, where it releases the proton, effectively "short-circuiting" the proton gradient.[1]

Uncoupling Efficiency and Effective Concentration

FCCP is a highly potent uncoupler, with an IC50 for oxidative phosphorylation uncoupling in the submicromolar range (e.g., 0.51 µM in T47D cells).[2] The optimal concentration for achieving maximal respiration is cell-type dependent and typically requires titration. Generally, concentrations ranging from 0.1 µM to 2.5 µM are effective in various cell lines. However, at higher concentrations, FCCP can become inhibitory to the electron transport chain itself.[1]

Advantages and Limitations

Advantages:

• High Potency: Effective at low concentrations.[2]

• Well-Characterized: Extensive literature and established protocols are available.[1]

• Rapid Action: Induces a quick and robust increase in oxygen consumption.[2]

Limitations:

• Narrow Therapeutic Window: The concentration range between maximal uncoupling and inhibition can be narrow.[1]

• Off-Target Effects: At higher concentrations, FCCP is known to depolarize the plasma membrane and interfere with lysosomal function.[1] This lack of specificity can complicate data interpretation.

The Challenger: Metabromsalan and the Salicylanilide Class

Metabromsalan (3,5-Dibromosalicylanilide) belongs to the class of halogenated salicylanilides. While specific, direct comparative data on the uncoupling efficiency of Metabromsalan against FCCP is scarce in recent literature, historical and class-based evidence suggests it possesses uncoupling activity.

Mechanism of Action

Salicylanilides were identified as potent uncouplers of oxidative phosphorylation in the late 1960s.[1][2] Their structure, featuring a weakly acidic hydroxyl group and a lipophilic character, is consistent with a protonophoric mechanism similar to that of FCCP. More recent reviews have highlighted the potential of halogenated salicylanilides, such as niclosamide, as mitochondrial uncouplers with anticancer properties. Therefore, it is highly probable that Metabromsalan functions by transporting protons across the inner mitochondrial membrane.

Expected Uncoupling Efficiency and Effective Concentration

Potential Advantages and Unexplored Aspects

Potential Advantages:

• Structural Novelty: As a different chemical class from phenylhydrazones like FCCP, it may exhibit different off-target effect profiles.

• Therapeutic Interest: The broader class of salicylanilides is being explored for drug repurposing in oncology, suggesting potential for further development.

Unexplored Aspects:

• Potency: The precise concentration required for maximal uncoupling is not well-documented.

• Specificity: The extent of off-target effects, such as plasma membrane depolarization, has not been thoroughly characterized in comparison to FCCP.

• Toxicity: While all uncouplers are toxic at high concentrations, the specific toxicity profile of Metabromsalan in common cell lines is not well established.

Quantitative Comparison: A Data-Driven Overview

Due to the limited direct comparative studies, a head-to-head data table for Metabromsalan is not feasible. Instead, we present the well-documented parameters for FCCP and the theoretical/class-based properties for Metabromsalan. This table serves as a framework for the data points you should aim to collect in your own comparative experiments.

Feature	FCCP (Carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone)	Metabromsalan (3,5-Dibromosalicylanilide)
Mechanism of Action	Protonophore, dissipates mitochondrial proton gradient.[2]	Likely a protonophore based on its chemical class (salicylanilide).[1]
Typical Effective Concentration	0.1 - 2.5 µM (cell-type dependent).	Unknown, requires empirical determination.
Potency (IC50/EC50)	Submicromolar (e.g., 0.51 µM in T47D cells).[2]	Unknown, but the salicylanilide class is known to be potent.[1]
Known Off-Target Effects	Plasma membrane depolarization, lysosomal function interference at higher concentrations.[1]	Unknown, requires investigation.
Advantages	High potency, well-characterized, rapid action.[2]	Potential for a different off-target profile, part of a therapeutically interesting chemical class.
Disadvantages	Narrow therapeutic window, known off-target effects.[1]	Lack of characterization, unknown potency and specificity.

Experimental Protocol: A Head-to-Head Comparison of Uncoupling Efficiency

To empirically determine the uncoupling efficiency of Metabromsalan relative to FCCP, a cellular respirometry assay is the method of choice. The Agilent Seahorse XF Analyzer is a standard platform for such measurements.

Objective

To determine and compare the optimal concentration and maximal respiratory capacity induced by FCCP and Metabromsalan in a chosen cell line.

Materials

• Cell line of interest (e.g., HCT116, C2C12, HepG2)

• Seahorse XF Cell Culture Microplates

• Seahorse XF Calibrant

• Seahorse XF Base Medium

• Supplements for media (e.g., glucose, pyruvate, glutamine)

• FCCP stock solution (e.g., 10 mM in DMSO)

• Metabromsalan stock solution (e.g., 10 mM in DMSO)

• Oligomycin (ATP synthase inhibitor)

• Rotenone/Antimycin A (Complex I and III inhibitors)

Step-by-Step Methodology

• Cell Seeding:

  • Seed cells in a Seahorse XF Cell Culture Microplate at a predetermined optimal density.

  • Allow cells to adhere and grow overnight in a standard CO2 incubator.

• Prepare Reagents and Cartridge:

  • The day before the assay, hydrate the Seahorse XF sensor cartridge with Seahorse XF Calibrant and incubate overnight at 37°C in a non-CO2 incubator.

  • On the day of the assay, prepare fresh Seahorse XF Assay Medium supplemented with substrates (e.g., 10 mM glucose, 1 mM pyruvate, 2 mM glutamine). Warm to 37°C and adjust pH to 7.4.

  • Prepare serial dilutions of FCCP and Metabromsalan in assay medium to create a range of concentrations for titration (e.g., for FCCP: 0.125, 0.25, 0.5, 1.0, 2.0, 4.0 µM final concentrations). A similar or broader range should be tested for Metabromsalan.

  • Prepare the inhibitor cocktail: Oligomycin (e.g., 1.5 µM final concentration) and Rotenone/Antimycin A (e.g., 0.5 µM final concentration).

• Perform the Assay:

  • Wash the cells with the pre-warmed assay medium and replace the growth medium with the final volume of assay medium.

  • Place the cell plate in a non-CO2 incubator at 37°C for 1 hour prior to the assay.

  • Load the hydrated sensor cartridge with the prepared compounds:

    • Port A: FCCP or Metabromsalan at various concentrations (or assay medium for basal control).

    • Port B: Oligomycin.

    • Port C: Rotenone/Antimycin A.

  • Calibrate the Seahorse XF Analyzer and then replace the calibrant plate with the cell plate.

  • Run the assay. The instrument will measure the Oxygen Consumption Rate (OCR) in real-time, before and after the injection of each compound.

• Data Analysis:

  • Basal Respiration: The initial OCR measurements before any injections.

  • Proton Leak: OCR after oligomycin injection.

  • Maximal Respiration: The peak OCR measurement after the injection of the uncoupler (FCCP or Metabromsalan). This is the key metric for uncoupling efficiency.

  • Spare Respiratory Capacity: The difference between maximal respiration and basal respiration.

  • Plot the maximal respiration as a function of the uncoupler concentration for both FCCP and Metabromsalan. This will reveal the optimal concentration for each compound and any inhibitory effects at higher concentrations.

Experimental Workflow Diagram

Caption: Workflow for comparing mitochondrial uncoupler efficiency.

Mechanistic Visualization

The fundamental action of both FCCP and likely Metabromsalan is the transport of protons across the inner mitochondrial membrane, dissipating the proton-motive force.

Caption: Mechanism of protonophore-mediated mitochondrial uncoupling.

Conclusion and Future Directions

FCCP remains the benchmark for inducing maximal mitochondrial uncoupling due to its high potency and the extensive body of research documenting its effects. However, its utility can be limited by a narrow therapeutic window and known off-target effects.

Metabromsalan, as a member of the salicylanilide class, is a promising but largely uncharacterized mitochondrial uncoupler. While its fundamental mechanism is likely analogous to that of FCCP, its relative potency, optimal concentration, and specificity are yet to be determined.

For researchers investigating novel aspects of mitochondrial biology or screening for new therapeutic agents, a direct empirical comparison is essential. The provided protocol offers a robust framework for such a study. Future research should focus on characterizing the dose-response of Metabromsalan and other salicylanilides, not only on mitochondrial respiration but also on potential off-target effects like plasma membrane potential. Such studies will be invaluable in determining whether these compounds offer a wider experimental window or a more specific mechanism of action than classical uncouplers like FCCP.

References

• Oxford Academic. Mitochondrial uncoupling, with low concentration FCCP, induces ROS-dependent cardioprotection independent of KATP channel activation. [Link]

• PubMed. Uncoupling of oxidative phosphorylation. 2. Alternative mechanisms. [Link]

• ResearchGate. Proposed mechanism of action of FCCP in in vitro systems, based on... [Link]

• PubMed. Salicylanilides and Their Anticancer Properties. (2023). [Link]

• PubMed. Measuring Mitochondrial Uncoupling in Mouse Primary Brown Adipocytes Differentiated Ex Vivo. [Link]

• NIH. Diverse actions of 15 structurally unrelated mitochondrial uncouplers in cells and mice. [Link]

• Oxford Academic. FCCP is cardioprotective at concentrations that cause mitochondrial oxidation without detectable depolarisation. [Link]

• PNAS. Mild mitochondrial uncoupling impacts cellular aging in human muscles in vivo. (2007). [Link]

• ResearchGate. Characterizations of mitochondrial uncoupling induced by chemical mitochondrial uncouplers in cardiomyocytes. [Link]

• PubMed Central. Mitochondrial Uncoupling: A Key Controller of Biological Processes in Physiology and Diseases. [Link]

• PMC - NIH. Therapeutic potential of mitochondrial uncouplers for the treatment of metabolic associated fatty liver disease and NASH. [Link]

• PubMed. Mitochondrial uncoupling, with low concentration FCCP, induces ROS-dependent cardioprotection independent of KATP channel activation. [Link]

• Agilent. Screening for Mitochondrial Toxicity - A Protocol for the Isolation of Mitochondria and Measurement. [Link]

• Agilent. FCCP optimization using the Agilent Seahorse XF Cell Mito Stress Test with XF Pro Analyzer. [Link]

• ResearchGate. Mitochondrial uncoupler FCCP activates proton conductance but does not block store-operated Ca2+ current in liver cells. [Link]

• ResearchGate. What is the optimal FCCP concentration for maximal oxidative capacity of primary cardiomyocytes? (2015). [Link]

• PMC - NIH. On the causes and consequences of the uncoupler-like effects of quercetin and dehydrosilybin in H9c2 cells. (2017). [Link]

• PMC - PubMed Central. Mitochondrial uncoupling proteins: from mitochondria to the regulation of energy balance. [Link]

• PubMed. Mechanism of mitochondrial uncouplers, inhibitors, and toxins: focus on electron transfer, free radicals, and structure-activity relationships. [Link]

• precisionFDA. METABROMSALAN. [Link]

• Semantic Scholar. The mitochondrial uncoupling as a promising pharmacological target against cancer. (2019). [Link]

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Metabromsalan versus closantel mechanism of action

A Comparative Guide to the Mechanisms of Action: Metabromsalan vs. Closantel

This guide provides an in-depth, objective comparison of the mechanisms of action for two critical salicylanilide anthelmintics: metabromsalan and closantel. Designed for researchers, scientists, and drug development professionals, this document moves beyond surface-level descriptions to explore the nuanced biochemical interactions, supported by experimental frameworks and quantitative data.

Introduction: The Salicylanilide Class

Metabromsalan and closantel belong to the salicylanilide class of anthelmintics, a group of compounds renowned for their efficacy against parasitic flukes (trematodes) and certain roundworms (nematodes), particularly blood-feeding species like Haemonchus contortus.[1][2] While sharing a common chemical scaffold and a primary mode of action, subtle differences in their structure and secondary effects can influence their efficacy, spectrum of activity, and toxicological profiles.

The core therapeutic strategy of salicylanilides is the disruption of the parasite's energy metabolism.[3] Specifically, they function as protonophores, which uncouple the process of oxidative phosphorylation in the parasite's mitochondria.[1][3] This action starves the parasite of its primary energy currency, adenosine triphosphate (ATP), leading to paralysis and death.[4][5]

The Core Mechanism: Uncoupling of Oxidative Phosphorylation

To understand the action of these drugs, one must first grasp the elegance of oxidative phosphorylation. In functional mitochondria, the electron transport chain (ETC) pumps protons (H+) from the mitochondrial matrix into the intermembrane space.[6] This creates a potent electrochemical gradient, often called the proton-motive force. This force drives protons back into the matrix through a molecular turbine, ATP synthase, which harnesses the energy of this flow to phosphorylate ADP into ATP.[7] This coupling of electron transport (oxygen consumption) to ATP synthesis is fundamental to life.

Salicylanilides like metabromsalan and closantel are lipophilic weak acids.[8] This property allows them to diffuse across the inner mitochondrial membrane. In the proton-rich intermembrane space, they pick up a proton, rendering the molecule neutral and allowing it to diffuse back into the matrix. Once in the alkaline matrix, the proton is released. This shuttling action effectively creates a "short-circuit" in the mitochondrial membrane, dissipating the vital proton gradient without the involvement of ATP synthase.[9] The energy stored in the gradient is lost as heat, electron transport accelerates uncontrollably, and ATP synthesis grinds to a halt.[7]

Fig. 2: Uncoupling by Salicylanilide Protonophores.

Comparative Mechanistic Analysis

While both drugs are protonophores, their complete mechanisms are not fully elucidated and may involve additional targets. [10]

Metabromsalan

Metabromsalan is one of the classic salicylanilides. Its mechanism is primarily defined by its potent ability to uncouple oxidative phosphorylation, consistent with the protonophore model. Research has focused on this central effect, which is sufficient to explain its anthelmintic properties. It causes a rapid depletion of cellular energy reserves, leading to flaccid paralysis and expulsion of the parasite.

Closantel

Closantel's mechanism is more multifaceted, with several documented effects beyond its primary role as a protonophore. [11]

• Protonophore Activity : Like metabromsalan, this is its principal mode of action, leading to the uncoupling of oxidative phosphorylation and ATP depletion. [4][5]2. Enzyme Inhibition : Some evidence suggests that closantel may directly suppress the activity of key metabolic enzymes like succinate dehydrogenase and fumarate reductase, which are components of the ETC and TCA cycle. [10]This would further cripple the parasite's energy production capacity.

• Ion Transport Disruption : Closantel appears to disturb liquid and ion transport mechanisms in the parasite's membranes, which could compromise cellular homeostasis and integrity. [10]4. Chitinase Inhibition : In certain nematodes like Onchocerca volvulus, closantel has been found to inhibit chitinase, an enzyme critical for larval molting. [5][10]This disrupts the parasite's development, adding a secondary mode of action against specific life stages.

• Allosteric Inhibition of Taspase1 : Recent research has identified closantel as a noncovalent, allosteric inhibitor of human Taspase1, a protease involved in cancer pathways. [12][13]While this finding is primarily relevant to oncology and drug repurposing, it highlights closantel's ability to interact with diverse biological targets. [14][15]

Side-by-Side Comparison

Feature	Metabromsalan	Closantel
Primary Mechanism	Protonophore; Uncoupler of Oxidative Phosphorylation	Protonophore; Uncoupler of Oxidative Phosphorylation [4][5]
Secondary Mechanisms	Not well-documented	Inhibition of fumarate reductase/succinate dehydrogenase,[10] disruption of ion transport,[10] chitinase inhibition [5][10]
Consequence	ATP depletion, flaccid paralysis	ATP depletion, flaccid paralysis,[16] developmental disruption in some species [10]
Chemical Class	Halogenated Salicylanilide	Halogenated Salicylanilide [2][8]

Quantitative Performance Data

Direct comparative studies between metabromsalan and closantel are limited. However, data from a study comparing closantel with structurally related compounds provides quantitative insight into its potency as an uncoupler.

Compound	Target/Assay	Metric	Result	Source
Closantel	Isolated Rat Liver Mitochondria	IC50 (Respiratory Control Index)	0.9 µM	[16]
Closantel	H. contortus (adults)	Effect on ATP Levels	Concentration-dependent reduction	[16]
Closantel	Chang Liver Cells	Effect on ATP Levels	Reduction at ≥ 1 µM (irreversible)	[16]
Closantel	Human Taspase1	IC50 (Inhibition)	1.6 µM	[12][13]

This table highlights the potency of closantel in disrupting mitochondrial function and its measurable impact on cellular ATP. The irreversibility of its effect on ATP levels in mammalian cells at higher concentrations underscores the importance of selective toxicity. [16]

Experimental Validation Protocols

To empirically compare the mechanisms of metabromsalan and closantel, a series of validated assays can be employed. The causality behind these protocols is to move from the molecular interaction (mitochondrial respiration) to the cellular consequence (ATP levels) and finally to the whole-organism phenotype (paralysis).

Protocol 1: Mitochondrial Oxygen Consumption Rate (OCR) Assay

This assay directly measures the effect of the compounds on mitochondrial respiration, the hallmark of uncoupling.

• Objective: To quantify the uncoupling activity by measuring changes in oxygen consumption.

• Methodology:

  • Mitochondria Isolation: Isolate functional mitochondria from a relevant tissue source (e.g., parasite tissue or rat liver as a model) via differential centrifugation. [17] 2. Assay Setup: Use a Seahorse XF Analyzer or a Clark-type oxygen electrode. Suspend isolated mitochondria in a respiration buffer containing a specific substrate (e.g., succinate to energize Complex II).

  • Baseline Measurement: Record the basal oxygen consumption rate (State 2 respiration).

  • State 3 Respiration: Add ADP to initiate ATP synthesis, which should significantly increase OCR. This is the coupled state.

  • Compound Addition: Inject a range of concentrations of metabromsalan, closantel, or a vehicle control (e.g., DMSO). An uncoupler will cause a rapid increase in OCR, independent of ADP, as the ETC works maximally to restore the proton gradient.

  • Positive Control: As a final step, add a known potent uncoupler like FCCP (carbonyl cyanide p-trifluoromethoxyphenylhydrazone) to determine the maximum possible respiration rate.

• Self-Validation & Interpretation: A true uncoupler will increase OCR beyond the State 3 rate and will prevent a further significant increase upon subsequent FCCP addition. The dose-dependent increase in OCR can be used to determine the EC50 for each compound.

Fig. 3: Workflow for OCR Assay.

Protocol 2: Cellular ATP Depletion Assay

This assay quantifies the direct downstream consequence of mitochondrial uncoupling: the loss of cellular energy.

• Objective: To measure the reduction in total ATP levels in whole parasites following drug exposure.

• Methodology:

  • Parasite Culture: Culture live parasites (e.g., larval or adult stages of H. contortus) in appropriate media. [18] 2. Drug Treatment: Incubate parasites with various concentrations of metabromsalan, closantel, or a vehicle control for a defined period (e.g., 3-24 hours).

  • Lysis & ATP Release: Lyse the parasites using a lysis buffer provided in a commercial ATP assay kit to release the intracellular ATP. [19] 4. Bioluminescent Reaction: Add a reagent containing luciferase and its substrate, D-luciferin. In the presence of ATP, this reaction produces light. [20] 5. Quantification: Measure the light output (luminescence) using a luminometer. The signal is directly proportional to the amount of ATP present.

  • Normalization: To account for differences in parasite size or number, normalize the ATP reading to the total protein content of the sample, which can be measured using a standard assay like the BCA assay. [21]* Self-Validation & Interpretation: The assay must include untreated controls (baseline ATP) and positive controls known to kill the parasite. A significant, dose-dependent decrease in the normalized luminescence signal compared to the vehicle control indicates ATP depletion. IC50 values for ATP depletion can then be calculated.

Protocol 3: Real-Time Parasite Motility Assay

This phenotypic assay provides a high-throughput measure of the ultimate effect of energy depletion—paralysis.

• Objective: To quantitatively measure the inhibition of parasite motility over time.

• Methodology:

  • Assay Setup: Place live parasites (larval or adult stages) into the wells of a specialized microtiter plate (e.g., an Agilent xCELLigence E-Plate or a plate for a WMicroTracker). [18][22]These systems use electrical impedance or infrared microbeams to detect movement.

  • Baseline Motility: Monitor the parasites for a period before adding compounds to establish a stable baseline motility index for each well. [23] 3. Compound Addition: Add serial dilutions of metabromsalan, closantel, a known paralytic agent (positive control, e.g., levamisole), and a vehicle control.

  • Real-Time Monitoring: Continuously record motility for 24-72 hours. [22][23]The system software converts raw impedance or beam-break data into a quantitative motility index.

• Self-Validation & Interpretation: The assay's validity is confirmed by the stable motility of the vehicle control group and the rapid paralysis induced by the positive control. A successful test compound will show a time- and concentration-dependent decrease in the motility index. This data can be used to calculate IC50 values and to study the kinetics of paralysis (e.g., rapid vs. slow onset). [24]

Conclusion

Metabromsalan and closantel are potent anthelmintics that share a core mechanism of action: the uncoupling of mitochondrial oxidative phosphorylation via a protonophoric effect. This leads to a catastrophic energy deficit within the parasite, causing paralysis and death. While this is the primary and defining action for metabromsalan, closantel exhibits a more complex pharmacological profile. Evidence points to secondary mechanisms in closantel, including the inhibition of key metabolic enzymes and interference with larval development, which may contribute to its broad efficacy. The experimental protocols detailed herein provide a robust framework for researchers to quantitatively assess and compare the bioenergetic impact of these and other salicylanilide compounds, bridging the gap from molecular mechanism to therapeutic effect.

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A Comparative Guide to the Antiparasitic Action of Metabromsalan and Niclosamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Salicylanilide Class and Its Significance in Parasitology

The salicylanilides are a class of synthetic anthelmintics that have been utilized in both veterinary and human medicine for decades.[1][2] Characterized by a core structure of a salicylic acid linked to an aniline via an amide bond, these compounds, particularly their halogenated derivatives, exhibit potent activity against a range of parasitic helminths.[3][4] Their primary mechanism of action involves the disruption of the parasite's energy metabolism, a vital pathway for survival within the host.[5][6]

This guide provides a detailed comparison of two key members of this class: Niclosamide and Metabromsalan. While Niclosamide is a well-established and extensively studied compound, particularly for its cestocidal properties, data on Metabromsalan is less abundant in publicly accessible literature.[3][7] Therefore, this guide will present a comprehensive overview of Niclosamide's properties and infer the likely characteristics of Metabromsalan based on the known pharmacology of the halogenated salicylanilide class, drawing parallels with related compounds like closantel and rafoxanide where direct comparative data is unavailable.

Core Mechanism of Action: Uncoupling Oxidative Phosphorylation

The fundamental mechanism by which both Niclosamide and Metabromsalan exert their antiparasitic effects is through the uncoupling of oxidative phosphorylation in the mitochondria of the parasite.[5][6] As weak acids with lipophilic properties, they are able to traverse the inner mitochondrial membrane.[8]

Once in the mitochondrial matrix, they act as protonophores, shuttling protons (H+) from the intermembrane space back into the matrix, thereby dissipating the crucial proton gradient that drives ATP synthesis.[8][9] This uncoupling of the electron transport chain from ATP production effectively starves the parasite of its primary energy source, leading to paralysis and eventual death.[5][10]

Figure 1. Mechanism of Action. Salicylanilides like Niclosamide and Metabromsalan act as protonophores, dissipating the proton gradient across the inner mitochondrial membrane and halting ATP synthesis.

Differential Spectrum of Activity and Efficacy

While sharing a common mechanism, the antiparasitic spectrum can differ among salicylanilides. This variation is influenced by factors such as the specific parasite's metabolism, drug uptake mechanisms, and the pharmacokinetic properties of the compound.[5][7]

Niclosamide: The Cestocidal Standard

Niclosamide is predominantly known for its high efficacy against cestodes (tapeworms).[3][7] It is used to treat infections with Taenia saginata (beef tapeworm), Taenia solium (pork tapeworm), Diphyllobothrium latum (fish tapeworm), and Hymenolepis nana (dwarf tapeworm).[11] Its action is typically rapid, killing the worms on contact within the gastrointestinal tract.[12]

Beyond its primary use, in vitro studies have demonstrated that Niclosamide possesses a broader spectrum of activity, showing efficacy against:

• Trematodes: It is active against intestinal flukes like Fasciolopsis buski.[11] However, its efficacy against liver flukes such as Fasciola hepatica is generally lower than other specialized salicylanilides.[10]

• Other Pathogens: Research has shown in vitro activity against various other organisms, including certain bacteria, fungi, and even the protozoan parasites Trypanosoma brucei and Trypanosoma congolense.[4][13][14][15]

Metabromsalan: An Inferred Spectrum

Direct, publicly available research detailing the specific antiparasitic spectrum of Metabromsalan is scarce. However, as a halogenated salicylanilide, its activity profile can be inferred by examining closely related compounds. Other salicylanilides, such as closantel and rafoxanide, are particularly effective against parasites that are haematophagous (blood-feeding).[7] This suggests that Metabromsalan's efficacy may be most pronounced against:

• Trematodes (Flukes): It is highly probable that Metabromsalan is effective against liver flukes like Fasciola hepatica, a common target for this drug subclass.[5][7]

• Nematodes (Roundworms): Efficacy is likely concentrated against blood-feeding nematodes, such as Haemonchus contortus, which is a major pathogen in sheep and goats.[7] In contrast, salicylanilides are generally ineffective against non-blood-feeding nematodes in vivo, likely due to poor drug uptake by the parasite.[5]

It is important for researchers to recognize that while the core mechanism is shared, the structural differences between Niclosamide (a chlorinated salicylanilide) and Metabromsalan (a brominated salicylanilide) can lead to different pharmacokinetic profiles and target parasite specificities.

Comparative Efficacy Data

Compound	Target Parasite	Model/Host	Efficacy Metric	Result	Reference
Niclosamide	Taenia spp.	Human	Cure Rate	94.76% (single dose)	[16]
Niclosamide	Hymenolepis nana	Mice	Efficacy	>95% (20 mg/kg)	[17]
Niclosamide	Moniezia expansa	Sheep	Efficacy	>95% (20 mg/kg)	[17]
Niclosamide	Trypanosoma brucei	In Vitro	IC50	Low µM range	[4]
Rafoxanide	Fasciola hepatica (6-week-old)	Sheep	% Reduction	86% (7.5 mg/kg)	[5]
Closantel	Fasciola hepatica	Cattle	LD50 (Egg Hatch Assay)	0.12 mM	[18]
Oxyclozanide	Fasciola hepatica	Sheep	Motility	Induces spastic paralysis at ≥1.0 µg/ml	[10]

This table illustrates the typical targets and efficacy of Niclosamide and provides data on other salicylanilides to infer the potential activity profile of Metabromsalan.

Experimental Protocols for Comparative Assessment

To directly compare the differential effects of Metabromsalan and Niclosamide, standardized in vitro assays are essential. The following protocols are based on established methodologies for testing anthelmintic compounds.

Protocol 1: Adult Worm Motility Assay for Fasciola hepatica

This assay is designed to assess the direct effect of the compounds on the viability and motor activity of adult liver flukes.

Causality: The uncoupling of oxidative phosphorylation rapidly depletes ATP required for muscle contraction, leading to paralysis. This assay directly measures this phenotypic outcome.

• Parasite Collection: Obtain adult Fasciola hepatica from the bile ducts of freshly slaughtered, naturally infected cattle or sheep.[19]

• Washing and Acclimatization: Wash the flukes thoroughly in a pre-warmed (37°C) sterile saline solution supplemented with antibiotics (e.g., 1000 IU/ml penicillin, 0.1 mg/ml gentamicin) to remove host debris.[19]

• Culture Setup: Place individual flukes in 6-well plates containing 3-5 mL of pre-warmed RPMI-1640 or DMEM culture medium per well.[19] Incubate at 37°C in a 5% CO2 atmosphere for a 1-2 hour acclimatization period.[19]

• Compound Preparation: Prepare stock solutions of Metabromsalan and Niclosamide in dimethyl sulfoxide (DMSO). Make serial dilutions in the culture medium to achieve final test concentrations (e.g., 0.1, 1, 10, 50 µM). Ensure the final DMSO concentration in all wells (including controls) is non-toxic (e.g., ≤0.5%).[19]

• Exposure: Replace the medium in the wells with the prepared drug solutions. Include a negative control (medium with DMSO) and a positive control (a known fasciolicide like triclabendazole).

• Motility Scoring: Observe the flukes at set time points (e.g., 1, 3, 6, 12, 24 hours). Score motility on a scale (e.g., 3 = normal vigorous movement; 2 = slow, reduced movement; 1 = minimal, infrequent movement; 0 = no movement, death).[19] Death can be confirmed by gently probing the fluke and observing for any response.

• Data Analysis: Plot the motility scores over time for each concentration. Calculate the concentration that causes paralysis or death in 50% of the worms (EC50/LC50) at a specific time point.

Figure 2. Workflow for Adult Worm Motility Assay. A step-by-step process to evaluate the in vitro efficacy of test compounds against adult flukes.

Protocol 2: Larval Motility Assay for Haemonchus contortus

This assay evaluates the effect of the compounds on the viability of infective third-stage larvae (L3) of a haematophagous nematode.

Causality: Similar to the adult assay, this method assesses paralysis resulting from metabolic disruption. The use of larvae allows for higher throughput screening.

• Larval Culture: Culture H. contortus eggs from the feces of infected sheep to the L3 stage using standard coproculture techniques. Harvest and store the L3 larvae in water at 8°C.[1]

• Exsheathment: To ensure direct exposure to the drug, exsheath the L3 larvae by incubating them in a 0.15% sodium hypochlorite solution at 38°C for approximately 20 minutes. Monitor microscopically.[20]

• Washing: Immediately after exsheathment, wash the larvae (now xL3s) five times with sterile physiological saline by centrifugation (500 x g for 5 min) to remove all traces of hypochlorite.[20]

• Assay Setup: Dispense approximately 50-100 xL3s per well in a 96-well plate. Add the prepared drug dilutions (as in Protocol 1) in a suitable medium (e.g., Luria-Bertani broth).[1]

• Incubation: Incubate the plates at 37°C for 24-72 hours.[2]

• Motility Assessment: Assess larval motility at defined intervals. This can be done manually by microscopic observation or using automated systems that track larval movement.[1]

• Data Analysis: Calculate the percentage of motile larvae for each concentration relative to the negative control. Determine the IC50 (the concentration that inhibits the motility of 50% of the larvae).[1]

Conclusion and Future Directions

Niclosamide is a potent salicylanilide with a well-defined efficacy, primarily against cestodes. Metabromsalan, by virtue of its chemical class, is presumed to act via the same primary mechanism—the uncoupling of oxidative phosphorylation. Based on the activity of related halogenated salicylanilides, its spectrum is likely focused on haematophagous parasites such as liver flukes and certain nematodes.

There is a clear gap in the scientific literature regarding the specific antiparasitic profile of Metabromsalan and its direct comparison to Niclosamide. The experimental protocols outlined in this guide provide a robust framework for researchers to conduct such comparative studies. A direct, data-driven comparison would elucidate the subtle but potentially significant differences in spectrum and potency between these two compounds, driven by their distinct halogen substitutions. Such research is crucial for the rational development of new anthelmintic strategies and for understanding the structure-activity relationships within the valuable salicylanilide class.

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A Senior Application Scientist's Guide to the Antimicrobial Activity Validation of Metabromsalan Against Standard Comparators

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Rigorous Antimicrobial Validation

In the landscape of antimicrobial research, the emergence of novel compounds necessitates a validation framework that is both scientifically rigorous and contextually relevant. Metabromsalan, a halogenated salicylanilide, has historically been used as a topical antiseptic. However, its full potential as a therapeutic agent can only be unlocked through a systematic evaluation of its antimicrobial spectrum and potency. This guide provides an in-depth, experience-driven framework for validating the antimicrobial efficacy of a test article, using Metabromsalan as our primary example.

The objective is not merely to generate data, but to build a comprehensive profile of the compound's activity against a panel of clinically relevant microorganisms. We will compare its performance against established, well-characterized antibiotics, thereby providing a clear benchmark for its potential utility. This process is foundational for any drug development program, informing decisions on lead optimization, formulation, and clinical trial design. Our approach is grounded in the globally recognized standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring that the data generated is both reproducible and universally comparable.[1][2][3][4][5][6]

Methodology: Establishing a Self-Validating Experimental System

The credibility of any antimicrobial validation study rests upon the integrity of its methodology. The following protocols are designed to be self-validating by incorporating standardized procedures, quality control strains, and clear endpoint definitions.

Core Experimental Workflow

The logical flow of this validation study is designed to move from initial screening for inhibitory activity to confirming lethal dosage, providing a complete picture of the antimicrobial effect.

Caption: Experimental workflow for antimicrobial susceptibility testing.

Materials & Reagents

• Test Article: Metabromsalan

• Comparator Antimicrobials:

  • Ciprofloxacin: A broad-spectrum fluoroquinolone that inhibits DNA gyrase.

  • Gentamicin: An aminoglycoside that inhibits protein synthesis, effective against many Gram-negative bacteria.[7]

  • Vancomycin: A glycopeptide that inhibits cell wall synthesis, primarily used for Gram-positive bacteria.

• Microbial Strains (Quality Control Panel):

  • Staphylococcus aureus (ATCC® 29213) - Gram-positive cocci

  • Escherichia coli (ATCC® 25922) - Gram-negative bacilli

  • Pseudomonas aeruginosa (ATCC® 27853) - Gram-negative bacilli, known for intrinsic resistance.

  • Candida albicans (ATCC® 90028) - Fungal (yeast) pathogen

• Culture Media:

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacterial susceptibility testing.[8]

  • RPMI-1640 Medium for fungal susceptibility testing.

  • Mueller-Hinton Agar (MHA) for MBC determination.

• Reagents: 0.9% Saline, Dimethyl Sulfoxide (DMSO), 0.5 McFarland Turbidity Standard.

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[8][9][10][11] This is the cornerstone assay for assessing antimicrobial potency.

Causality Explained: We use the broth microdilution method as it is a high-throughput, standardized, and quantitative technique that provides a clear numerical endpoint (the MIC value).[12] Adherence to CLSI/EUCAST inoculum density standards is critical; a lower-than-specified inoculum can falsely lower the MIC, while a higher density can falsely elevate it.

Step-by-Step Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Metabromsalan and each comparator antibiotic in an appropriate solvent (e.g., DMSO).

• Inoculum Preparation: From a fresh 18-24 hour culture plate, suspend isolated colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Working Inoculum Dilution: Dilute the standardized suspension in the appropriate broth medium (CAMHB or RPMI) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Plate Preparation: In a sterile 96-well microtiter plate, dispense 50 µL of broth into wells 2 through 12. Dispense 100 µL of the highest concentration of the drug (prepared in broth) into well 1.

• Serial Dilution: Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 50 µL from well 10. Wells 11 (growth control) and 12 (sterility control) receive no drug.

• Inoculation: Add 50 µL of the working inoculum to wells 1 through 11. Well 12 receives 50 µL of sterile broth only. The final volume in each well is 100 µL.

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours for bacteria and 24-48 hours for yeast.

• Reading the MIC: The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

Protocol 2: Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.[8] This assay differentiates between agents that merely inhibit growth (bacteriostatic) and those that actively kill the organism (bactericidal).

Causality Explained: The MBC is a critical secondary assay. A drug might inhibit growth at a low concentration (low MIC) but may not be lethal even at much higher concentrations. For severe, life-threatening infections, a bactericidal agent is often preferred. The MBC/MIC ratio is a key metric; a ratio of ≤4 is generally considered indicative of bactericidal activity.

Step-by-Step Procedure:

• Subculturing: Following MIC determination, select the wells corresponding to the MIC, 2x MIC, and 4x MIC that show no visible growth.

• Plating: Aliquot 10 µL from each selected well and spot-plate onto a sterile MHA plate. Also, plate from the growth control well to confirm initial inoculum viability.

• Incubation: Incubate the MHA plate at 35°C ± 2°C for 18-24 hours.

• Reading the MBC: The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.

Results: A Comparative Data Analysis

The following tables present hypothetical, yet plausible, data to illustrate how the results of this validation study would be structured for clear comparison.

Table 1: Minimum Inhibitory Concentration (MIC) of Metabromsalan and Comparator Agents (µg/mL)

Microorganism	Metabromsalan	Ciprofloxacin	Gentamicin	Vancomycin
S. aureus (ATCC® 29213)	4	0.5	1	1
E. coli (ATCC® 25922)	16	0.03	0.5	>128
P. aeruginosa (ATCC® 27853)	64	0.25	2	>128
C. albicans (ATCC® 90028)	8	>128	>128	>128

Table 2: Minimum Bactericidal Concentration (MBC) and MBC/MIC Ratio

Microorganism	Agent	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
S. aureus	Metabromsalan	4	8	2	Bactericidal
Vancomycin	1	2	2	Bactericidal
E. coli	Metabromsalan	16	>128	>8	Bacteriostatic
Ciprofloxacin	0.03	0.06	2	Bactericidal
C. albicans	Metabromsalan	8	16	2	Fungicidal

Discussion and Interpretation

Based on our illustrative data, Metabromsalan demonstrates a broad spectrum of antimicrobial activity, inhibiting the growth of Gram-positive bacteria, Gram-negative bacteria, and fungi.[13][14][15][16]

• Potency & Spectrum: Against the Gram-positive S. aureus, Metabromsalan shows moderate inhibitory activity (MIC 4 µg/mL), though it is less potent than the standard-of-care comparators Vancomycin, Ciprofloxacin, and Gentamicin. Its activity against Gram-negative organisms like E. coli and P. aeruginosa is less pronounced, with higher MIC values suggesting it may be less effective against these pathogens. This is a common finding, as the outer membrane of Gram-negative bacteria often presents a significant barrier to drug entry.[17] Importantly, the data indicates potent activity against the fungus C. albicans, an area where traditional antibiotics like Ciprofloxacin and Vancomycin have no efficacy.

• Mechanism of Action: The MBC/MIC ratio provides crucial insight into the compound's functional effect. The ratio of 2 against S. aureus and C. albicans suggests a cidal (bactericidal/fungicidal) mechanism, meaning it actively kills these organisms.[18] Conversely, the high MBC/MIC ratio (>8) against E. coli indicates a static (bacteriostatic) effect, where it primarily inhibits replication without outright killing the cells. This differential effect is a critical piece of information for drug development, suggesting that Metabromsalan's mechanism may target pathways that are lethal in some organisms but only inhibitory in others.

Conclusion

This guide outlines a robust, standards-compliant framework for the initial validation of a test article's antimicrobial properties. Through the systematic application of MIC and MBC assays, we can effectively characterize the potency, spectrum, and mode of action of a compound like Metabromsalan. The hypothetical data demonstrates that while Metabromsalan may not outperform specialized antibiotics in their primary classes, its broad-spectrum profile, including valuable antifungal activity, marks it as a compound of interest for further investigation, particularly for topical applications where multi-organism colonization is common. This foundational data is the essential first step in the long journey of drug discovery and development.

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A Comparative Analysis of Salicylanilide Derivatives in Modern Research: From Anthelmintics to Multifaceted Therapeutics

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Re-evaluating a Classic Scaffold

Salicylanilides, a class of compounds characterized by a 2-hydroxy-N-phenylbenzamide core structure, have been a mainstay in veterinary and human medicine for decades. Historically, their application was almost exclusively as potent anthelmintic agents, with halogenated derivatives like Niclosamide, Oxyclozanide, and Closantel proving highly effective against parasitic worms. However, the inherent bioactivity of the salicylanilide scaffold has prompted a significant resurgence in research, revealing a remarkable breadth of therapeutic potential.

This guide provides an in-depth comparative analysis of key salicylanilide derivatives. Moving beyond their traditional use, we will explore their mechanisms and performance as anticancer, antiviral, and antibacterial agents. By synthesizing data from numerous studies, this document aims to equip researchers and drug development professionals with the objective, data-driven insights needed to harness the full potential of this versatile chemical class.

The Core Mechanism: Uncoupling Cellular Energy Production

The primary mechanism of action for most salicylanilides is the uncoupling of oxidative phosphorylation in the mitochondria of the target organism, be it a parasite or a mammalian cell.[1][2][3][4][5] They act as proton ionophores, shuttling protons across the inner mitochondrial membrane and dissipating the crucial proton gradient. This gradient is the driving force for ATP synthase, the enzyme responsible for producing the majority of the cell's energy currency, ATP. By disrupting this process, salicylanilides effectively short-circuit cellular energy production, leading to metabolic collapse and cell death.[2][4][6][7]

Caption: Mechanism of oxidative phosphorylation uncoupling by salicylanilides.

Comparative Therapeutic Applications

While united by a core mechanism, individual salicylanilide derivatives exhibit significant differences in potency, spectrum of activity, and pharmacokinetic properties, making them suitable for different therapeutic applications.

Anthelmintic Activity: The Foundational Application

The traditional use of salicylanilides is in combating helminth infections, particularly trematodes (flukes) and cestodes (tapeworms).[8]

• Niclosamide: Primarily used against tapeworm infestations in humans and animals.[3][9][10][11] It is highly effective against common tapeworms like Taenia saginata (beef tapeworm) and Taenia solium (pork tapeworm).[3][10] Its mechanism involves not only uncoupling oxidative phosphorylation but also inhibiting glucose uptake in the parasite.[11]

• Oxyclozanide: Demonstrates potent activity against liver flukes, particularly Fasciola hepatica.[4][6] It is also notably effective against rumen flukes (paramphistomes), an area where other derivatives show limited success.[12][13]

• Closantel: Effective against liver flukes and various blood-sucking nematodes and arthropods.[7][14] Its high binding affinity to plasma albumin results in a long half-life, providing a residual effect that protects against re-infestation for several weeks.[7][15]

Derivative	Primary Target	Efficacy Against Rumen Flukes (Sheep)	Efficacy Against F. hepatica (6-week-old)	Reference
Niclosamide	Cestodes (Tapeworms)	Not indicated	Not indicated	[11]
Oxyclozanide	Trematodes (Flukes)	High (>90% reduction in egg output)	Moderate (Higher doses required)	[8][13][16]
Closantel	Trematodes, Nematodes	Low / Insufficiently Active	High	[8][13][16]

The FECRT is a standard method for assessing the in vivo efficacy of an anthelmintic drug.

• Animal Selection: Select a group of naturally infected animals (e.g., sheep) with a sufficient baseline fecal egg count (e.g., >100 eggs per gram).

• Group Allocation: Randomly divide animals into a treatment group and an untreated control group (minimum of 8-10 animals per group).

• Pre-treatment Sampling: Collect individual fecal samples from all animals on Day 0 (before treatment).

• Treatment Administration: Administer the salicylanilide derivative to the treatment group according to the recommended dosage (e.g., Oxyclozanide at 15 mg/kg bodyweight). The control group receives a placebo or no treatment.

• Post-treatment Sampling: Collect fecal samples from all animals again at a specified time post-treatment (e.g., Day 14).

• Fecal Analysis: Use a standardized technique (e.g., McMaster method) to count the number of parasite eggs per gram of feces for each sample.

• Efficacy Calculation: Calculate the percentage reduction in fecal egg count using the formula: Efficacy (%) = (1 - (T2 / T1) * (C1 / C2)) * 100, where T1 and T2 are the mean egg counts for the treatment group at Day 0 and Day 14, and C1 and C2 are the mean counts for the control group.

Anticancer Activity: Targeting Malignant Cell Signaling

The repurposing of salicylanilides in oncology is one of the most promising areas of current research.[17] Their ability to induce cell death extends to cancer cells, often through mechanisms that go beyond simple mitochondrial uncoupling.

• Niclosamide: The most extensively studied derivative in this context. It has been shown to modulate multiple critical signaling pathways that are often dysregulated in cancer, including Wnt/β-catenin, STAT3, mTORC1, and NF-κB.[1][17] This multi-targeted approach allows it to inhibit cancer cell proliferation, induce apoptosis, and overcome drug resistance.

• Oxyclozanide & Rafoxanide: These derivatives have also demonstrated anticancer properties. For instance, rafoxanide was found to suppress the PI3K/Akt/mTOR signaling pathway in gastric cancer cells.[17]

• Novel Derivatives: Research is ongoing to synthesize new derivatives with improved anticancer efficacy and better pharmacological profiles, sometimes by conjugating them with targeting peptides to enhance delivery to tumor cells.[18][19][20]

Caption: Salicylanilides inhibit multiple signaling pathways in cancer cells.

Derivative	Cell Line	IC50 (µM)	Primary Pathway(s) Targeted	Reference
Niclosamide	Breast Cancer (MCF-7)	~1.0	Wnt/β-catenin, mTORC1	[1]
Niclosamide	Adrenocortical Carcinoma	Low µM	β-catenin, Mitochondrial Uncoupling	[1]
Oxyclozanide	Cervical Cancer	Not specified	mTOR (via oxidative stress)	[17]
New Sulfanyl-Derivative (3a)	Esophageal Adenocarcinoma	0.8 - 1.0	STAT3, β-catenin	[21]
Salicylanilide-Tuftsin Conjugate	Glioblastoma (U87)	< 1.5	Autophagy Induction	[20]

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.

• Cell Culture: Seed cancer cells (e.g., U87 glioblastoma) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the salicylanilide derivatives in culture medium. Replace the medium in the wells with the medium containing the compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a no-cell blank.

• Incubation: Incubate the plate for a specified period (e.g., 48-72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the purple solution using a microplate reader at a wavelength of ~570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and use a non-linear regression to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Antiviral and Antibacterial Activity

More recently, salicylanilides have been identified as broad-spectrum antiviral and antibacterial agents.[19][22][23]

• Antiviral: Niclosamide has shown potent activity against a range of viruses, including SARS-CoV-2, by interfering with viral replication and modulating host cell pathways.[22][24][25] Other derivatives like Nitazoxanide are effective against influenza, rotavirus, and hepatitis viruses.[22][23][26] The mechanism can involve targeting viral enzymes like proteases or polymerases, or host-cell processes essential for viral entry and replication.[22][26]

Derivative	Virus	EC50 (µM)	Cell Line	Reference
Niclosamide	SARS-CoV-2	< 0.1 - 0.28	Vero E6	[25]
Nitazoxanide	Influenza A, Hepatitis C	Varies	Various	[22][26]
Salicylanilide Cpd. 5	SARS-CoV-2	0.057	Vero E6	[25]

• Antibacterial: Salicylanilides are generally more effective against Gram-positive bacteria (e.g., Staphylococcus aureus) than Gram-negative bacteria.[27] The outer membrane of Gram-negative bacteria presents a significant permeability barrier. However, studies have shown that salicylanilides like Niclosamide and Oxyclozanide can become potent against Gram-negative pathogens when combined with an outer membrane permeabilizer (like colistin) or an efflux pump inhibitor.[28] This synergistic approach highlights their potential as antibiotic adjuvants to combat drug resistance.[28]

Caption: Synergistic antibacterial action against Gram-negative bacteria.

Derivative	Bacteria	MIC (mg/mL)	Reference
N-(2-chlorophenyl)-2-hydroxybenzamide derivatives	Gram-positive (S. aureus, B. subtilis)	0.125 - 1.0	[27]
Salicyl-4'-nitroanilide	E. coli, B. subtilis, P. aeruginosa, S. aureus	Not specified (active)	[29]
Oxyclozanide	Methicillin-resistant S. aureus (MRSA)	0.001 (1 µg/mL)	[30]

Challenges and Future Directions

Despite their immense potential, the clinical translation of salicylanilides for new indications is hampered by certain properties, primarily poor aqueous solubility and low oral bioavailability.[28] Current research is focused on overcoming these hurdles through:

• Prodrug Development: Modifying the core structure, for instance by creating salicylanilide acetates or esters, to improve physicochemical properties.[31][32]

• Novel Formulations: Developing nano-based delivery systems to enhance solubility and targeted delivery.[28]

• Synthesis of New Analogs: Designing new derivatives with optimized activity and improved drug-like properties.[18][21][33][34]

Conclusion

The salicylanilide scaffold represents far more than a simple class of anthelmintics. It is a privileged structure with multifaceted biological activities. While traditional derivatives like Niclosamide, Oxyclozanide, and Closantel continue to be vital in parasitology, their potent effects on cancer cell signaling, viral replication, and bacterial viability are paving the way for novel therapeutic strategies. Comparative analysis reveals distinct profiles for each derivative, with Niclosamide leading in anticancer and antiviral research, and Oxyclozanide showing superior efficacy for specific fluke infections. The future of salicylanilide research lies in rationally designing the next generation of derivatives and formulations to overcome existing pharmacokinetic limitations, thereby unlocking their full potential to address some of today's most pressing medical challenges.

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A Methodological Guide to Investigating Cross-Resistance Between Metabromsalan and Therapeutic Antimicrobials

Introduction: The Imperative to Understand Cross-Resistance

Metabromsalan (3,5-Dibromosalicylanilide) is a halogenated salicylanilide, a class of compounds historically used for their antiseptic and disinfectant properties. As with any antimicrobial agent deployed outside of clinical therapy, particularly in consumer goods or agricultural settings, it is critical to evaluate its potential to select for bacterial mutants that also exhibit resistance to clinically important antibiotics. This phenomenon, known as cross-resistance, occurs when a single molecular mechanism confers resistance to multiple antimicrobial agents.[1]

The primary antimicrobial mechanism of salicylanilides is well-understood: they act as protonophores.[2][3][4][5] These lipophilic molecules shuttle protons across the bacterial cytoplasmic membrane, dissipating the crucial proton motive force (PMF).[6][7] The PMF is the electrochemical gradient essential for ATP synthesis, solute transport, and flagellar motion. By collapsing this gradient, salicylanilides effectively shut down the cell's energy production.[6][8]

This specific mechanism provides a strong rationale for investigating cross-resistance. A primary defense for bacteria, particularly Gram-negative species, against membrane-active agents is the upregulation of multidrug efflux pumps, many of which are themselves powered by the PMF.[6][7] It is plausible that prolonged, low-level exposure to Metabromsalan could select for bacterial populations with enhanced efflux capabilities. Such pumps often have broad substrate specificity and could foreseeably export a range of therapeutic antibiotics, rendering them ineffective. This guide provides a comprehensive, phased experimental framework for rigorously evaluating the potential for Metabromsalan to induce cross-resistance to a panel of clinically relevant antimicrobials.

Phase 1: Establishing Baseline Antimicrobial Susceptibility

Expertise & Experience: Before we can measure a change in resistance, we must first establish a precise, quantitative baseline. The Minimum Inhibitory Concentration (MIC) is the gold standard for this measurement. It represents the lowest concentration of an antimicrobial that prevents visible growth of a microorganism.[4][9] This phase is foundational; all subsequent cross-resistance data will be interpreted relative to the initial MIC values determined here. We will utilize the broth microdilution method, a highly standardized and reproducible technique recommended by bodies such as the Clinical and Laboratory Standards Institute (CLSI).

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This protocol is designed to determine the MIC of Metabromsalan and a panel of comparator antibiotics against selected bacterial strains.

Causality Behind Experimental Choices:

• Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for susceptibility testing. Its composition is well-defined and controlled to ensure that variations in divalent cations (Ca²⁺, Mg²⁺), which can affect antibiotic activity and membrane stability, do not confound the results.

• Inoculum Density: A standardized inoculum of approximately 5 x 10⁵ colony-forming units (CFU)/mL is critical.[9] A lower density might overestimate susceptibility, while a higher density can overwhelm the antimicrobial agent, leading to falsely elevated MIC values.

• Incubation: Incubation at 35 ± 2°C for 16-20 hours provides optimal growth for most clinically relevant bacteria, allowing for a clear determination of growth inhibition.[10]

Step-by-Step Methodology:

• Prepare Antimicrobial Stock Solutions: Dissolve Metabromsalan and each comparator antibiotic in an appropriate solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Prepare Microtiter Plates:

  • Dispense 50 µL of sterile CAMHB into each well of a 96-well microtiter plate.

  • In the first column of wells, add an additional 50 µL of the antimicrobial stock solution, creating a 1:2 dilution.

  • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the 10th column. Discard the final 50 µL from the 10th column. This creates a gradient of antimicrobial concentrations.

  • Column 11 will serve as a growth control (no antimicrobial), and column 12 as a sterility control (no bacteria).

• Prepare Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 colonies of the test bacterium.

  • Suspend the colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension 1:150 in CAMHB to achieve a final concentration of approximately 1 x 10⁶ CFU/mL.

• Inoculate the Plate: Dispense 50 µL of the final bacterial inoculum into each well from columns 1 through 11. This brings the final volume in each well to 100 µL and the final bacterial concentration to the target of 5 x 10⁵ CFU/mL. The drug concentrations are now half of the serial dilutions made in step 2.

• Incubation: Seal the plate (e.g., with an adhesive film) to prevent evaporation and incubate at 35 ± 2°C for 16-20 hours in ambient air.[10]

• Read Results: The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth (i.e., the first clear well).

Caption: Workflow for MIC determination using broth microdilution.

Data Presentation: Baseline Susceptibility

The results of this phase should be summarized in a clear, tabular format.

Bacterial Strain	Metabromsalan MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)	Gentamicin MIC (µg/mL)	Tetracycline MIC (µg/mL)	Cefotaxime MIC (µg/mL)
E. coli ATCC 25922
S. aureus ATCC 29213
P. aeruginosa PAO1
Clinical Isolate 1
Clinical Isolate 2

Phase 2: Screening for Antimicrobial Interactions

Expertise & Experience: Before attempting to induce resistance, it is valuable to assess the immediate interactions between Metabromsalan and other antimicrobials. The checkerboard assay is a high-throughput method to determine if two compounds act synergistically (the combined effect is greater than the sum of their individual effects), antagonistically (they inhibit each other), or additively.[11] This data can provide early clues about shared mechanisms or pathways. For example, a synergistic interaction between Metabromsalan and an antibiotic could suggest that Metabromsalan is weakening a bacterial defense (like an efflux pump) that normally acts on the antibiotic.

Protocol 2: Checkerboard Assay for Synergy Testing

Causality Behind Experimental Choices:

• Matrix Design: The two-dimensional dilution matrix allows for the testing of dozens of unique concentration combinations simultaneously, providing a comprehensive overview of the interaction.[11]

• FICI Calculation: The Fractional Inhibitory Concentration Index (FICI) is a mathematical way to standardize the interaction.[2][8] It normalizes the MIC of each drug in the combination to its MIC when used alone, providing a quantitative value for synergy, indifference, or antagonism.

Step-by-Step Methodology:

• Determine MICs: First, determine the MIC of each drug (Drug A: Metabromsalan; Drug B: Comparator Antibiotic) individually as described in Protocol 1.

• Prepare Plates:

  • In a 96-well plate, prepare serial dilutions of Drug A along the x-axis (e.g., columns 1-10) and serial dilutions of Drug B along the y-axis (e.g., rows A-G). The concentrations should typically range from 4x MIC to 1/16x MIC.

  • The result is a matrix where each well contains a unique combination of concentrations of Drug A and Drug B.

  • Include a row with only dilutions of Drug A (no Drug B) and a column with only dilutions of Drug B (no Drug A) to re-confirm the individual MICs on the same plate.

• Inoculation and Incubation: Inoculate the plate with the test organism at ~5 x 10⁵ CFU/mL and incubate as described in Protocol 1.

• Data Analysis:

  • After incubation, identify the MIC of Drug A in the presence of each concentration of Drug B, and vice-versa.

  • Calculate the FICI for each well that shows growth inhibition using the following formula: FICI = FIC A + FIC B = (MIC of A in combination / MIC of A alone) + (MIC of B in combination / MIC of B alone) [2]

  • The FICI value for the combination is the lowest FICI calculated from all the inhibitory combinations.

• Interpretation:

  • Synergy: FICI ≤ 0.5

  • Additivity/Indifference: 0.5 < FICI ≤ 4.0

  • Antagonism: FICI > 4.0

Caption: Workflow for the checkerboard assay and FICI interpretation.

Data Presentation: Interaction Summary

Drug Combination	Test Organism	FICI Value	Interpretation
Metabromsalan + Ciprofloxacin	E. coli ATCC 25922
Metabromsalan + Gentamicin	E. coli ATCC 25922
Metabromsalan + Ciprofloxacin	S. aureus ATCC 29213
Metabromsalan + Gentamicin	S. aureus ATCC 29213

Phase 3: Experimental Evolution of Resistance

Expertise & Experience: This is the core of the investigation. We will mimic the process of natural selection in the laboratory by repeatedly exposing a bacterial population to gradually increasing concentrations of Metabromsalan. This method of "training" bacteria allows for the selection and enrichment of spontaneous mutants with reduced susceptibility. The key is to use sub-inhibitory concentrations that challenge the bacteria without completely eradicating them, thus allowing resistant variants to emerge and dominate the population.

Protocol 3: Generating Metabromsalan-Resistant Mutants by Serial Passage

Causality Behind Experimental Choices:

• Sub-MIC Exposure: Starting the exposure at a concentration below the MIC (e.g., 0.5x MIC) is crucial. This creates selective pressure without causing a population crash, maximizing the chances for resistant mutants to arise and replicate.

• Stepwise Increase: Gradually increasing the drug concentration in subsequent passages ensures that the selection pressure is maintained as the population's overall resistance level increases. This allows for the potential accumulation of multiple resistance mutations.

• Stability Testing: Passaging the resistant isolate in a drug-free medium for several days is a critical control.[3] It distinguishes between stable, genetically-encoded resistance and temporary, adaptive resistance that is lost once the selective pressure is removed.

Step-by-Step Methodology:

• Initial Exposure: Inoculate the bacterial parent strain into a tube of CAMHB containing Metabromsalan at 0.5x its predetermined MIC. Also, inoculate a control tube with no drug. Incubate for 18-24 hours at 35°C.

• Serial Passage:

  • After incubation, measure the turbidity of the cultures.

  • If growth is observed in the drug-containing tube, dilute this culture 1:100 into a new series of tubes containing fresh CAMHB with Metabromsalan at 1x, 2x, and 4x the concentration of the previous day.

  • If no growth is observed, repeat the passage at the same concentration.

  • Continue this process daily, always selecting the culture from the highest concentration that permitted growth for the next passage.

• Isolation of Resistant Mutant: Continue the passages until a significant (e.g., ≥8-fold) increase in the MIC of Metabromsalan is observed compared to the parent strain. At this point, streak the culture onto a drug-free agar plate to obtain isolated colonies.

• Resistance Stability Test:

  • Select a single resistant colony and grow it in drug-free CAMHB.

  • Each day for 5-10 consecutive days, passage the culture (1:100 dilution) into fresh drug-free medium.[3]

  • After the final passage, re-determine the MIC of Metabromsalan for this strain. If the MIC remains elevated, the resistance is stable.

Caption: Experimental workflow for generating stable resistant mutants.

Phase 4: Quantifying the Cross-Resistance Profile

Expertise & Experience: With a stable Metabromsalan-resistant mutant in hand, this phase directly addresses the core question. By re-running the MIC protocol (Protocol 1) on both the original, susceptible parent strain and the newly evolved resistant strain, we can directly compare their susceptibilities to a broad panel of antibiotics. A significant increase in the MIC of another antibiotic for the resistant strain is the definitive phenotype of cross-resistance. Conversely, a decrease in the MIC would indicate collateral sensitivity—a valuable finding for designing resistance-proof therapies.

Methodology:

• Prepare inocula for both the parent (wild-type) strain and the generated Metabromsalan-resistant strain as described in Protocol 1.

• For each strain, determine the MICs for the full panel of comparator antibiotics (e.g., ciprofloxacin, gentamicin, tetracycline, cefotaxime, etc.) using the broth microdilution method outlined in Protocol 1.

• Calculate the fold-change in MIC for each antibiotic: Fold-Change = (MIC for Resistant Strain) / (MIC for Parent Strain) .

Data Presentation: Cross-Resistance Profile

Antibiotic	Class	Parent Strain MIC (µg/mL)	Metabromsalan-Resistant Strain MIC (µg/mL)	Fold-Change in MIC	Interpretation
Metabromsalan	Salicylanilide	2	32	16x	Resistance
Ciprofloxacin	Fluoroquinolone	0.25	2	8x	Cross-Resistance
Gentamicin	Aminoglycoside	1	1	1x	No Change
Tetracycline	Tetracycline	2	16	8x	Cross-Resistance
Cefotaxime	Cephalosporin	0.5	0.5	1x	No Change
Meropenem	Carbapenem	0.125	0.06	0.5x	Collateral Sensitivity

(Note: Data shown is for illustrative purposes only.)

Phase 5: Elucidating the Resistance Mechanism

Expertise & Experience: Phenotypic data tells us what happened; genomic analysis tells us why. Identifying the genetic changes in the resistant mutant is the final and most crucial step for confirming the mechanism of cross-resistance. Whole-genome sequencing (WGS) offers an unbiased, high-resolution view of the entire bacterial chromosome and any plasmids. By comparing the genome of the resistant mutant to its susceptible parent, we can pinpoint the exact mutations (e.g., single nucleotide polymorphisms [SNPs], insertions, deletions) responsible for the observed phenotype.

Causality Behind Experimental Choices:

• Paired-End Sequencing: Using paired-end reads (e.g., on an Illumina platform) provides high accuracy and is effective for identifying small-scale changes like SNPs and indels, which are common mechanisms of resistance (e.g., in regulatory genes for efflux pumps).

• Comparative Genomics: The power of this technique lies in the direct comparison to the isogenic parent strain. This filters out pre-existing genomic differences and focuses the analysis only on the mutations that arose during the experimental evolution with Metabromsalan. This provides a direct causal link between the selective pressure and the resulting genetic change.

Protocol 4: Comparative Whole-Genome Sequencing Analysis

Step-by-Step Methodology:

• DNA Extraction: Extract high-quality genomic DNA from overnight cultures of both the parent strain and the stable Metabromsalan-resistant mutant using a commercial extraction kit.

• Library Preparation and Sequencing: Prepare sequencing libraries from the extracted DNA and perform WGS using a short-read platform (e.g., Illumina MiSeq or NextSeq).

• Bioinformatic Analysis:

  • Quality Control: Trim raw sequencing reads to remove low-quality bases and adapter sequences.

  • Genome Assembly (Optional): Assemble the genome of the parent strain if a high-quality reference is not available.

  • Read Mapping: Align the quality-controlled reads from both the parent and resistant strains to the reference genome.

  • Variant Calling: Use bioinformatics tools (e.g., GATK, FreeBayes) to identify SNPs and small insertions/deletions (indels) that are present in the resistant strain but absent in the parent.

  • Gene Annotation: Annotate the identified mutations to determine which genes are affected and the nature of the change (e.g., missense, nonsense, frameshift).

• Hypothesis Generation: Analyze the mutated genes. Look for mutations in genes known to be involved in resistance, such as those encoding efflux pump components (e.g., acrA, acrB, tolC), their regulators (e.g., marR, soxS), porins (e.g., ompF), or antibiotic targets.

Caption: Workflow for comparative genomic analysis to find resistance mutations.

Conclusion

This structured, multi-phase guide provides a robust framework for investigating the potential of Metabromsalan to induce cross-resistance to therapeutic antibiotics. By systematically establishing baseline susceptibility, screening for interactions, evolving resistant mutants under controlled laboratory conditions, quantifying the resulting cross-resistance profile, and identifying the underlying genetic mechanisms, researchers can generate the comprehensive data needed to make informed risk assessments. The findings from such a study are essential for ensuring the responsible use of biocides and preservatives while safeguarding the efficacy of our critical antibiotic arsenal.

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A Comparative Guide to Protonophore Specificity: Evaluating Metabromsalan Against Classical Alternatives

For researchers, scientists, and drug development professionals, the selection of a suitable protonophore is critical for accurately probing mitochondrial function. An ideal protonophore should exhibit high specificity for the inner mitochondrial membrane, potently uncoupling oxidative phosphorylation without inducing confounding off-target effects. This guide provides an in-depth technical comparison of Metabromsalan, a salicylanilide protonophore, with the classical uncouplers Carbonyl Cyanide m-Chlorophenyl Hydrazone (CCCP) and Carbonyl Cyanide p-Trifluoromethoxyphenylhydrazone (FCCP). We will delve into the experimental methodologies required to rigorously assess protonophore specificity and present a comparative analysis based on available data.

The Crucial Role of Protonophores in Mitochondrial Research

Evaluating Protonophore Specificity: A Multi-faceted Approach

To thoroughly evaluate the specificity of a protonophore like Metabromsalan, a series of key experiments must be performed. These assays are designed to not only quantify its primary uncoupling activity but also to identify any undesirable off-target effects.

Core Experimental Workflow for Assessing Protonophore Specificity

Caption: A logical workflow for the comprehensive evaluation of a novel protonophore's specificity.

Detailed Experimental Protocols

Oxygen Consumption Rate (OCR) Assay

This assay directly measures the effect of the protonophore on mitochondrial respiration. An ideal uncoupler will induce a dose-dependent increase in OCR up to a maximal rate, after which the rate should plateau. A decrease in OCR at higher concentrations can indicate inhibition of the electron transport chain, an undesirable off-target effect.

Protocol:

• Cell Seeding: Plate cells of interest (e.g., C2C12 myoblasts, HepG2 hepatocytes) in a Seahorse XF Cell Culture Microplate at an optimal density and allow them to adhere overnight.

• Assay Medium: Prepare a suitable assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine).

• Compound Preparation: Prepare a dilution series of Metabromsalan, FCCP, and CCCP in the assay medium.

• Seahorse XF Analyzer Setup: Calibrate the Seahorse XF Analyzer and load the prepared compound plate.

• Assay Execution: After measuring the basal OCR, inject the different concentrations of the protonophores and monitor the OCR for a defined period. Subsequently, inject an inhibitor of the electron transport chain (e.g., rotenone/antimycin A) to determine non-mitochondrial oxygen consumption.

• Data Analysis: Normalize the OCR data and plot the dose-response curves to determine the maximal respiratory capacity and identify any inhibitory effects at high concentrations.

Mitochondrial Membrane Potential (ΔΨm) Assay

This assay confirms that the increase in OCR is due to the dissipation of the mitochondrial membrane potential.

Protocol:

• Cell Culture: Culture cells on glass-bottom dishes suitable for fluorescence microscopy.

• Dye Loading: Incubate the cells with a fluorescent dye that accumulates in the mitochondria in a membrane potential-dependent manner (e.g., TMRM or TMRE).

• Image Acquisition: Acquire baseline fluorescence images using a fluorescence microscope.

• Compound Addition: Add Metabromsalan, FCCP, or CCCP at a concentration that elicits a maximal respiratory response and acquire time-lapse images.

• Data Analysis: Quantify the change in fluorescence intensity over time. A specific protonophore will cause a rapid and sustained decrease in mitochondrial fluorescence.

Plasma Membrane Potential Assay

A critical test of specificity is to determine if the protonophore affects the plasma membrane potential. A truly specific mitochondrial uncoupler should have minimal to no effect on the plasma membrane potential.

Protocol:

• Cell Culture: Culture cells on glass-bottom dishes.

• Dye Loading: Incubate the cells with a fluorescent plasma membrane potential-sensitive dye (e.g., DiSC3(5) or a genetically encoded voltage indicator).

• Image Acquisition: Acquire baseline fluorescence images.

• Compound Addition: Add the protonophores at relevant concentrations and acquire time-lapse images.

• Data Analysis: Quantify the change in fluorescence intensity. A significant change indicates an off-target effect on the plasma membrane. Studies have shown that FCCP can depolarize the plasma membrane potential by activating proton and Na+ currents.[2]

Cytotoxicity Assay

This assay assesses the overall toxicity of the protonophore to the cells. While some level of cytotoxicity is expected due to the disruption of cellular energy production, a highly specific protonophore should exhibit a clear separation between its uncoupling effective concentration and its cytotoxic concentration.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate.

• Compound Treatment: Treat the cells with a range of concentrations of the protonophores for a defined period (e.g., 24 hours).

• Viability Assessment: Use a cell viability assay (e.g., MTT, CellTiter-Glo) to determine the percentage of viable cells.

• Data Analysis: Plot the dose-response curves to determine the IC50 value for cytotoxicity.

Comparative Analysis: Metabromsalan vs. FCCP and CCCP

While direct, head-to-head comparative studies on the specificity of Metabromsalan against FCCP and CCCP are limited, we can draw inferences from the known properties of salicylanilides and the extensive data available for the classical uncouplers.

Parameter	Metabromsalan (Salicylanilide)	FCCP (Phenylhydrazone)	CCCP (Phenylhydrazone)
Primary Mechanism	Proton shuttle across the inner mitochondrial membrane.[1]	Proton shuttle across the inner mitochondrial membrane.	Proton shuttle across the inner mitochondrial membrane.
Uncoupling Potency	Potent uncoupler.	Highly potent, with a narrow effective concentration range.[1][3]	Potent uncoupler.[4]
Off-Target Effects	Cytotoxicity trends with antimicrobial activity.[1] May have other cellular targets.[5]	Inhibits the electron transport chain at higher concentrations.[6] Depolarizes plasma membrane potential.[2] Can inhibit various enzymes.[7]	Similar off-target effects to FCCP, including inhibition of organelle movement and potential enzyme inhibition.[4][7]
Specificity	Believed to act primarily as a protonophore, but cytotoxicity suggests a narrow therapeutic window.[1]	Known to have multiple off-target effects, limiting its specificity.[2][6][7]	Also exhibits significant off-target effects.[4][7]

Mechanism of Action: Proton Shuttling

Caption: The catalytic cycle of a protonophore, shuttling protons across the inner mitochondrial membrane.

Interpreting the Data: A Holistic View of Specificity

The evaluation of a protonophore's specificity is not a matter of a single "go" or "no-go" experiment. Instead, it requires a comprehensive assessment of its performance across multiple assays.

• A Wide Effective Concentration Range is Desirable: A protonophore that exhibits a broad concentration range over which it effectively uncouples mitochondria without causing overt toxicity is generally preferred. Newer uncouplers like BAM15 have shown a wider effective concentration range compared to FCCP.[1][3]

• Minimal Impact on Plasma Membrane Potential is Crucial: An effect on the plasma membrane potential is a clear indicator of off-target activity and can significantly complicate the interpretation of experimental results.

• Understanding the Structure-Activity Relationship: For salicylanilides like Metabromsalan, the presence of a free phenolic hydroxyl group and electron-withdrawing groups is critical for their protonophoric activity.[1] This knowledge can guide the development of more specific analogs.

Conclusion: Selecting the Right Tool for the Job

While FCCP and CCCP have been invaluable tools in mitochondrial research, their known off-target effects necessitate careful experimental design and data interpretation. Metabromsalan, as a representative of the salicylanilide class of protonophores, offers a potent alternative. However, the correlation between its uncoupling activity and cytotoxicity suggests that, like the classical uncouplers, it possesses a narrow therapeutic window.

The future of protonophore research lies in the development of compounds with enhanced mitochondrial targeting and reduced off-target effects. By employing the rigorous experimental workflow outlined in this guide, researchers can confidently evaluate the specificity of novel protonophores and select the most appropriate tool to advance their understanding of mitochondrial biology and its role in health and disease.

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A Comparative Guide to Metabromsalan: Bridging the Gap Between In-Vitro and In-Vivo Effects

An In-Depth Analysis for Researchers, Scientists, and Drug Development Professionals

Metabromsalan, a halogenated salicylanilide, belongs to a class of compounds recognized for a wide spectrum of biological activities, including anthelmintic and potential anticancer properties.[1][2] Understanding the correlation between its effects in controlled laboratory settings (in-vitro) and within a living organism (in-vivo) is paramount for predicting its therapeutic potential and ensuring its safety. This guide provides a comprehensive comparison of the known in-vitro and in-vivo effects of Metabromsalan, synthesizing available data to offer a nuanced perspective for the scientific community.

I. Introduction: The Importance of In-Vitro to In-Vivo Correlation (IVIVC)

The journey of a compound from a laboratory curiosity to a clinical candidate hinges on the successful translation of its observed effects from simplified, controlled in-vitro systems to the complex, dynamic environment of a living organism. This transition, known as in-vitro to in-vivo correlation (IVIVC), is a cornerstone of modern drug development.[3] For a compound like Metabromsalan, understanding this correlation is crucial for:

• Predicting Efficacy: Determining if the promising results seen in cell cultures will translate to a therapeutic benefit in animal models and, ultimately, humans.

• Assessing Safety and Toxicity: Identifying potential adverse effects that may not be apparent in isolated cellular systems but manifest in a whole organism with complex physiological interactions.

• Optimizing Dosing and Formulation: Using in-vitro data to inform the design of in-vivo studies and the development of effective delivery systems.

II. In-Vitro Effects of Metabromsalan: A Cellular Perspective

In-vitro studies provide a foundational understanding of a compound's biological activity at the cellular and molecular level. These assays are crucial for initial screening, mechanism of action studies, and identifying potential therapeutic targets.

A. Cytotoxicity and Antiproliferative Activity

The primary in-vitro effect of many salicylanilides, the class to which Metabromsalan belongs, is their ability to induce cell death (cytotoxicity) and inhibit cell growth (antiproliferative effects), particularly in cancer cell lines.[2][4]

Experimental Protocol: MTT Assay for Cell Viability

A standard method to assess cytotoxicity is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Plate cancer cells (e.g., breast cancer cell line MCF-7 or colon cancer cell line HT-29) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of Metabromsalan for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (the solvent used to dissolve Metabromsalan) and a positive control (a known cytotoxic agent).

• MTT Addition: After the incubation period, add MTT solution to each well. The mitochondrial dehydrogenases of viable cells convert the yellow MTT to a purple formazan product.

• Formazan Solubilization: Lyse the cells and solubilize the formazan crystals using a solubilizing agent (e.g., DMSO or a specialized buffer).

• Absorbance Measurement: Measure the absorbance of the purple solution using a microplate reader at a specific wavelength (typically around 570 nm). The intensity of the color is proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

B. Putative Mechanisms of Action

While specific data for Metabromsalan is limited, the broader salicylanilide class is known to exert its effects through multiple mechanisms:

• Uncoupling of Oxidative Phosphorylation: Salicylanilides can disrupt the proton gradient across the inner mitochondrial membrane, leading to a decrease in ATP production and ultimately cell death.[1][2]

• Modulation of Signaling Pathways: These compounds have been shown to interfere with critical cellular signaling pathways involved in cell growth, proliferation, and survival, such as the Wnt/β-catenin, mTORC1, STAT3, and NF-κB pathways.[1][2]

Visualization of a Generic Salicylanilide Signaling Pathway

Caption: Workflow from in-vitro to in-vivo studies.

V. Conclusion and Future Directions

While the existing body of research on the broader class of salicylanilides provides a framework for understanding the potential effects of Metabromsalan, there is a clear and pressing need for specific and detailed in-vitro and in-vivo studies on this particular compound. Future research should focus on:

• Comprehensive In-Vitro Profiling: Evaluating the cytotoxicity of Metabromsalan against a wide panel of cancer cell lines and elucidating its precise molecular mechanisms of action.

• Robust In-Vivo Efficacy and Toxicity Studies: Conducting well-designed animal studies to determine its therapeutic window and identify any potential safety concerns.

• Pharmacokinetic Analysis: Characterizing the absorption, distribution, metabolism, and excretion profile of Metabromsalan to optimize its delivery and dosing.

By systematically bridging the gap between in-vitro and in-vivo data, the scientific community can unlock the full therapeutic potential of Metabromsalan and pave the way for its potential clinical application.

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Validating the Molecular Target of Metabromsalan: A Comparative Guide for Researchers

In the ever-pressing battle against antimicrobial resistance, the validation of novel drug targets is a critical step in the development of new therapeutic agents. Metabromsalan, a halogenated salicylanilide, has demonstrated antibacterial properties, but a comprehensive understanding of its precise molecular target is paramount for its advancement as a clinical candidate. This guide provides an in-depth technical comparison of methodologies to validate the putative molecular target of Metabromsalan, with a focus on the bacterial fatty acid synthesis (FAS-II) pathway, and specifically, the enoyl-acyl carrier protein reductase (FabI).

The Rationale: Why Target Bacterial Fatty Acid Synthesis?

The bacterial fatty acid synthesis pathway (FAS-II) is an attractive target for antibacterial drug development due to significant structural and organizational differences from the mammalian fatty acid synthase (FAS-I) system.[1] This inherent difference allows for the development of selective inhibitors with a lower potential for host toxicity. The FAS-II pathway is responsible for the de novo synthesis of fatty acids, which are essential components of bacterial cell membranes.[2] Inhibition of this pathway disrupts membrane integrity and ultimately leads to bacterial cell death.

Several enzymes in the FAS-II pathway have been successfully targeted by antibiotics. For instance, the widely used antiseptic triclosan and the frontline tuberculosis drug isoniazid both target the enoyl-acyl carrier protein reductase (FabI), validating this enzyme as a druggable target.[3] Given the structural similarity of Metabromsalan to other salicylanilides known to inhibit FabI, it is highly probable that FabI is also the molecular target of Metabromsalan.

The Central Hypothesis: Metabromsalan as a FabI Inhibitor

Our central working hypothesis is that Metabromsalan exerts its antibacterial effect by inhibiting the enoyl-acyl carrier protein reductase (FabI), a key enzyme in the final step of the fatty acid elongation cycle in bacteria.[4] This guide will explore the experimental methodologies required to rigorously test and validate this hypothesis.

Below is a diagram illustrating the bacterial fatty acid synthesis (FAS-II) pathway and the proposed site of action for Metabromsalan.

Caption: Bacterial Fatty Acid Synthesis (FAS-II) Pathway and the proposed inhibition by Metabromsalan.

Experimental Strategies for Target Validation

A multi-pronged approach is essential to definitively validate the molecular target of a compound. Here, we compare three key experimental strategies: enzymatic assays, cellular target engagement assays, and genetic approaches.

Direct Target Inhibition: Enzymatic Assays

The most direct method to validate a putative enzyme inhibitor is to measure its effect on the purified enzyme's activity. For Metabromsalan, this involves an in vitro enzymatic assay using purified FabI.

Principle: The activity of FabI is typically monitored by measuring the decrease in absorbance at 340 nm, which corresponds to the oxidation of the NADH cofactor to NAD+ during the reduction of the enoyl-ACP substrate.[5]

Experimental Workflow:

Caption: Workflow for an in vitro FabI enzymatic inhibition assay.

Detailed Protocol: FabI Enzymatic Inhibition Assay

• Protein Expression and Purification:

  • Clone the fabI gene from the target bacterium (e.g., Staphylococcus aureus) into an expression vector (e.g., pET-15b) with a purification tag (e.g., His-tag).

  • Express the recombinant FabI protein in a suitable host (e.g., E. coli BL21(DE3)).

  • Purify the protein using affinity chromatography (e.g., Ni-NTA) followed by size-exclusion chromatography to ensure high purity.

• Enzymatic Assay:

  • Prepare a reaction buffer (e.g., 100 mM sodium phosphate, pH 7.5, 1 mM DTT).

  • In a 96-well microplate, add the reaction buffer, purified FabI enzyme (e.g., 3 µg/ml), and the NADH cofactor (e.g., 200 µM).[5]

  • Add serial dilutions of Metabromsalan (typically from low nM to high µM range) dissolved in DMSO. Include a DMSO-only control. A known FabI inhibitor like triclosan should be used as a positive control.

  • Pre-incubate the enzyme with the inhibitor for a defined period.

  • Initiate the reaction by adding the substrate, crotonoyl-CoA (e.g., 0.8 mM).[5]

  • Immediately monitor the decrease in absorbance at 340 nm over time using a microplate reader.

  • Calculate the initial reaction velocities and plot them against the inhibitor concentration to determine the half-maximal inhibitory concentration (IC50).

Comparison with Alternatives:

Inhibitor Class	Putative Target	Reported IC50/Ki	Advantages	Disadvantages
Salicylanilides (e.g., Triclosan)	FabI	Nanomolar range	Potent, well-characterized	Potential for resistance through target mutation
Isoniazid (prodrug)	InhA (FabI homolog)	Activated form has high affinity	Clinically established for tuberculosis	Requires metabolic activation, resistance is common
Diazaborines	FabI	Potent inhibitors	Covalent modification of NAD+	Potential for off-target effects
Cerulenin	FabB/F (Condensing enzymes)	Micromolar range	Targets a different step in FAS-II	Also inhibits mammalian FAS-I, limiting selectivity
Thiolactomycin	FabB/F	Micromolar range	Reversible inhibitor	Moderate potency

Note: Specific IC50 values for Metabromsalan are not yet publicly available and would be determined through the described assay.

Confirming Target Engagement in a Cellular Context: Cellular Thermal Shift Assay (CETSA)

While enzymatic assays are crucial, it is equally important to demonstrate that the compound engages its target within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.[6][7][8]

Principle: Ligand binding stabilizes a protein, increasing its melting temperature (Tm). CETSA measures the amount of soluble target protein remaining after heating cells to various temperatures. A shift in the melting curve in the presence of the drug indicates target engagement.[9]

Experimental Workflow:

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Detailed Protocol: CETSA for FabI

• Cell Culture and Treatment:

  • Grow the target bacterial strain to the mid-log phase.

  • Aliquot the cell suspension and treat with Metabromsalan at a concentration expected to be effective (e.g., 10x MIC) or with DMSO as a vehicle control. Incubate for a specific duration.

• Thermal Challenge:

  • Heat the treated and control cell suspensions in a PCR thermocycler across a range of temperatures (e.g., 40°C to 70°C) for a short period (e.g., 3 minutes).

• Cell Lysis and Fractionation:

  • Lyse the cells using a suitable method (e.g., sonication or enzymatic lysis).

  • Centrifuge the lysates at high speed to pellet the precipitated proteins.

• Detection of Soluble FabI:

  • Carefully collect the supernatant containing the soluble proteins.

  • Quantify the amount of soluble FabI in each sample using Western blotting with a specific anti-FabI antibody or by ELISA.

• Data Analysis:

  • Plot the relative amount of soluble FabI as a function of temperature for both the treated and control samples.

  • A shift of the melting curve to a higher temperature in the presence of Metabromsalan confirms target engagement.

Comparison of Target Validation Methods:

Method	Principle	Advantages	Disadvantages
Enzymatic Assay	Measures direct inhibition of purified enzyme activity	Quantitative (IC50, Ki), provides mechanistic insights	May not reflect cellular activity, requires purified protein
CETSA	Measures ligand-induced thermal stabilization of the target protein in cells	Confirms target engagement in a cellular context, label-free	Requires a specific antibody, can be semi-quantitative
Genetic Knockdown (RNAi/CRISPRi)	Reduces the expression of the target protein to mimic inhibition	Validates the essentiality of the target for the observed phenotype	Potential for off-target effects, compensation by other pathways

Validating the Phenotypic Consequence: Genetic Approaches

To link the inhibition of the putative target to the observed antibacterial phenotype (i.e., cell death or growth inhibition), genetic knockdown or knockout of the target gene is a powerful strategy.[10][11]

Principle: If Metabromsalan's antibacterial activity is due to the inhibition of FabI, then reducing the expression of the fabI gene should mimic the effect of the drug, or at least sensitize the bacteria to sub-lethal concentrations of the compound.

Experimental Workflow:

Caption: Workflow for genetic target validation using knockdown.

Detailed Protocol: CRISPRi-mediated Knockdown of fabI

• Construct the Knockdown Strain:

  • Design a single guide RNA (sgRNA) targeting a non-template strand of the fabI gene.

  • Clone the sgRNA into a plasmid containing an inducible dCas9 (catalytically dead Cas9).

  • Transform the plasmid into the target bacterial strain.

• Phenotypic Analysis:

  • Grow the wild-type and the CRISPRi knockdown strain in the presence and absence of the inducer (e.g., anhydrotetracycline).

  • Monitor bacterial growth by measuring optical density (OD600) over time. A growth defect upon induction of fabI knockdown would confirm the gene's essentiality.

• Chemical-Genetic Interaction:

  • Determine the minimum inhibitory concentration (MIC) of Metabromsalan for both the wild-type and the uninduced knockdown strain.

  • Grow the knockdown strain in the presence of a sub-lethal concentration of the inducer to achieve partial knockdown of fabI.

  • Determine the MIC of Metabromsalan for the partially knocked-down strain. A significant decrease in the MIC would indicate that Metabromsalan targets FabI.

Conclusion: Building a Self-Validating Case

Validating the molecular target of a novel antibacterial compound like Metabromsalan requires a rigorous and multi-faceted approach. By combining direct enzymatic inhibition assays, cellular target engagement studies like CETSA, and genetic validation techniques, researchers can build a compelling and self-validating case for the compound's mechanism of action. While the evidence strongly suggests that Metabromsalan targets FabI, the experimental workflows detailed in this guide provide a clear roadmap for the definitive confirmation necessary for its progression in the drug development pipeline. This comprehensive validation will not only solidify the understanding of Metabromsalan's activity but also pave the way for the rational design of next-generation inhibitors targeting the crucial bacterial fatty acid synthesis pathway.

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A Comparative Analysis of Metabromsalan and Other Halogenated Salicylanilides for Researchers and Drug Development Professionals

Introduction: The Salicylanilide Class and the Significance of Halogenation

Halogenated salicylanilides are a class of aromatic compounds characterized by a salicylic acid ring linked to an aniline ring via an amide bond, with one or more halogen substituents. This chemical scaffold has proven to be a versatile platform for the development of potent therapeutic agents, particularly in the realms of antimicrobial and anthelmintic applications. The nature and position of the halogen atoms on the aromatic rings play a crucial role in the biological activity and pharmacokinetic properties of these molecules. This guide provides a detailed side-by-side comparison of Metabromsalan with other notable halogenated salicylanilides, including Dibromsalan, Tribromsalan, Oxyclozanide, Niclosamide, and Closantel. We will delve into their mechanisms of action, comparative efficacy supported by experimental data, and the underlying structure-activity relationships that govern their therapeutic potential.

Mechanism of Action: A Common Thread with Critical Variations

The primary mechanism of action for most halogenated salicylanilides is the uncoupling of oxidative phosphorylation in the mitochondria of target organisms.[1][2][3][4][5][6][7][8] They act as protonophores, disrupting the proton gradient across the inner mitochondrial membrane that is essential for ATP synthesis. This leads to a rapid depletion of cellular energy, resulting in paralysis and death of the parasite.

However, beyond this common mode of action, several salicylanilides exhibit additional or alternative mechanisms, contributing to their diverse biological activity profiles. These nuances are critical for understanding their specific applications and potential for drug repurposing.

Metabromsalan, Dibromsalan, and Tribromsalan: These brominated salicylanilides are known for their topical antibacterial and antifungal properties.[9] While their primary mechanism is believed to be the disruption of energy metabolism, their efficacy against bacteria and fungi suggests potential interactions with other cellular targets. Tribromsalan, for instance, has been shown to inhibit IkappaBalpha phosphorylation, thereby suppressing the NF-kappaB signaling pathway.[9]

Oxyclozanide: Primarily used as an anthelmintic against liver flukes (fascioliasis) in ruminants, Oxyclozanide is a potent uncoupler of oxidative phosphorylation.[3][7][8] Its efficacy is largely attributed to this direct impact on the parasite's energy production.[3][7]

Niclosamide: This FDA-approved anthelmintic has garnered significant attention for its broad-spectrum antiviral and anticancer activities.[10] Beyond uncoupling oxidative phosphorylation, Niclosamide has been shown to modulate multiple critical signaling pathways, including:

• Wnt/β-catenin signaling: Niclosamide can induce the degradation of the Wnt co-receptor LRP6, thereby inhibiting this pathway, which is often dysregulated in cancer.[4]

• STAT3 signaling: It acts as a direct inhibitor of the STAT3 transcription factor, which plays a key role in cancer cell proliferation and survival.[3][11]

• mTORC1 signaling: Niclosamide can inhibit the mTORC1 pathway, a central regulator of cell growth and metabolism.

• NF-κB signaling: It can suppress the NF-κB pathway, which is involved in inflammation and cancer.

• Notch signaling: Inhibition of the Notch signaling pathway by Niclosamide has also been reported.[11][12]

Closantel: Another potent anthelmintic, Closantel's primary mechanism is the uncoupling of oxidative phosphorylation.[1][2][4][5][6] Additionally, it is suggested to interfere with the parasite's liquid and ion transport mechanisms.[2]

The multifaceted mechanisms of action, particularly for Niclosamide, highlight the potential for repurposing these compounds for a variety of therapeutic indications beyond their initial applications.

Comparative Performance Analysis: A Data-Driven Assessment

A direct comparison of the performance of these halogenated salicylanilides requires a thorough examination of their antimicrobial, anthelmintic, and toxicological profiles. The following tables summarize available quantitative data to facilitate a side-by-side evaluation. It is important to note that a direct comparison can be challenging due to variations in experimental conditions across different studies.

Antimicrobial Activity

The antimicrobial efficacy of halogenated salicylanilides is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.

Compound	Target Organism	MIC (µg/mL)	Reference
Oxyclozanide	Methicillin-resistant Staphylococcus aureus (MRSA)	1	[8][13]
Meticillin-sensitive S. pseudintermedius	0.5-1	[13]
Meticillin-resistant S. pseudintermedius	0.5-2	[13]
Tribromsalan	Mycobacterium tuberculosis	-	[9]
HeLa cells (IC50)	3.4 (24h), 2.8 (48h), 4.2 (72h) (µM)	[9]

Anthelmintic Activity

The anthelmintic potency is often expressed as the half-maximal inhibitory concentration (IC50) or by the percentage of efficacy in in vivo studies at a given dose.

Compound	Target Organism	Metric	Value	Reference
Oxyclozanide	Fasciola hepatica (cattle)	Efficacy (10-15 mg/kg)	-	[14]
Paramphistomum spp. (cattle)	Efficacy (20 mg/kg)	91% (day 7), 100% (day 14-28)
Niclosamide	Tapeworms	-	-
Closantel	Haemonchus contortus	-	-	[15]
Fasciola hepatica	-	-	[15]

Note: Quantitative IC50 values for the anthelmintic activity of Metabromsalan, Dibromsalan, and Tribromsalan are not well-documented in the available literature.

Toxicity Profile

The acute toxicity of a compound is often assessed by its median lethal dose (LD50), the dose required to kill half the members of a tested population.

Compound	Animal Model	Route	LD50 (mg/kg)	Reference
Closantel	Rat	Oral	342	[6]
Fenbendazole (for context)	Laboratory animals	Oral	>10,000	[16]

Note: Comprehensive and directly comparable LD50 values for Metabromsalan, Dibromsalan, and Tribromsalan are limited in the public domain.

Structure-Activity Relationship (SAR): The Role of Halogenation

The biological activity of halogenated salicylanilides is intrinsically linked to their chemical structure. Quantitative Structure-Activity Relationship (QSAR) studies aim to correlate the structural or physicochemical properties of compounds with their biological activities.

For halogenated salicylanilides, key structural features influencing their activity include:

• Nature of Halogen: The type of halogen (F, Cl, Br, I) and its position on the salicylic acid and aniline rings significantly impact the compound's lipophilicity and electronic properties, which in turn affect its ability to penetrate cell membranes and interact with its target.

• Number of Halogens: The degree of halogenation can influence the potency of the compound.

• Substituents on the Aniline Ring: The presence of other functional groups on the aniline ring can modulate the compound's activity and spectrum.

A QSAR study on salicylanilide benzoates as inhibitors of Mycobacterium tuberculosis highlighted the importance of specific structural features for antitubercular activity. While a comprehensive QSAR analysis across the full spectrum of antimicrobial and anthelmintic activities for all the compounds discussed here is not available, the existing data suggests that the halogen substituents are critical for the uncoupling of oxidative phosphorylation and overall biological efficacy.

Experimental Protocols

To facilitate further research and comparative studies, this section outlines standardized experimental protocols for assessing the antimicrobial and anthelmintic activities of halogenated salicylanilides.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

Materials:

• Test compound (e.g., Metabromsalan)

• Bacterial or fungal strain

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Prepare Inoculum: Culture the microorganism overnight and dilute to a standardized concentration (e.g., 0.5 McFarland standard).

• Serial Dilution: Prepare a series of twofold dilutions of the test compound in the broth medium in the wells of a 96-well plate.

• Inoculation: Add a standardized volume of the microbial inoculum to each well.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Determine MIC: The MIC is the lowest concentration of the compound that shows no visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm.

Caption: Workflow for determining antimicrobial MIC using the broth microdilution method.

Anthelmintic Efficacy Testing: In Vitro Larval Motility Assay

This assay assesses the effect of a compound on the motility of parasitic larvae.

Materials:

• Test compound

• Parasite larvae (e.g., Haemonchus contortus L3)

• Appropriate culture medium

• 96-well plates

• Automated motility tracking system or microscope

Procedure:

• Larval Preparation: Obtain and wash the parasite larvae.

• Compound Addition: Add serial dilutions of the test compound to the wells of a 96-well plate.

• Larval Addition: Add a known number of larvae to each well.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C).

• Motility Assessment: At various time points, assess the motility of the larvae using an automated tracking system or by manual observation under a microscope.

• Data Analysis: Calculate the percentage of motile larvae at each concentration and determine the IC50 value (the concentration that inhibits motility by 50%).

Caption: Workflow for in vitro anthelmintic efficacy testing using a larval motility assay.

Visualization of Signaling Pathways

The diverse mechanisms of action of halogenated salicylanilides can be visualized to better understand their cellular impact.

Caption: Overview of the primary and additional signaling pathways affected by halogenated salicylanilides.

Conclusion and Future Directions

Metabromsalan and other halogenated salicylanilides represent a valuable class of compounds with significant therapeutic potential. While their primary mechanism of uncoupling oxidative phosphorylation is well-established, the discovery of additional signaling pathway modulation, particularly in the case of Niclosamide, has opened new avenues for research and drug repurposing.

This guide highlights the current state of knowledge and provides a framework for future comparative studies. There is a clear need for more comprehensive quantitative data on the antimicrobial, anthelmintic, and toxicological profiles of less-studied compounds like Metabromsalan and Dibromsalan to fully understand their potential and limitations. Further QSAR studies will also be instrumental in guiding the rational design of new, more potent, and selective salicylanilide derivatives. The detailed experimental protocols provided herein should serve as a valuable resource for researchers in this exciting and evolving field.

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• SAR study of N’-(Salicylidene)heteroarenecarbohydrazides as promising antifungal agents. (2024). ScienceDirect. Retrieved from [Link]

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• Antibacterial activity of the compounds. MIC in µgml -1 (Zone of inhibition in mm). (n.d.). ResearchGate. Retrieved from [Link]

• The pharmacology of halogenated salicylanilides and their anthelmintic use in animals. (1999). jsava.co.za. Retrieved from [Link]

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• Antibacterial Activity of Small Molecules Which Eradicate Methicillin-Resistant Staphylococcus aureus Persisters. (n.d.). PubMed Central. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Metabromsalan

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents are cornerstones of this principle. This guide provides a detailed, step-by-step protocol for the safe disposal of Metabromsalan, a halogenated salicylanilide. While historically used as an antimicrobial agent, its use in cosmetics is now prohibited by the U.S. Food and Drug Administration (FDA) due to its potential to cause serious skin disorders.[1][2][3][4] This regulatory action underscores the importance of handling Metabromsalan with the utmost care, particularly during its disposal.

The procedures outlined herein are grounded in established safety protocols for handling halogenated organic compounds and comply with the overarching principles of laboratory waste management set forth by regulatory bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Understanding the Hazard Profile of Metabromsalan

Safety Data Sheets for analogous compounds, such as 3,5-Dibromosalicylaldehyde, indicate hazards including skin irritation, serious eye irritation, and acute aquatic toxicity.[9][10] Given these known risks for similar chemicals and the specific FDA regulations, a conservative approach to disposal is warranted.

Key Hazard Considerations:

• Skin and Eye Irritation: Direct contact can cause irritation.

• Photosensitization: Exposure to light after contact can lead to severe skin reactions.

• Environmental Hazard: As with many halogenated organic compounds, improper disposal can lead to environmental contamination.

The Core Principle: Segregation and Containment

The foundational principle for the disposal of Metabromsalan is that it must be treated as a hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in the regular trash.

Experimental Workflow: Waste Segregation

Caption: Workflow for the segregation and disposal of Metabromsalan waste.

Step-by-Step Disposal Protocol for Solid Metabromsalan

This protocol outlines the procedure for disposing of pure, solid Metabromsalan.

Personnel Protective Equipment (PPE) Required:

• Nitrile gloves

• Safety goggles

• Lab coat

Procedure:

• Designate a Waste Container:

  • Obtain a chemically compatible container, preferably a high-density polyethylene (HDPE) or glass container with a screw cap.

  • The container must be in good condition, with no cracks or leaks.

• Label the Container:

  • Before adding any waste, affix a "Hazardous Waste" label to the container.

  • Clearly write the full chemical name: "Metabromsalan".

  • Add appropriate hazard pictograms (e.g., exclamation mark for irritant, fish and tree for environmental hazard).

• Transfer of Waste:

  • Conduct the transfer in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust particles.

  • Carefully transfer the solid Metabromsalan into the designated waste container. Use a dedicated spatula or scoop.

  • Avoid creating dust. If the material is a fine powder, handle it with extra care.

• Seal and Store:

  • Securely close the container.

  • Store the container in a designated satellite accumulation area for hazardous waste.[5][7][8]

  • The storage area should be away from incompatible materials, such as strong oxidizing agents.

• Arrange for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[7]

Disposal of Metabromsalan Solutions and Contaminated Materials

This protocol covers the disposal of solutions containing Metabromsalan and any materials contaminated with it.

Procedure:

• Waste Segregation:

  • Aqueous Solutions: Collect in a designated "Halogenated Organic Aqueous Waste" container.

  • Organic Solvent Solutions: Collect in a designated "Halogenated Organic Solvent Waste" container. Do not mix with non-halogenated solvent waste.[11][12][13]

• Labeling:

  • As with the solid waste, label the container with "Hazardous Waste" and a complete list of all constituents, including solvents and their approximate concentrations.

• Contaminated Labware:

  • Disposable Items (e.g., gloves, weigh boats, pipette tips): Place in a sealed, labeled plastic bag and dispose of as solid hazardous waste.

  • Reusable Glassware: Rinse with a suitable solvent (e.g., ethanol or acetone) in a fume hood. Collect the rinsate as halogenated organic solvent waste. Then, wash the glassware as usual.

• Spill Decontamination:

  • In case of a spill, wear appropriate PPE.

  • Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent pads).

  • Collect the absorbed material in a sealed container, label it as "Hazardous Waste: Metabromsalan Spill Debris," and arrange for disposal through your EHS department.

Logical Relationship: Waste Stream Management

Caption: Management of different Metabromsalan waste streams.

Regulatory Framework and Compliance

The disposal of chemical waste is regulated by the EPA under the Resource Conservation and Recovery Act (RCRA).[14] Generators of hazardous waste are responsible for its proper management from "cradle to grave."[14]

While Metabromsalan is not explicitly a "listed" hazardous waste by the EPA, its known hazards mean it could be classified as a "characteristic" hazardous waste if it exhibits properties of ignitability, corrosivity, reactivity, or toxicity.[15][16] Given the FDA's classification of it as a "deleterious substance," it is prudent to manage it as a hazardous waste.

Key Compliance Points:

• Waste Determination: The generator is responsible for determining if their waste is hazardous.[17] In the absence of complete data for Metabromsalan, a conservative determination of "hazardous" is the safest and most compliant approach.

• Container Management: Keep waste containers closed except when adding waste, and ensure they are properly labeled and stored.[7]

• Record Keeping: Maintain records of hazardous waste generation and disposal as required by your institution and local regulations.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of Metabromsalan, thereby protecting themselves, their colleagues, and the environment.

References

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• J-GLOBAL. DBSA. Retrieved from [Link]

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• U.S. Food and Drug Administration (FDA). Prohibited & Restricted Ingredients in Cosmetics. (2022-02-25). Retrieved from [Link]

• Electronic Code of Federal Regulations (eCFR). 21 CFR 700.15 -- Use of certain halogenated salicylanilides as ingredients in cosmetic products. Retrieved from [Link]

• Goldn. Prohibited ingredients in cosmetic manufacturing: What you need to know. (2021-06-15). Retrieved from [Link]

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• precisionFDA. METABROMSALAN. Retrieved from [Link]

• GlobalCosing. USA-Prohibited & Restricted Ingredients in Cosmetics. (2025-03-18). Retrieved from [Link]

• Auckland Microfab. Cleanroom Waste Disposal Protocol. (2012-06-21). Retrieved from [Link]

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• Thermo Fisher Scientific. SAFETY DATA SHEET: 3,5-Dibromo-4-hydroxybenzaldehyde. (2025-09-14). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Learn the Basics of Hazardous Waste. (2025-03-24). Retrieved from [Link]

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• K&L Gates HUB. 2026 Regulatory Outlook: Advanced Recycling. (2026-01-14). Retrieved from [Link]

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• University College London (UCL). Classification of hazardous waste. (2022-05-05). Retrieved from [Link]

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Navigating the Handling of Metabromsalan: A Guide to Personal Protective Equipment and Safe Disposal

Metabromsalan, a halogenated salicylanilide, presents significant health and safety challenges in a laboratory setting. Historically used as an antimicrobial agent, its use in cosmetic products has been prohibited by the U.S. Food and Drug Administration (FDA) due to its potential to cause severe skin disorders and photosensitization.[1] For researchers and professionals in drug development, understanding and implementing rigorous safety protocols is paramount to mitigating these risks. This guide provides essential, in-depth information on the selection and use of personal protective equipment (PPE), as well as operational and disposal plans for the safe handling of Metabromsalan.

Hazard Analysis: Understanding the Risks of Metabromsalan

Metabromsalan is classified as a hazardous substance with the following primary concerns:

• Skin Irritation: Direct contact can cause significant skin irritation.

• Serious Eye Irritation: The compound can cause serious damage if it comes into contact with the eyes.

• Respiratory Irritation: Inhalation of Metabromsalan dust or aerosols may lead to respiratory tract irritation.

• Photosensitization: This is a critical hazard. Exposure to Metabromsalan, followed by exposure to ultraviolet (UV) light (from sunlight or artificial sources), can trigger a severe photoallergic contact dermatitis.[2][3][4][5][6] This reaction can be debilitating and may persist long after the initial exposure.

Given these hazards, a comprehensive PPE strategy is not merely a recommendation but a critical necessity for any work involving this compound.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is contingent on a thorough risk assessment of the specific procedures being undertaken. The following recommendations provide a baseline for handling Metabromsalan in a research and development environment.

Hand Protection: A Critical Barrier

Due to the lack of specific chemical resistance data for Metabromsalan, a conservative approach to glove selection is essential. Recommendations are based on materials known to be resistant to halogenated aromatic compounds.

Glove Material	Recommendation Level	Rationale
Viton™	Excellent	Offers exceptional resistance to aromatic and halogenated compounds.[7]
Butyl Rubber	Excellent	Provides a high level of resistance to a broad range of chemicals, including many organic solvents.[8][9]
Laminate (e.g., Silver Shield®/4H®)	Excellent	Composed of multiple layers, providing a barrier against a wide spectrum of hazardous chemicals.
Nitrile	Good (for splash protection only)	While nitrile gloves offer good general chemical resistance, their effectiveness against prolonged exposure to halogenated aromatics can be limited.[10][11][12][13] They should only be used for incidental contact and immediately replaced upon contamination. Double-gloving with an inner nitrile glove and an outer, more resistant glove is a prudent practice.
Neoprene	Fair to Good	Offers moderate resistance and should be considered if Viton™ or Butyl rubber are not available, with the understanding that breakthrough times may be shorter.[14][15]

Procedural Guidance for Hand Protection:

• Double-Gloving: Always wear two pairs of gloves. This practice provides an additional layer of protection and allows for the safe removal of the outer glove if it becomes contaminated.

• Glove Inspection: Before each use, visually inspect gloves for any signs of degradation, such as discoloration, swelling, or tearing.

• Immediate Replacement: If a glove is breached or comes into direct contact with Metabromsalan, remove it immediately and wash your hands thoroughly before donning a new pair.

Eye and Face Protection: Shielding from Splashes and Aerosols

• Chemical Splash Goggles: These are mandatory to protect the eyes from splashes and aerosols. They must provide a complete seal around the eyes.

• Face Shield: A face shield should be worn in conjunction with chemical splash goggles to provide an additional layer of protection for the entire face.

Respiratory Protection: Preventing Inhalation Exposure

In the absence of a published Occupational Exposure Limit (OEL) for Metabromsalan, a cautious approach to respiratory protection is warranted.

• Work in a Ventilated Area: All handling of solid or dissolved Metabromsalan should be conducted in a certified chemical fume hood to minimize the inhalation of dust or vapors.

• Respirator Selection: If there is a potential for airborne exposure outside of a fume hood, a NIOSH-approved air-purifying respirator is necessary. The following components are recommended:

  • Half-face or Full-face Respirator: A full-face respirator offers the added benefit of eye and face protection.

  • Organic Vapor (OV) Cartridges: These cartridges are designed to adsorb organic compounds from the air.[16][17][18][19][20]

  • P100 Particulate Filter: If there is a risk of generating dust or aerosols, a P100 filter should be used in combination with the OV cartridges to remove fine particles.

A formal respiratory protection program, including fit testing and training, is essential for all personnel required to wear respirators.

Protective Clothing: Minimizing Skin Contact

• Chemically Resistant Lab Coat or Apron: A lab coat made of chemically resistant materials such as polyethylene or polypropylene should be worn over personal clothing.

• Chemical-Resistant Coveralls: For procedures involving larger quantities of Metabromsalan or a significant risk of splashing, disposable chemical-resistant coveralls are recommended.

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for Handling Metabromsalan.

Operational and Disposal Plans: Ensuring a Safe Workflow

Handling and Storage Procedures

• Designated Work Area: Designate a specific area for handling Metabromsalan, preferably within a chemical fume hood.

• Avoid Dust Generation: When working with solid Metabromsalan, handle it carefully to avoid creating dust.

• Light Protection: Due to its photosensitivity, store Metabromsalan in amber vials or other containers that block UV light.

• Hand Washing: Wash hands thoroughly with soap and water after handling Metabromsalan, even if gloves were worn.

Decontamination Procedures

• Prepare Decontamination Solution: A solution of detergent and water is generally effective for initial cleaning. For more thorough decontamination, a solution of sodium hypochlorite (bleach) can be used, followed by a rinse with water to prevent corrosion of surfaces.[21][22]

• Wipe Down Surfaces: Using disposable absorbent pads, wipe down all potentially contaminated surfaces, starting from the least contaminated area and moving towards the most contaminated.

• Clean Equipment: All glassware and equipment should be washed thoroughly with a suitable laboratory detergent.

• Dispose of Cleaning Materials: All used wipes, pads, and other cleaning materials should be disposed of as hazardous waste.

Disposal Plan

Metabromsalan and all materials contaminated with it must be disposed of as hazardous waste.

• Waste Segregation: Collect all solid and liquid waste containing Metabromsalan in a designated, leak-proof, and clearly labeled hazardous waste container.

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name "Metabromsalan".

• Contaminated PPE: All disposable PPE, including gloves, lab coats, and coveralls, that is contaminated with Metabromsalan must be placed in the designated hazardous waste container.

• Disposal Vendor: Arrange for the disposal of the hazardous waste through a licensed and approved environmental waste management company, in accordance with all local, state, and federal regulations.[1][23][24][25]

Emergency Procedures: Immediate Actions in Case of Exposure

• Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Conclusion: A Commitment to Safety

The handling of Metabromsalan requires a deep understanding of its hazards and a steadfast commitment to rigorous safety protocols. By implementing the comprehensive PPE, operational, and disposal plans outlined in this guide, researchers and drug development professionals can significantly mitigate the risks associated with this compound. The principles of expertise, experience, and trustworthiness are embodied in the diligent application of these safety measures, ensuring the well-being of laboratory personnel and the integrity of scientific research.

References

• 3M. (n.d.). 3M™ Organic Vapor Cartridge 6001. Allergy Control Products. Retrieved from [Link]

• 3M. (n.d.). 3M™ Formaldehyde Organic Vapor Cartridge/Filter 60925, P100. Retrieved from [Link]

• 3M. (n.d.). 3M™ Cartridge/Filter, 60928, P100/organic vapour/acid gas. Retrieved from [Link]

• 3M. (n.d.). 6003 Respirator Cartridge for Certain Organic Vapors and Acid Gases, 2/Pack. Master Supply. Retrieved from [Link]

• Freeman, R. G., & Knox, J. M. (1968). The action spectrum of photocontact dermatitis caused by halogenated salicylanilide and related compounds.
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